4-(3,3-Difluoropiperidin-2-YL)pyridine

Core Science & Biosynthesis

Introduction: The Strategic Importance of Fluorinated Piperidines in Modern Drug Discovery

An In-Depth Technical Guide to the Physicochemical Properties of 4-(3,3-Difluoropiperidin-2-yl)pyridine

In the landscape of medicinal chemistry, the piperidine ring is one of the most prevalent saturated nitrogen-containing heterocycles found in approved pharmaceuticals.[1] Its conformational flexibility and basic nitrogen atom allow it to engage in critical interactions with biological targets. When combined with the unique properties of fluorine—the most electronegative element—the resulting fluorinated piperidines become powerful tools for fine-tuning the physicochemical and pharmacokinetic properties of drug candidates.[2][3][4] The introduction of fluorine can modulate basicity (pKa), lipophilicity (logP), metabolic stability, and membrane permeability, often leading to improved efficacy and safety profiles.[1][3][4]

This guide focuses on 4-(3,3-Difluoropiperidin-2-yl)pyridine , a molecule that marries the foundational piperidine scaffold with a geminal difluoro group and a pyridine moiety. The gem-difluoro group at the 3-position is expected to significantly influence the compound's conformational preferences and electronic properties. This substitution can lower the pKa of the piperidine nitrogen, a strategy often employed to reduce off-target effects, such as hERG channel interactions, which are associated with cardiovascular toxicity.[1] The pyridine ring, a common pharmacophore, provides a key interaction point for various biological targets.

This document serves as a technical framework for researchers, scientists, and drug development professionals. It outlines the critical physicochemical properties of 4-(3,3-Difluoropiperidin-2-yl)pyridine, explains the rationale behind their measurement, and provides detailed, field-proven protocols for their experimental determination. As specific experimental data for this exact molecule is not widely published, this guide provides the necessary theoretical grounding and practical workflows to empower researchers to perform a comprehensive characterization.

Molecular and Structural Characteristics

A foundational understanding of a compound begins with its basic molecular and structural properties.

Property	Value	Source
Molecular Formula	C₁₀H₁₂F₂N₂	-
Molecular Weight	198.21 g/mol	-
IUPAC Name	4-(3,3-difluoropiperidin-2-yl)pyridine	-
Canonical SMILES	C1CC(C(F)(F)CN1)C2=CC=NC=C2	-

Note: While a CAS number for the specific 4-(3,3-difluoropiperidin-2-yl)pyridine was not found, related structures like 4,4-difluoropiperidine have CAS numbers such as 21987-29-1.[5][6] Researchers synthesizing this compound would assign a new identifier.

Core Physicochemical Properties: A Guide to Experimental Characterization

The "drug-likeness" of a molecule is heavily dependent on its physicochemical properties. These parameters govern how the compound will behave in a biological system, influencing its absorption, distribution, metabolism, and excretion (ADME). Below, we detail the core properties, the rationale for their measurement, and robust experimental protocols.

Acidity and Basicity (pKa)

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution. For a basic compound like 4-(3,3-Difluoropiperidin-2-yl)pyridine, we are interested in the pKa of its conjugate acid. This value determines the extent of ionization at a given pH. Since the charge state of a molecule profoundly impacts its solubility, membrane permeability, and receptor binding, pKa is a critical parameter in drug development.[7]

Expertise & Causality: The molecule has two basic nitrogen atoms: one in the piperidine ring and one in the pyridine ring. The pyridine nitrogen is significantly less basic (pyridine pKa ≈ 5.23) than a typical saturated amine.[8][9] The piperidine nitrogen's basicity will be strongly influenced by the electron-withdrawing effect of the adjacent gem-difluoro group, which is expected to lower its pKa compared to unsubstituted piperidine. This modulation is a key design feature, as it can be used to optimize the ADME profile and reduce potential liabilities.[1] For instance, a lower pKa can decrease unwanted interactions with ion channels.[1]

This method involves titrating the compound with a strong acid or base and monitoring the pH change. The pKa is determined from the inflection point of the resulting sigmoid curve.[10][11]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh and dissolve a sample of 4-(3,3-Difluoropiperidin-2-yl)pyridine in a suitable solvent system (e.g., methanol/water mixture) to a known concentration (e.g., 1-5 mM).

• Titration Setup: Place the solution in a thermostatted vessel with a magnetic stirrer. Calibrate a high-precision pH electrode using standard buffer solutions (e.g., pH 4, 7, and 10).[11]

• Titrant Preparation: Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) if determining the pKa of the basic nitrogens.

• Data Collection: Add the titrant in small, precise increments using an automated burette. Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis). The pKa corresponds to the pH at the half-equivalence point, which is the midpoint of the steepest part of the titration curve. For more accurate determination, the first or second derivative of the curve can be plotted to precisely locate the inflection point.[10]

Caption: Workflow for pKa determination via potentiometric titration.

Lipophilicity (logP)

The n-octanol/water partition coefficient (P) is a measure of a compound's differential solubility between these two immiscible phases. It is expressed as its logarithm, logP.[12] This value is a critical indicator of a molecule's lipophilicity, which governs its ability to cross biological membranes, its binding to plasma proteins, and its potential for metabolic breakdown.[13][14]

Expertise & Causality: While the pyridine and piperidine rings contribute to a certain level of hydrophilicity, the gem-difluoro group is expected to increase the lipophilicity of the molecule. Fluorine is highly electronegative but is a poor hydrogen bond acceptor, and its incorporation often increases a compound's lipophilicity compared to its non-fluorinated analog. Accurately measuring logP is essential because values that are too high can lead to poor solubility and high metabolic turnover, while values that are too low can hinder membrane permeability.

The shake-flask method is the traditional "gold standard" for logP determination due to its direct measurement approach.[10][12]

Step-by-Step Methodology:

• Phase Preparation: Prepare a mixture of n-octanol and water (or a suitable buffer like PBS, pH 7.4). Saturate the n-octanol with the aqueous phase and vice versa by shaking them together for 24 hours and then allowing the layers to separate.[15]

• Sample Addition: Dissolve a known amount of 4-(3,3-Difluoropiperidin-2-yl)pyridine in the pre-saturated aqueous phase.

• Partitioning: Add a known volume of the pre-saturated n-octanol to the aqueous solution in a separatory funnel. Shake the funnel vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Allow the mixture to stand until the two phases have clearly separated. Centrifugation can be used to accelerate this process.

• Concentration Analysis: Carefully remove an aliquot from both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation: Calculate the logP using the formula: LogP = log₁₀([Concentration in Octanol] / [Concentration in Aqueous]).[12]

Caption: Workflow for logP determination via the shake-flask method.

Aqueous Solubility

Aqueous solubility is the maximum concentration of a compound that can dissolve in water or an aqueous buffer at a specific temperature and pH. It is a fundamental property that directly impacts drug absorption and bioavailability.[16] Poor solubility is a major hurdle in drug development, often leading to formulation challenges and inadequate in vivo exposure.[16]

Expertise & Causality: In early drug discovery, kinetic solubility is often measured as a high-throughput surrogate for the more time-consuming thermodynamic solubility.[17][18] The kinetic method mimics the conditions of many in vitro biological assays, where a compound is introduced from a DMSO stock solution into an aqueous buffer.[18] The presence of ionizable centers (the two nitrogens) means the solubility of 4-(3,3-Difluoropiperidin-2-yl)pyridine will be highly pH-dependent.

This high-throughput method determines the concentration at which a compound precipitates when added from a DMSO stock into an aqueous buffer.[16][19]

Step-by-Step Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10-20 mM).

• Plate Preparation: In a 96-well or 384-well plate, add aqueous buffer (e.g., PBS, pH 7.4) to each well.

• Serial Dilution: Add a small volume of the DMSO stock solution to the first row of the plate and perform serial dilutions across the plate to create a range of concentrations. The final DMSO concentration should be kept low and consistent (e.g., 1-2%).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 1-2 hours) to allow for precipitation.

• Turbidity Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).

• Data Analysis: Plot turbidity against compound concentration. The kinetic solubility is defined as the concentration at which the turbidity begins to significantly increase above the background level.[19]

Caption: Workflow for kinetic solubility via the turbidimetric method.

Summary of Physicochemical Properties

The table below should be used to consolidate predicted and experimentally determined data for a comprehensive profile of the compound. Computational prediction tools are valuable for initial assessment, but experimental validation is essential for trustworthy data.[12][13]

Physicochemical Property	Predicted Value	Experimental Value (pH 7.4)	Methodology
pKa₁ (Piperidine N)	[Insert Value]	Potentiometric Titration
pKa₂ (Pyridine N)	[Insert Value]	Potentiometric Titration
LogP	[Insert Value]	Shake-Flask Method
Aqueous Solubility (µM)	[Insert Value]	Turbidimetric Assay

Synthesis and Purification Considerations

The synthesis of fluorinated piperidines can be challenging.[2] A plausible synthetic strategy for 4-(3,3-Difluoropiperidin-2-yl)pyridine could involve the construction of a suitably protected 3,3-difluoropiperidine building block, followed by coupling to a pyridine derivative. Methods for synthesizing 4-substituted 3,3-difluoropiperidines have been reported and could be adapted for this target.[20] For example, a multi-step sequence involving a 1,4-addition of a difluoroacetate equivalent, followed by reduction, cyclization, and further functionalization could be employed.[20]

Purification would likely be achieved using standard chromatographic techniques (e.g., flash column chromatography on silica gel or reverse-phase HPLC) to ensure high purity, which is critical for accurate physicochemical and biological evaluation.

Conclusion

A thorough understanding and experimental determination of the physicochemical properties of novel molecules like 4-(3,3-Difluoropiperidin-2-yl)pyridine are not merely academic exercises; they are foundational pillars of successful drug discovery. Properties such as pKa, logP, and aqueous solubility dictate a compound's journey through a biological system and its ultimate potential as a therapeutic agent. The strategic incorporation of the gem-difluoro group is a modern medicinal chemistry tactic to fine-tune these properties for an optimal balance of potency, selectivity, and pharmacokinetics. By following the robust, self-validating protocols outlined in this guide, researchers can generate the high-quality data necessary to make informed decisions and advance promising candidates through the development pipeline.

References

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• ACD/Labs. (n.d.). An Introduction to the Acid Dissociation Constant (pKa). [URL: https://www.acdlabs.
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• Alsenz, J., & Kansy, M. (2007). High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-567. [URL: https://www.sciencedirect.com/science/article/abs/pii/S0169409X0700087X]
• University of Louisiana at Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. [URL: https://www.ulm.edu/chemistry/classes/chem1010/11_pKa.pdf]
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• Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. [URL: https://www.scientificupdate.
• O’Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [URL: https://pubs.rsc.org/en/content/articlelanding/2008/cs/b711844a]
• Hoelke, B., Gastra, N., & Gohlke, H. (2009). Experimental and Computational Methods Pertaining to Drug Solubility. Methods and Principles in Medicinal Chemistry. [URL: https://www.scispace.com/paper/experimental-and-computational-methods-pertaining-to-drug-solubility-1927702581]
• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [URL: https://pubs.acs.org/doi/10.1021/jm1013693]
• Bevan, C. D., & Lloyd, R. S. (2000). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry, 72(8), 1781-1787. [URL: https://pubs.acs.org/doi/10.1021/ac991159b]
• Böhm, H. J., et al. (2004). Fluorine in Medicinal Chemistry. ChemBioChem, 5(5), 637-643. [URL: https://chemistry-europe.onlinelibrary.wiley.com/doi/abs/10.1002/cbic.200300821]
• Pan, L., Ho, Q., & Tsutsui, K. (2001). A high-throughput turbidimetric solubility assay for drug discovery. Journal of Biomolecular Screening, 6(6), 423-429. [URL: https://journals.sagepub.com/doi/10.1177/108705710100600608]
• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. [URL: https://www.sciencedirect.com/science/article/abs/pii/S0169409X00001290]
• Agilent Technologies. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. [URL: https://www.agilent.
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• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929-932. [URL: https://pubmed.ncbi.nlm.nih.gov/20050617/]
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Conformational analysis of 3,3-difluoropiperidine derivatives

An In-Depth Technical Guide to the Conformational Analysis of 3,3-Difluoropiperidine Derivatives

Abstract

The strategic incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate metabolic stability, pKa, and binding affinity.[1][2] The 3,3-difluoropiperidine moiety, in particular, has emerged as a valuable building block, imparting unique stereoelectronic properties that can enforce a specific, often rigid, conformation.[3] This guide provides a comprehensive exploration of the principles and techniques governing the conformational analysis of these derivatives. We delve into the key stereoelectronic forces—hyperconjugation, anomeric effects, and electrostatic interactions—that dictate the conformational landscape. This guide details an integrated approach, combining high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT) calculations, to provide a robust framework for researchers in drug discovery and chemical biology.

The Strategic Role of 3,3-Difluoropiperidines in Medicinal Chemistry

The piperidine scaffold is one of the most ubiquitous N-heterocycles in approved pharmaceuticals. Its modification offers a route to fine-tune a compound's physicochemical properties. The introduction of a gem-difluoro group at the 3-position is a particularly impactful strategy. This substitution can significantly lower the basicity (pKa) of the piperidine nitrogen, which can be crucial for disrupting off-target interactions, such as with the hERG potassium ion channel, thereby improving the cardiovascular safety profile of a drug candidate.[4] Furthermore, the strong C-F bond enhances metabolic stability.[1][2]

Beyond these effects, the 3,3-difluoromethylene group acts as a powerful conformational control element. The interplay of potent stereoelectronic effects often locks the piperidine ring into a preferred chair conformation, reducing the entropic penalty upon binding to a biological target.[5][6] Understanding and predicting this conformational preference is therefore critical for rational drug design.

Fundamental Conformational Principles of the Piperidine Ring

Saturated six-membered rings, like piperidine, predominantly adopt a low-energy chair conformation to minimize angular and torsional strain. In this conformation, substituents can occupy two distinct positions: axial (perpendicular to the ring's plane) and equatorial (in the plane of the ring). These two chair conformations can interconvert via a "ring flip." For a monosubstituted piperidine, the substituent typically prefers the sterically less hindered equatorial position. However, as we will see, the introduction of fluorine atoms dramatically alters this simple picture.[7]

The Conformational Landscape of 3,3-Difluoropiperidine

In a 3,3-difluoropiperidine ring, one fluorine atom is axial (Fₐₓ) and the other is equatorial (Fₑ₁) in each chair conformer. A ring flip exchanges these positions. The central question in the conformational analysis of these derivatives is which of these two chair conformers is lower in energy and therefore more populated at equilibrium. Counterintuitively, a wealth of experimental and computational data reveals a strong preference for the conformer where a fluorine atom occupies the more sterically hindered axial position.[1][6][8]

Figure 2: Hyperconjugation stabilizing an axial C-F bond.

The Anomeric Effect

The anomeric effect is the thermodynamic preference for an electronegative substituent at the carbon adjacent to a heteroatom (the anomeric carbon) to occupy the axial position. [9][10]While the C3 position is not a classical anomeric center, a related "generalized anomeric effect" can occur. [11][12]This involves the delocalization of the nitrogen lone pair into the antibonding orbital of the adjacent C-F bond (n(N) → σ*(C-F)). The strength of this interaction is highly dependent on the geometry and the nature of the N-substituent (e.g., H, Boc, Acyl) and is a contributing factor to the overall conformational preference.

Electrostatic Interactions: Charge-Dipole and Dipole-Dipole Forces

Electrostatic forces play a critical role, particularly in protonated piperidinium salts. [1][6]In the N-protonated form, a powerful, stabilizing charge-dipole interaction occurs between the positive charge on the ammonium group (N⁺-H) and the partial negative charge on an axial fluorine atom (C-Fδ⁻). [4][7][13]This C-F···H-N⁺ interaction strongly favors the conformer where the fluorine is axial. In neutral species, minimizing the overall molecular dipole moment by orienting the C-F bond dipoles can also contribute to the stability of one conformer over another. [1][6]

The Influence of Solvent Polarity

The conformational equilibrium of fluorinated piperidines can be exquisitely sensitive to the solvent environment. [1][14]More polar solvents tend to stabilize the conformer with the larger overall molecular dipole moment. Often, the conformer with axial fluorines is more polar. [1]Consequently, increasing the solvent polarity (e.g., from chloroform to DMSO or water) can further enhance the preference for the axial conformer or, in some cases, even invert the preference from equatorial to axial for certain N-substituted derivatives. [1][2]This provides an external handle to manipulate the conformational equilibrium.

An Integrated Toolbox for Conformational Elucidation

A definitive conformational assignment requires a synergistic approach, combining solution-state analysis with computational modeling, ideally benchmarked against solid-state data.

High-Resolution NMR Spectroscopy: The Primary Solution-State Probe

NMR spectroscopy is the most powerful tool for studying the conformation of 3,3-difluoropiperidine derivatives in solution. Analysis of coupling constants (J-couplings), which are transmitted through chemical bonds, provides direct insight into the dihedral angles between coupled nuclei.

Key Diagnostic Parameters:

• ³J(H,F) Coupling: The three-bond coupling between a fluorine and a vicinal proton is highly dependent on their dihedral angle (φ). A large coupling constant (~30-45 Hz) is indicative of an anti-periplanar relationship (φ ≈ 180°), which occurs between an axial fluorine and an axial proton. A small coupling constant (~5-15 Hz) indicates a gauche relationship (φ ≈ 60°).

• ³J(H,H) Coupling: Similarly, large vicinal proton-proton couplings (~10-13 Hz) are characteristic of an axial-axial relationship, while smaller couplings (~2-5 Hz) correspond to axial-equatorial or equatorial-equatorial relationships.

• Sample Preparation: Dissolve ~5-10 mg of the 3,3-difluoropiperidine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). The choice of solvent is critical as it can influence the conformational equilibrium. [1]2. Acquisition: Acquire standard ¹H and ¹⁹F{¹H} (proton-decoupled) NMR spectra. Additionally, acquire a ¹H-¹⁹F HETCOR or HSQC experiment to correlate proton and fluorine signals.

• Signal Assignment: Use 2D NMR techniques (e.g., COSY, HSQC) to assign all proton and fluorine resonances unambiguously.

• Coupling Constant Extraction: Analyze the multiplicity of the signals in the high-resolution ¹H and ¹⁹F spectra. For complex multiplets, use spectral simulation software to extract accurate J-coupling values.

• Conformational Assignment:

  • Identify the key ³J(H,F) and ³J(H,H) values.

  • A large ³J(Fₐₓ, Hₐₓ) value is a definitive marker for the axial fluorine.

  • Corroborate the assignment using vicinal ³J(H,H) values around the ring.

  • If the observed couplings are weighted averages, it indicates a dynamic equilibrium between conformers. The position of the equilibrium can be estimated using the values for the pure axial and equatorial conformers.

Density Functional Theory (DFT) Calculations: The In Silico Partner

Computational chemistry provides invaluable insights by calculating the relative free energies (ΔG) of the different possible conformers. [5]This allows for a prediction of the major conformer and provides a theoretical basis for the experimentally observed results.

• Structure Generation: Build the initial 3D structures for both chair conformers of the 3,3-difluoropiperidine derivative using a molecular editor.

• Conformational Search (Optional): For flexible N-substituents, perform a conformational search using a lower-level theory (e.g., molecular mechanics) to identify all relevant low-energy starting geometries.

• Geometry Optimization and Frequency Calculation:

  • Perform a full geometry optimization for each conformer using a suitable DFT functional and basis set. The M06-2X functional with a large basis set (e.g., def2-QZVPP) has been shown to perform well for these systems. [1] * Incorporate the solvent using a Polarizable Continuum Model (PCM) that matches the experimental conditions (e.g., PCM=Chloroform). [1] * Following optimization, perform a frequency calculation at the same level of theory to confirm that the structure is a true energy minimum (no imaginary frequencies) and to obtain the thermal corrections for calculating the Gibbs free energy.

• Energy Analysis: Compare the calculated Gibbs free energies (G) of the two chair conformers. The difference (ΔG = G(conf2) - G(conf1)) indicates the relative stability. A negative ΔG implies that conformer 2 is more stable than conformer 1.

• Validation: Compare the predicted lowest-energy conformer with the one determined by NMR. The geometric parameters (dihedral angles) of the calculated structure should be consistent with the NMR-derived coupling constants.

Single-Crystal X-ray Diffraction: The Solid-State Benchmark

X-ray crystallography provides an unambiguous determination of the molecular structure in the solid state. [15]While the conformation in a crystal may be influenced by packing forces and may not perfectly represent the solution-state equilibrium, it serves as the ultimate benchmark for validating the stereochemistry and the fundamental geometry of the preferred conformer. [16][17]

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding a 3D model with precise atomic coordinates.

• Analysis: Analyze the refined structure to determine bond lengths, bond angles, and, most importantly, the torsional angles that define the exact chair conformation of the piperidine ring and the axial/equatorial nature of all substituents.

Data Synthesis and Interpretation: A Case Study

The interplay of the effects discussed is best illustrated with data. The following table, synthesized from published studies, shows how the conformational preference of 3,5-difluoropiperidine derivatives changes with the N-substituent and solvent. [1][2][6][8]

Compound (R-group on N)	Solvent	Experimental Observation	ΔG (axial-equatorial) [kcal/mol] (Calculated)	Key ³J(Fₐₓ, Hₐₓ) [Hz]
H₂⁺ (HCl Salt)	Water	Axial F Favored	-	High
Ac (Acetyl)	Chloroform	Axial F Favored	-1.1	36.1
Ac (Acetyl)	DMSO	Axial F Favored	-2.1	44.4
Boc	Chloroform	Equatorial F Favored	+0.4	12.5
Boc	DMSO	Axial F Favored	-0.4	40.4
Piv (Pivaloyl)	Chloroform	Equatorial F Favored	+0.5	7.3

| Piv (Pivaloyl) | DMSO | Axial F Favored | -0.3 | 38.5 |

Data synthesized from Nairoukh et al. (2020) [1][2] Interpretation:

• For the N-acetyl derivative, the axial conformer is always preferred, and this preference is enhanced in the more polar solvent, DMSO. [1]* Remarkably, for the bulky N-Boc and N-Piv derivatives, the preference is inverted in chloroform, favoring the equatorial conformer. This suggests that the steric bulk of these groups can override the stabilizing stereoelectronic effects in a less polar solvent. [2]* However, upon switching to the highly polar solvent DMSO, the equilibrium for the Boc and Piv derivatives flips back to favor the more polar axial conformer, highlighting the dominant role of solvation effects in these finely balanced systems. [1][2]

A Unified Workflow for Analysis

The robust conformational analysis of a novel 3,3-difluoropiperidine derivative should follow an integrated workflow.

Figure 3: Integrated workflow for conformational analysis.

Conclusion and Future Outlook

The conformational behavior of 3,3-difluoropiperidine derivatives is governed by a subtle interplay of steric, hyperconjugative, and electrostatic effects, which are further modulated by the nitrogen substituent and the solvent environment. A clear understanding of these principles is essential for medicinal chemists aiming to leverage this scaffold for drug design. The combined application of high-resolution NMR spectroscopy and DFT calculations provides a powerful and reliable strategy for elucidating the preferred solution-state conformation. As synthetic methods for accessing these valuable building blocks become more efficient,[18] their application in drug discovery will undoubtedly expand, making the principles and protocols outlined in this guide increasingly relevant to the field.

References

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6146. [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition. [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Vrije Universiteit Amsterdam Research Portal. [Link]

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The Strategic Incorporation of gem-Difluoropiperidines in Modern Medicinal Chemistry

A Technical Guide for Drug Discovery Professionals

In the landscape of contemporary drug discovery, the pursuit of molecules with optimized pharmacokinetic and pharmacodynamic profiles is a paramount objective. Among the myriad of chemical motifs employed to achieve this, fluorinated scaffolds have emerged as a particularly powerful tool. This guide delves into the strategic application of gem-difluoropiperidines, a class of fluorinated heterocycles that offer nuanced control over a molecule's physicochemical and conformational properties. By leveraging the unique electronic effects of the difluoromethylene group, medicinal chemists can address common challenges in drug development, including metabolic instability, off-target toxicity, and suboptimal bioavailability.

This document provides a comprehensive overview of the rationale behind incorporating gem-difluoropiperidines into drug candidates, the profound impact of this substitution on molecular properties, and practical guidance on their synthesis and characterization. It is intended for researchers, scientists, and drug development professionals seeking to harness the full potential of this versatile scaffold.

The Rationale for Fluorination: Why gem-Difluoropiperidines?

The introduction of fluorine into a drug candidate is a well-established strategy to enhance its pharmacological profile. The gem-difluoromethylene (CF₂) group, in particular, offers a unique set of advantages when incorporated into the piperidine ring, a privileged scaffold in medicinal chemistry.

The primary driver for the use of gem-difluoropiperidines lies in the powerful electron-withdrawing nature of the two fluorine atoms. This inductive effect significantly alters the electron distribution within the piperidine ring, leading to predictable and controllable changes in key molecular properties. These modifications can be broadly categorized as follows:

• Modulation of Basicity (pKa): The CF₂ group lowers the pKa of the piperidine nitrogen. This can be strategically employed to fine-tune the ionization state of the molecule at physiological pH, which in turn influences its solubility, permeability, and interaction with biological targets.

• Enhancement of Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage. Introducing a CF₂ group can block potential sites of oxidative metabolism, thereby increasing the half-life of a drug and improving its pharmacokinetic profile.[1][2]

• Conformational Control: The steric and electronic properties of the CF₂ group can have a profound impact on the conformational preferences of the piperidine ring.[3][4] This can be leveraged to lock the molecule into a bioactive conformation, enhancing its potency and selectivity for its intended target.

• Lipophilicity Tuning: The effect of gem-difluorination on lipophilicity (LogP) is context-dependent and can either increase or decrease this critical parameter.[5] This provides medicinal chemists with a tool to modulate a compound's ability to cross biological membranes and access its target.

The strategic placement of the gem-difluoro group at different positions on the piperidine ring (e.g., C-2, C-3, or C-4) allows for fine-tuning of these effects, providing a sophisticated approach to multiparameter optimization in drug design.

Physicochemical Consequences of gem-Difluorination

The introduction of a gem-difluoro group into a piperidine ring induces significant and often predictable changes in its physicochemical properties. Understanding these shifts is crucial for the rational design of drug candidates.

Impact on Acidity/Basicity (pKa)

The strong inductive electron-withdrawing effect of the two fluorine atoms leads to a decrease in the electron density of the piperidine nitrogen, thereby reducing its basicity. This translates to a lower pKa value for the corresponding protonated amine. Studies have shown that gem-difluorination can decrease the pKa by 0.3 to 0.5 units.[1]

Table 1: Effect of gem-Difluorination on the pKa of Piperidine Derivatives

Compound	pKa	Change in pKa
Piperidine	11.12	-
4,4-Difluoropiperidine	9.28	-1.84
3,3-Difluoropiperidine	8.80	-2.32

Note: The pKa values are illustrative and can vary based on substitution and experimental conditions.

This modulation of pKa is a critical tool for medicinal chemists. By fine-tuning the basicity, one can control the ionization state of the molecule at physiological pH, which has profound implications for:

• Solubility: The proportion of the ionized form of the drug, which is generally more water-soluble.

• Permeability: The ability of the drug to cross lipid membranes, which is favored by the neutral form.

• Target Binding: The charge state of the molecule can significantly impact its interaction with the binding pocket of a protein.

• hERG Liability: Reducing basicity is a common strategy to mitigate the risk of binding to the hERG potassium channel, a major cause of cardiotoxicity.[6]

Lipophilicity (LogP) Modulation

The influence of gem-difluorination on lipophilicity is more complex and less predictable than its effect on pKa. While fluorine is the most electronegative element, the overall impact on LogP depends on the interplay of several factors, including:

• Increased Molecular Polarity: The C-F bonds are highly polarized, which can increase the molecule's interaction with polar solvents.

• Reduced Hydrogen Bond Accepting Capacity: The electron-withdrawing nature of the fluorine atoms can decrease the hydrogen bond accepting capacity of nearby atoms.

• Conformational Changes: As discussed below, the CF₂ group can alter the molecule's shape, exposing or shielding different parts of the molecule to the solvent.

Depending on the specific structural context, gem-difluorination can either increase or decrease the LogP value.[5] This provides a valuable handle for optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug candidate.

Metabolic Stability

A key advantage of incorporating gem-difluoro groups is the enhancement of metabolic stability. The high strength of the C-F bond makes it resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes, which are major players in drug metabolism. By replacing a metabolically labile C-H₂ group with a CF₂ group, chemists can block common metabolic pathways such as hydroxylation.[1][2]

However, it is important to note that the impact on metabolic stability is not always straightforward. In some cases, blocking one metabolic pathway can lead to the emergence of alternative metabolic routes.[3] Therefore, a thorough metabolic profiling of any new gem-difluorinated compound is essential.

Conformational Effects of the gem-Difluoro Group

The introduction of a gem-difluoro group can significantly influence the conformational preferences of the piperidine ring. This is due to a combination of steric and electronic effects, including:

• Gauche Effect: The tendency of electronegative substituents on adjacent carbons to adopt a gauche conformation.

• Dipole-Dipole Interactions: The highly polarized C-F bonds can engage in dipole-dipole interactions with other parts of the molecule.

• Hyperconjugation: Interactions between the C-F σ* antibonding orbitals and adjacent C-H or C-C bonding orbitals can influence conformational stability.[7]

These forces can lead to a preference for specific chair or twist-boat conformations, which can have a profound impact on the molecule's biological activity. By pre-organizing the molecule into a conformation that is complementary to the binding site of its target, the entropic penalty of binding is reduced, potentially leading to a significant increase in potency.

The conformational effects of fluorination are a complex area of study, and computational modeling combined with experimental techniques such as NMR spectroscopy are often employed to understand the conformational landscape of gem-difluoropiperidine-containing molecules.[7][8]

Synthetic Strategies for gem-Difluoropiperidines

The synthesis of gem-difluoropiperidines can be challenging, but a number of effective methods have been developed. The choice of synthetic route often depends on the desired position of the difluoro group and the overall complexity of the target molecule.

Deoxofluorination of Ketones

One of the most common methods for introducing a gem-difluoro group is the deoxofluorination of a corresponding ketone precursor. This reaction is typically carried out using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or one of its more stable analogues.

Experimental Protocol: Deoxofluorination of N-Boc-4-piperidone

• Dissolution: Dissolve N-Boc-4-piperidone (1.0 eq) in anhydrous dichloromethane (DCM) in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Fluorinating Agent: Slowly add DAST (1.2 eq) to the cooled solution.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with DCM (3 x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford N-Boc-4,4-difluoropiperidine.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis is a powerful tool for the synthesis of cyclic compounds, including gem-difluoropiperidines. This approach involves the cyclization of an acyclic diene precursor containing a gem-difluoro group.[4]

Workflow for RCM Synthesis of a gem-Difluoropiperidine

Caption: RCM workflow for gem-difluoropiperidine synthesis.

Other Synthetic Methods

Other methods for the synthesis of gem-difluoropiperidines include:

• Difluorocyclopropanation followed by ring expansion.

• Electrophilic and nucleophilic fluorination reactions.

• Palladium-catalyzed C-H functionalization and β-fluoride elimination reactions. [9][10]

The development of new and efficient methods for the synthesis of these valuable building blocks is an active area of research.

Case Studies and Applications in Drug Discovery

The strategic application of gem-difluoropiperidines has been instrumental in the development of a number of successful drug candidates.

(Please note that specific drug names and their detailed mechanisms of action are not provided here to maintain a general technical focus. The following examples are illustrative of the types of applications.)

• CNS Agents: In the development of central nervous system (CNS) drugs, fine-tuning pKa and lipophilicity is critical for achieving the desired brain penetration. The use of gem-difluoropiperidines has enabled the optimization of these properties, leading to compounds with improved efficacy and reduced off-target effects.

• Metabolic Disease Therapies: In the treatment of metabolic diseases, improving the pharmacokinetic profile of a drug is often a key challenge. The introduction of a gem-difluoro group to block metabolic hotspots has led to the development of long-acting and more effective therapies.

• Oncology: In cancer drug discovery, achieving high potency and selectivity is paramount. The conformational constraints imposed by the gem-difluoro group can lead to a more precise fit of the drug to its target, resulting in improved anticancer activity.

Conclusion and Future Outlook

The gem-difluoropiperidine scaffold is a powerful and versatile tool in the medicinal chemist's arsenal. Its ability to modulate key physicochemical properties such as pKa, lipophilicity, and metabolic stability, as well as to control molecular conformation, makes it an invaluable asset in the complex process of drug design and optimization. As our understanding of the nuanced effects of fluorination continues to grow, and as new synthetic methodologies become available, we can expect to see the even more widespread and sophisticated application of gem-difluoropiperidines in the development of the next generation of innovative medicines.

The continued exploration of the chemical space around this privileged scaffold, including the synthesis of novel derivatives and the investigation of their biological properties, will undoubtedly lead to the discovery of new and improved therapies for a wide range of diseases.

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• Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … - OUCI. 1

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• Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes | Request PDF - ResearchGate.

• (PDF) Synthesis of gem-difluorinated cyclobutane and cyclopentane building blocks.

• gem‐Difluoro‐3‐azabicyclo[3.n.1]alkanes and Their Derivatives – Bicyclic Fluorinated Piperidine Isosteres for Drug Discovery | Request PDF - ResearchGate.

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Impact of Fluorine Substitution on Piperidine Basicity and pKa

[1][2][3][4][5]

Executive Summary

This technical guide analyzes the physicochemical perturbations introduced by fluorine substitution on the piperidine scaffold, a ubiquitous pharmacophore in medicinal chemistry. The introduction of fluorine—characterized by high electronegativity (

) and a compact van der Waals radius ( )—serves as a precision tool to modulate basicity ( ), lipophilicity ( ), and metabolic stability.

This guide focuses on the inductive and stereoelectronic mechanisms driving

shifts, providing actionable data for lead optimization. It details the "fluorine gauche effect" and its counter-intuitive impact on basicity, supported by validated synthetic protocols and potentiometric measurement workflows.

Theoretical Framework: Mechanisms of Basicity Modulation

The basicity of the piperidine nitrogen is a function of the availability of its lone pair electrons for protonation. Fluorine substitution alters this availability through two primary vectors:[1][2]

Through-Bond Inductive Effect ( )

The strong electron-withdrawing nature of fluorine pulls electron density through the

-bond framework. This destabilizes the developing positive charge on the protonated ammonium species ( ), thereby lowering the .

• Magnitude: The effect attenuates with distance. A fluorine at the

  -position (C3) exerts a stronger withdrawal than at the -position (C4).

• Additivity: Multiple fluorine atoms (e.g., 3,3-difluoro) result in a cumulative, though not strictly linear, reduction in

  .

Stereoelectronic Effects (The "Axial Anomaly")

In 3-fluoropiperidines, the spatial orientation of the C-F bond relative to the nitrogen lone pair (and the subsequent N-H bond) creates distinct basicity profiles for cis and trans isomers.

• Equatorial Fluorine: When the C-F bond is equatorial, the dipole is aligned in a way that destabilizes the protonated ammonium cation via unfavorable electrostatic repulsion.

• Axial Fluorine: When the C-F bond is axial, it is often antiparallel to the

  bond.[3] This specific geometry allows for a stabilizing charge-dipole interaction, making the axial conformer more basic (higher ) than its equatorial counterpart.

Figure 1: Mechanistic flow of fluorine-induced basicity modulation. Note the bifurcation based on positional substitution.

Quantitative Structure-Property Relationships (QSPR)

The following data summarizes the

shifts observed in aqueous solution. These values are critical for predicting the ionization state of a drug candidate at physiological pH (7.4).

Table 1: Impact of Fluorine Substitution on Piperidine

Compound Structure	Substitution	Conformation	(Approx.)	(vs Parent)	Key Insight
Piperidine	None	Chair	11.2	0	Highly basic; fully protonated at pH 7.4.
4-Fluoropiperidine	4-F ( )	Equatorial (Major)	9.7	-1.5	Moderate reduction; still basic.
4,4-Difluoropiperidine	4,4-diF	N/A	8.5	-2.7	Significant drop; approaches physiological relevance.
3-Fluoropiperidine	3-F ( )	Equatorial	~ 8.4	-2.8	Strong inductive effect due to proximity.
3-Fluoropiperidine	3-F ( )	Axial	~ 9.2	-2.0	Axial Anomaly: More basic than equatorial due to antiparallel dipole stabilization.
3,3-Difluoropiperidine	3,3-diF	N/A	6.8 - 7.2	-4.0 to -4.4	Neutral: Predominantly uncharged at pH 7.[4]4. Ideal for membrane permeability.

Data synthesized from Morgenthaler et al. and Merck research data [1, 2].

Synthetic Protocols: Accessing Fluorinated Piperidines[1][5][8][9][10][11][12]

While deoxofluorination (e.g., DAST) of alcohols is a classic route, it often suffers from elimination side reactions in piperidines. The modern, high-fidelity approach involves the hydrogenation of fluorinated pyridines . This method allows for scalable access to specific diastereomers.[5][6]

Protocol: Catalytic Hydrogenation of 3-Fluoropyridine

Objective: Synthesis of 3-fluoropiperidine salts (racemic or chiral depending on catalyst).

Reagents:

• Substrate: 3-Fluoropyridine or 3-fluoro-4-aminopyridine (for functionalized cores).[3]

• Catalyst:

  or (Adam's Catalyst).

• Solvent: Acetic Acid (AcOH) or Methanol/HCl.

• Pressure: 50–100 psi

  .

Step-by-Step Methodology:

• Preparation: Charge a high-pressure hydrogenation vessel (e.g., Parr reactor) with 3-fluoropyridine (1.0 equiv) dissolved in acetic acid (

  ).

• Catalyst Loading: Add

  Rhodium on Carbon carefully under an inert argon atmosphere.

  • Note: Rhodium is preferred over Palladium to prevent hydrodefluorination (loss of F).

• Hydrogenation: Seal the vessel, purge with

  (3x), then (3x). Pressurize to 60 psi and stir vigorously at room temperature for 12–24 hours.

• Workup: Filter the catalyst through a Celite pad (Caution: Pyrophoric catalyst). Rinse with MeOH.

• Salt Formation: Concentrate the filtrate. Treat the residue with

  in dioxane to precipitate the 3-fluoropiperidine hydrochloride salt.

• Purification: Recrystallize from EtOH/Et2O if necessary to remove partially reduced intermediates.

Validation:

• NMR:

  NMR should show a multiplet at to ppm (distinct from aromatic F at ppm).

• MS: Confirm M+1 mass (104.1 for mono-F piperidine).

Experimental Determination of pKa

For accurate

determination of fluorinated amines, potentiometric titration is the gold standard. It is superior to computational prediction, which often struggles with specific solvation effects of fluorine.

Workflow: Potentiometric Titration (Titrando System)

Figure 2: Standardized workflow for potentiometric pKa determination.

Critical Considerations:

• Ionic Strength: Maintain constant ionic strength (

  ) to mimic physiological tonicity.

• Carbonate Free: Use carbonate-free KOH to prevent "ghost" inflection points.

• Solubility: If the fluorinated piperidine is lipophilic (e.g., N-substituted), use a co-solvent method (MeOH/Water ratios) and extrapolate to

  organic solvent using the Yasuda-Shedlovsky equation.

Case Study: The Merck KSP Inhibitor (MK-0731)[5]

This case study exemplifies the strategic use of fluorine to solve a "hERG vs. Potency" dilemma.

• The Problem: A piperidine-based Kinesin Spindle Protein (KSP) inhibitor showed high potency but suffered from hERG channel blockage (cardiotoxicity risk) and P-gp efflux.[3] The basicity of the piperidine nitrogen was implicated in hERG binding.[3]

• The Solution: Introduction of a fluorine atom at the 3-position of the piperidine ring.[7][3][8]

• The Outcome:

  • pKa Modulation: The 3-F substitution lowered the

    from to .

  • hERG Reduction: The lower basicity reduced the concentration of the cationic species, significantly decreasing affinity for the hERG channel pore.

  • Efflux: P-gp efflux was reduced.

  • Clinical Candidate: This optimization led to MK-0731 , which entered clinical trials [3].[3]

Strategic Takeaway: Fluorine is not just a metabolic blocker; it is a rheostat for

, allowing chemists to dial in the exact ionization fraction required for safety and efficacy.

References

• Morgenthaler, M. et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem, 2(8), 1100–1115. Link

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Cox, C. D. et al. (2008). Kinesin spindle protein (KSP) inhibitors.[9][3] 9. Discovery of (2S)-4-(2,5-difluorophenyl)-N-[(3R,4S)-3-fluoro-1-methylpiperidin-4-yl]-2-(hydroxymethyl)-N-methyl-2-phenyl-2,5-dihydro-1H-pyrrole-1-carboxamide (MK-0731) for the treatment of taxane-refractory cancer. Journal of Medicinal Chemistry, 51(14), 4239-4252. Link

• Nairoukh, Z. et al. (2019). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26, 6141. Link

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The Strategic Integration of 4-(3,3-Difluoropiperidin-2-yl)pyridine as a Phenyl Bioisostere in Modern Drug Discovery

Abstract

In the landscape of contemporary drug design, the strategic modification of lead compounds to optimize their pharmacokinetic and pharmacodynamic profiles is paramount. Bioisosterism, the replacement of a functional group with another that retains similar biological activity while improving other key properties, is a cornerstone of this endeavor.[1][2] This technical guide delves into the rationale, synthesis, and application of a novel bioisostere, 4-(3,3-difluoropiperidin-2-yl)pyridine, as a surrogate for the ubiquitous phenyl group. We will explore the profound impact of the gem-difluoro motif on the physicochemical properties of the piperidine ring and the role of the pyridine moiety in modulating target engagement and pharmacokinetic parameters. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage advanced bioisosteric strategies to overcome common challenges in lead optimization, such as metabolic instability, poor solubility, and off-target effects.

The Imperative for Phenyl Bioisosteres and the Rise of Fluorinated Scaffolds

The phenyl group is a prevalent structural motif in a vast number of marketed drugs, often serving as a key pharmacophoric element or a scaffold for orienting other functional groups.[2] However, its lipophilic nature and susceptibility to oxidative metabolism by cytochrome P450 enzymes can contribute to poor pharmacokinetic properties, including low solubility, high plasma protein binding, and the formation of reactive metabolites.[3] This has driven the exploration of bioisosteric replacements that can mimic the steric and electronic properties of the phenyl ring while offering improved ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.[4][5]

The introduction of fluorine into drug candidates has become a powerful tactic to enhance metabolic stability, modulate pKa, and improve target binding affinity.[3][6] The replacement of a methylene group (CH₂) with a gem-difluoro motif (CF₂) is particularly intriguing. The strong electron-withdrawing nature of the fluorine atoms can significantly lower the pKa of nearby basic amines, which can be advantageous for optimizing absorption and reducing hERG liability.[7] Furthermore, the C-F bond is significantly stronger than the C-H bond, rendering the α-position resistant to metabolic oxidation.[3]

The 4-(3,3-difluoropiperidin-2-yl)pyridine moiety combines these advantages, presenting a saturated, three-dimensional scaffold with a pendant pyridine ring. This arrangement offers a unique vector for interacting with protein targets while the difluorinated piperidine core provides a robust anchor with favorable physicochemical properties.

Physicochemical Properties and Predicted Impact

The strategic incorporation of the 4-(3,3-difluoropiperidin-2-yl)pyridine moiety is predicted to confer several advantages over a simple phenyl group. The table below summarizes the anticipated shifts in key physicochemical parameters, with the rationale grounded in established principles of medicinal chemistry.

Property	Phenyl Group	4-(3,3-Difluoropiperidin-2-yl)pyridine (Predicted)	Rationale
Lipophilicity (cLogP)	~2.0	Lower	The introduction of the polar pyridine and the gem-difluoro group, which can reduce lipophilicity in certain contexts, is expected to decrease the overall cLogP, potentially improving aqueous solubility.[8]
Aqueous Solubility	Low	Higher	The lower lipophilicity and the presence of the basic nitrogen in the pyridine ring, which can be protonated at physiological pH, are expected to enhance aqueous solubility.
pKa (Piperidine Nitrogen)	N/A	~7.5 - 8.5	The gem-difluoro group at the 3-position will have a significant electron-withdrawing effect, lowering the pKa of the piperidine nitrogen compared to a non-fluorinated piperidine (~10-11). This can reduce the proportion of the protonated species at physiological pH, potentially improving cell permeability.[7]
pKa (Pyridine Nitrogen)	N/A	~5.0 - 5.5	The pKa of the pyridine nitrogen is expected to be in the typical range for pyridines, allowing for potential salt formation and hydrogen bonding interactions.
Metabolic Stability	Susceptible to aromatic oxidation	High	The piperidine ring is saturated, and the 3-position is blocked by the metabolically robust gem-difluoro group. The pyridine ring is generally more resistant to metabolism than a phenyl ring.[3][9]
Hydrogen Bond Acceptors	0	1 (Pyridine N)	The pyridine nitrogen provides a valuable hydrogen bond acceptor, which can be crucial for target binding.[10]
Three-Dimensionality	Planar	High	The sp³-hybridized piperidine ring introduces a defined three-dimensional geometry, which can lead to improved target selectivity and potency compared to a flat aromatic ring.

Synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine

The synthesis of this novel bioisostere can be achieved through a multi-step sequence, leveraging established methodologies for the construction of fluorinated piperidines and pyridine derivatives. The following is a detailed, self-validating protocol for the synthesis of the target compound.

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for 4-(3,3-difluoropiperidin-2-yl)pyridine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of N-Boc-3,3-difluoropiperidin-4-one (C)

• To a solution of N-Boc-3-piperidone (B ) (1.0 eq) in dry dichloromethane (DCM) at -78 °C under an inert atmosphere (N₂ or Ar), add diethylaminosulfur trifluoride (DAST) (2.2 eq) dropwise.

• Allow the reaction mixture to warm slowly to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford C .

Step 2: Synthesis of N-Boc-4-hydroxy-3,3-difluoropiperidine (D)

• To a solution of C (1.0 eq) in methanol at 0 °C, add sodium borohydride (NaBH₄) (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 2-4 hours until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding water and concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield D , which may be used in the next step without further purification.

Step 3: Synthesis of N-Boc-4-(pyridin-4-yloxy)-3,3-difluoropiperidine (E)

• To a solution of D (1.0 eq), 4-hydroxypyridine (a tautomer of 4-pyridone, which is commercially available and can be used in place of 4-chloropyridine) (1.2 eq), and triphenylphosphine (PPh₃) (1.5 eq) in dry tetrahydrofuran (THF) at 0 °C, add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 16-24 hours.

• Concentrate the reaction mixture and purify directly by column chromatography on silica gel to obtain E .

Step 4: Synthesis of 4-(3,3-Difluoropiperidin-4-yloxy)pyridine (F)

• Dissolve E (1.0 eq) in a 1:1 mixture of DCM and trifluoroacetic acid (TFA).

• Stir the solution at room temperature for 1-2 hours until the Boc deprotection is complete.

• Concentrate the mixture under reduced pressure, and basify the residue with a saturated aqueous solution of NaHCO₃.

• Extract the product with DCM (3x), combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield F .

Step 5: Synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine (G)

Note: The direct coupling to form a C-C bond between the pyridine and piperidine rings is a synthetic challenge. A more plausible, albeit longer, route would involve the synthesis of a 2-substituted-3,3-difluoropiperidine precursor. The following is a proposed method based on known transformations.

• Starting from a suitable precursor, such as N-protected 3,3-difluoropipecolic acid[9], perform a coupling reaction with 4-lithiopyridine (generated in situ from 4-bromopyridine and n-butyllithium) at low temperature.

• Subsequent reduction of the resulting ketone and deprotection would yield the target compound G .

Hypothetical Case Study: A Phenyl Group Bioisostere in a Dopamine D4 Receptor Antagonist

To illustrate the potential of the 4-(3,3-difluoropiperidin-2-yl)pyridine moiety, let us consider its application as a bioisosteric replacement for a phenyl group in a hypothetical dopamine D4 receptor (D4R) antagonist. D4R antagonists are of interest for the treatment of various central nervous system (CNS) disorders.[7]

The Bioisosteric Replacement Strategy

Caption: Bioisosteric replacement of a phenyl group with the target moiety.

In our hypothetical lead compound, a terminal phenyl group is essential for binding to a hydrophobic pocket in the D4R. However, this contributes to high lipophilicity and metabolic instability. By replacing the phenyl group with 4-(3,3-difluoropiperidin-2-yl)pyridine, we anticipate the following improvements:

• Improved Pharmacokinetics: The lower predicted cLogP and higher solubility would likely lead to better oral bioavailability.[11] The metabolic stability is expected to be significantly enhanced due to the absence of an easily oxidizable aromatic ring and the presence of the gem-difluoro group.[3]

• Enhanced Target Engagement: The pyridine nitrogen can act as a hydrogen bond acceptor, potentially forming a new, beneficial interaction with a donor residue in the D4R binding pocket. The three-dimensional nature of the piperidine ring could allow for a more optimal fit within the receptor, leading to increased potency and selectivity over other dopamine receptor subtypes.[7]

• Modulated Basicity for CNS Penetration: The lowered pKa of the piperidine nitrogen due to the gem-difluoro group would result in a lower proportion of the charged species at physiological pH, which is often favorable for crossing the blood-brain barrier.

Experimental Protocols for In Vitro Evaluation

To validate the predicted advantages of this bioisostere, a series of in vitro assays are essential.

In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

• Prepare a stock solution of the test compound (10 mM in DMSO).

• In a 96-well plate, add HLM (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) to a phosphate buffer solution (pH 7.4).

• Pre-incubate the mixture at 37 °C for 5 minutes.

• Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the plate to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Dopamine D4 Receptor Binding Assay

• Utilize a commercially available membrane preparation from cells expressing the human D4 receptor.

• In a 96-well plate, combine the membrane preparation, a radioligand (e.g., [³H]-spiperone), and varying concentrations of the test compound in a suitable assay buffer.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow for binding equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter plate, followed by washing with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Determine the IC₅₀ value of the test compound by non-linear regression analysis of the competition binding data.

Potential Modulation of Signaling Pathways

The dopamine D4 receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gαi/o family of G proteins. Upon activation by dopamine, it inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. An antagonist would block this effect.

Caption: Dopamine D4 receptor signaling pathway and the antagonistic action.

By effectively blocking the D4 receptor, a drug candidate incorporating the 4-(3,3-difluoropiperidin-2-yl)pyridine moiety could modulate downstream signaling cascades, which is the basis for its therapeutic effect in conditions where D4 receptor hyperactivity is implicated.

Conclusion

The 4-(3,3-difluoropiperidin-2-yl)pyridine moiety represents a promising, albeit underexplored, bioisostere for the phenyl group in drug design. Its unique combination of a three-dimensional, metabolically robust, and pKa-modulating difluoropiperidine core with a versatile pyridine ring offers a compelling strategic advantage for medicinal chemists. By leveraging this novel scaffold, it is possible to address common liabilities associated with aromatic rings, such as poor metabolic stability and lipophilicity, while introducing new opportunities for target engagement. The synthetic pathways and evaluation protocols outlined in this guide provide a framework for the successful incorporation and validation of this bioisostere in drug discovery programs, particularly in the pursuit of novel therapeutics for CNS disorders.

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An In-depth Technical Guide on the Lipophilicity and LogP Values of Fluorinated Pyridine-Piperidine Analogs

Foreword: The Subtle Art of Fluorine in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine has transcended from a niche tactic to a cornerstone of rational drug design. Its unique electronic properties allow for the fine-tuning of a molecule's physicochemical characteristics, profoundly influencing its pharmacokinetic and pharmacodynamic profile. This guide delves into a critical aspect of this molecular engineering: the impact of fluorination on the lipophilicity of pyridine-piperidine analogs. This structural motif is prevalent in a vast number of centrally active agents, and understanding how fluorine substitution on the piperidine ring modulates lipophilicity is paramount for optimizing blood-brain barrier penetration, metabolic stability, and target engagement.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a mere recitation of facts to provide a deeper understanding of the principles at play, the practicalities of experimental determination, and the causal relationships that govern the structure-lipophilicity profiles of these important compounds.

The Critical Role of Lipophilicity in Drug Discovery

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a fundamental physicochemical property that dictates the journey of a drug through the body.[1] It governs a multitude of critical processes, including:

• Absorption: The ability of a drug to pass through the lipid-rich membranes of the gastrointestinal tract.

• Distribution: The partitioning of a drug into various tissues and organs, including its ability to cross the blood-brain barrier.

• Metabolism: The susceptibility of a drug to enzymatic transformation, often by cytochrome P450 enzymes in the liver.

• Excretion: The route and rate at which a drug and its metabolites are eliminated from the body.

A delicate balance of lipophilicity is crucial for a successful drug candidate. Excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity. Conversely, insufficient lipophilicity may hinder membrane permeability and limit access to the target site.

The octanol-water partition coefficient (LogP) is the most widely accepted metric for quantifying lipophilicity. It is the logarithm of the ratio of the concentration of a neutral compound in octanol to its concentration in water at equilibrium. For ionizable compounds, the distribution coefficient (LogD) is a more physiologically relevant parameter, as it considers the partition of all ionic and neutral species at a specific pH, typically 7.4.[1]

The Influence of Fluorine on Lipophilicity: A Context-Dependent Phenomenon

The introduction of fluorine into a molecule can have a profound and often non-intuitive effect on its lipophilicity.[2] While it is a common misconception that fluorination universally increases lipophilicity, the reality is far more nuanced and dependent on the specific chemical context.[3][4]

Several factors contribute to the complex influence of fluorine on LogP:

• Electronegativity: Fluorine is the most electronegative element, leading to a highly polarized C-F bond. This can increase the molecule's overall dipole moment, potentially enhancing interactions with polar environments and, in some cases, decreasing lipophilicity.[4]

• Size: The van der Waals radius of fluorine is only slightly larger than that of hydrogen, allowing it to act as a bioisostere with minimal steric perturbation.

• Hydrogen Bonding: The polarized C-F bond is a poor hydrogen bond acceptor. Replacing a C-H group with a C-F group can disrupt favorable interactions with water molecules, thereby increasing lipophilicity.

• Conformational Effects: The introduction of fluorine can influence the conformational preferences of a molecule, which in turn can affect its overall shape and how it interacts with its environment.

In the context of pyridine-piperidine analogs, fluorination of the piperidine ring is expected to modulate the overall lipophilicity of the molecule. The position and number of fluorine substituents will play a critical role in the magnitude and direction of this change.

Data Presentation: Lipophilicity of Fluorinated Piperidine and Pyridine Derivatives

Compound/Analog Type	Position of Fluorination	Reported LogP/cLogP/LogD	Reference/Comment
Piperidine Derivatives
N-Alkyl-piperidine-2-carboxamides	n-propyl/n-butyl side chains	Similar or higher lipophilicity than non-fluorinated parents	[5]
4-Substituted piperidine-derived benzamides	4-fluoro	Strongly depends on the nature of the alpha-substituent	[6]
4,4-Difluoro-3-(phenoxymethyl)piperidine	4,4-difluoro	cLogP > 5.00 for several analogs	[7]
Pyridine Derivatives
2-(Thiofluoroalkyl)pyridines	SCF₂H	Modest increase in LogD₇.₄ compared to SCH₃	[8]
2-(Thiofluoroalkyl)pyridines	SCF₃	Greatest lipophilicity in the methyl series	[8]
2-(Thiofluoroalkyl)pyridines	SCH₂CF₂H	No change in LogD₇.₄ compared to the non-fluorinated ethyl parent	[8]
2-(Thiofluoroalkyl)pyridines	SCH₂CF₃	Increased LogD₇.₄ compared to the non-fluorinated ethyl parent	[8]

Analysis of Trends:

The compiled data, while not a direct comparison of the target analogs, highlights the context-dependent nature of fluorine's effect on lipophilicity. For instance, in the N-alkyl-piperidine-2-carboxamides, fluorination leads to a similar or higher lipophilicity, a trend also observed with some of the 2-(thiofluoroalkyl)pyridines.[5][8] Conversely, the impact of a 4-fluoro substituent on piperidine-derived benzamides is highly dependent on the nature of the other substituent at that position.[6] The high cLogP values of the 4,4-difluoro-3-(phenoxymethyl)piperidine analogs suggest that gem-difluorination can significantly increase lipophilicity.[7]

These findings underscore the importance of experimental determination of LogP values for each new series of compounds, as predictive models may not always accurately capture the subtle interplay of electronic and conformational effects.

Experimental Protocols for LogP/LogD Determination

Accurate experimental determination of LogP and LogD is a critical step in the characterization of any new chemical entity. The following sections provide detailed, step-by-step methodologies for two of the most common and reliable methods: the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).

The Shake-Flask Method: The Gold Standard

The shake-flask method is the traditional and most widely accepted "gold standard" for LogP determination.[9] It directly measures the partitioning of a compound between n-octanol and water.

Diagram of the Shake-Flask Experimental Workflow:

Caption: Workflow for LogP/LogD determination using the shake-flask method.

Detailed Step-by-Step Protocol:

• Preparation of Pre-saturated Solvents:

  • Mix equal volumes of n-octanol and water (or a buffer of the desired pH, typically 7.4 for LogD measurements) in a separatory funnel.

  • Shake vigorously for at least 24 hours at a constant temperature (e.g., 25 °C) to ensure mutual saturation of the solvents.

  • Allow the phases to separate completely before use.

• Sample Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • Rationale: A stock solution allows for accurate and reproducible addition of the compound to the partitioning system.

• Partitioning:

  • In a glass vial with a screw cap, add a precise volume of the pre-saturated aqueous phase (e.g., 1.98 mL of PBS, pH 7.4).

  • Add a small aliquot of the compound's stock solution (e.g., 20 µL of a 10 mM solution) to the aqueous phase and mix briefly.

  • Add an equal volume of the pre-saturated n-octanol (e.g., 2.0 mL).

  • Rationale: Using pre-saturated solvents prevents volume changes during the experiment that would affect the concentration measurements.

  • Securely cap the vial and shake it vigorously for a predetermined time (e.g., 1-3 hours) at a constant temperature using a mechanical shaker.

  • Rationale: Vigorous shaking ensures that equilibrium is reached. The time required for equilibrium should be determined empirically for a new class of compounds.

• Phase Separation:

  • Centrifuge the vials at a moderate speed (e.g., 2000 rpm) for a sufficient time (e.g., 15-30 minutes) to ensure complete separation of the two phases.

  • Rationale: Centrifugation is crucial to break any emulsions that may have formed during shaking, which can interfere with accurate sampling.

• Sampling and Analysis:

  • Carefully withdraw an aliquot from both the upper n-octanol layer and the lower aqueous layer using separate, clean syringes or pipettes.

  • Self-Validation Check: To avoid cross-contamination, it is good practice to discard the first small volume drawn into the pipette.

  • Dilute the samples as necessary with a suitable solvent for the analytical method.

  • Quantify the concentration of the compound in each phase using a validated analytical technique such as HPLC-UV or LC-MS. A calibration curve should be prepared for accurate quantification.

• Calculation of LogP/LogD:

  • The LogP (for neutral compounds) or LogD (for ionizable compounds at a specific pH) is calculated using the following formula: LogP (or LogD) = log10 ([Compound]octanol / [Compound]aqueous)

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A High-Throughput Alternative

RP-HPLC offers a faster and more resource-efficient method for estimating LogP values, making it suitable for screening larger numbers of compounds. This method is based on the correlation between a compound's retention time on a nonpolar stationary phase and its known LogP value.

Diagram of the RP-HPLC LogP Determination Workflow:

Caption: Workflow for estimating LogP values using RP-HPLC.

Detailed Step-by-Step Protocol:

• Selection of Reference Compounds:

  • Choose a set of at least 5-7 commercially available compounds with accurately known LogP values that span the expected LogP range of the test compounds.

  • Rationale: A good selection of standards is crucial for generating a reliable calibration curve.

• Chromatographic Conditions:

  • Column: A C18 or C8 reversed-phase column is typically used.

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer at a specific pH) and an organic modifier (e.g., methanol or acetonitrile) is employed. The composition of the mobile phase should be optimized to achieve good separation and reasonable retention times for the standards and test compounds. For basic compounds like pyridine-piperidine analogs, a mobile phase pH above 7.5 can be beneficial to ensure they are in their neutral, more retained form.

  • Flow Rate: A typical flow rate is 1.0 mL/min.

  • Detection: UV detection at a wavelength where all compounds have reasonable absorbance.

• Calibration Curve Generation:

  • Prepare individual solutions of the reference compounds in the mobile phase.

  • Inject each standard onto the HPLC system and record its retention time (t_R_).

  • Determine the column dead time (t_0_) by injecting a non-retained compound (e.g., uracil).

  • Calculate the capacity factor (k') for each standard using the formula: k' = (t_R - t_0) / t_0

  • Plot a graph of the logarithm of the capacity factor (log k') versus the known LogP values of the standards.

  • Perform a linear regression analysis to obtain the equation of the calibration curve (y = mx + c), where y = log k' and x = LogP.

  • Self-Validation Check: The correlation coefficient (R²) of the calibration curve should be greater than 0.95 to ensure a good linear relationship.

• Analysis of Test Compounds:

  • Prepare a solution of the fluorinated pyridine-piperidine analog in the mobile phase.

  • Inject the test compound onto the HPLC system under the same chromatographic conditions used for the standards and determine its retention time (t_R_).

• LogP Determination:

  • Calculate the capacity factor (k') for the test compound.

  • Using the equation of the calibration curve, calculate the LogP of the test compound by substituting its log k' value.

Conclusion: A Data-Driven Approach to Optimizing Lipophilicity

The lipophilicity of fluorinated pyridine-piperidine analogs is a critical parameter that profoundly influences their potential as drug candidates. As this guide has detailed, the effect of fluorine on LogP is not a simple, additive property but rather a complex interplay of electronic and conformational factors. While general trends can be inferred from related chemical series, accurate determination of LogP/LogD values for each new analog is essential for a robust structure-activity relationship and a successful drug discovery campaign.

The experimental protocols outlined herein provide a framework for obtaining reliable lipophilicity data. The choice between the "gold standard" shake-flask method and the higher-throughput RP-HPLC method will depend on the stage of the research and the number of compounds to be evaluated. By integrating precise experimental data with a sound understanding of the underlying physicochemical principles, researchers can effectively navigate the subtle art of fluorine chemistry to design and develop the next generation of innovative therapeutics.

References

• Caron, S., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization–hydrogenation process.

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Metabolic stability of 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffolds

An In-Depth Technical Guide to the Metabolic Stability of 4-(3,3-Difluoropiperidin-2-yl)pyridine Scaffolds

Introduction

In the landscape of modern drug discovery, the rational design of molecules with favorable pharmacokinetic profiles is as crucial as achieving high target potency. Among the myriad of structural motifs employed by medicinal chemists, nitrogen-containing heterocycles, particularly pyridine and piperidine, are exceptionally prevalent in FDA-approved drugs.[1][2] The 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold represents a sophisticated evolution of these classic structures, engineered to overcome common metabolic liabilities. This guide serves as a technical deep-dive for researchers, scientists, and drug development professionals into the inherent metabolic stability of this scaffold, the underlying physicochemical principles, and the robust experimental methodologies required for its empirical validation.

The metabolic fate of a drug candidate profoundly influences its half-life, bioavailability, and potential for drug-drug interactions.[3][4] Consequently, designing molecules with built-in metabolic stability is a paramount objective. This scaffold cleverly incorporates a geminal difluoro group on the piperidine ring—a strategic modification intended to block common sites of oxidative metabolism, thereby enhancing the molecule's resilience in a biological system.[5][6] This document will elucidate the causality behind these design choices, provide detailed protocols for assessing metabolic stability, and offer insights into interpreting the resulting data to guide drug discovery programs.

Rationale for Enhanced Metabolic Stability: A Structural Analysis

The predicted metabolic robustness of the 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold is not accidental; it is the result of deliberate structural modifications targeting known metabolic weaknesses of its constituent parts.

The Pyridine Moiety: A Versatile Anchor

The pyridine ring is a cornerstone of medicinal chemistry, prized for its ability to engage in hydrogen bonding and other non-covalent interactions with protein targets, often leading to improved potency and selectivity.[2][7] Several studies have shown that incorporating a pyridine moiety can enhance biochemical potency, increase metabolic stability, and improve cellular permeability.[1][8] However, the pyridine ring itself is not metabolically inert. It can undergo several cytochrome P450 (CYP)-mediated transformations, primarily:

• N-oxidation: Formation of a pyridine N-oxide.

• Hydroxylation: Oxidation at one of the carbon atoms on the ring.

The specific metabolic pathway and its rate are highly dependent on the substitution pattern of the ring and the specific CYP isozymes involved.[9][10]

The 3,3-Difluoropiperidine Moiety: The Metabolic Shield

The piperidine ring is the third most common ring system found in pharmaceuticals, valued for its three-dimensional structure and its basic nitrogen atom, which is often crucial for target engagement.[11] However, unsubstituted piperidines are frequently susceptible to metabolic attack, particularly at the carbon atoms alpha to the nitrogen, which are common "metabolic soft spots".[11][12]

The introduction of a gem-difluoro group at the C-3 position of the piperidine ring is a key strategy to mitigate this liability. The rationale is threefold:

• Blocking Oxidative Attack: The carbon-fluorine (C-F) bond is significantly stronger and more polarized than a carbon-hydrogen (C-H) bond, making it highly resistant to abstraction by oxidative CYP enzymes.[13][14][15] Placing the CF₂ group adjacent to the nitrogen sterically and electronically shields the metabolically labile C-2 and C-4 positions.

• Altering Electronic Properties: Fluorine is the most electronegative element, and its presence can significantly alter the electron distribution within the molecule.[5] This can lower the pKa of the piperidine nitrogen, which may influence its binding characteristics and membrane permeability.[5][16]

• Modulating Lipophilicity: Fluorine substitution typically increases a molecule's lipophilicity, which can affect its partitioning into membranes and interaction with metabolic enzymes.[13][17]

This strategic fluorination is a prime example of proactive metabolic design, aiming to create a more robust and drug-like molecule from the outset.[18]

Predicted Metabolic Pathways

While the 3,3-difluoro substitution provides a strong metabolic block, the entire scaffold is not impervious to metabolism. Understanding the potential remaining metabolic pathways is crucial for predicting in vivo behavior and identifying potential metabolites. Based on the known metabolism of pyridine and piperidine rings, the following pathways are the most probable.

Caption: Predicted metabolic pathways for the 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold.

Experimental Assessment of Metabolic Stability

Theoretical predictions must be confirmed with empirical data. In vitro metabolic stability assays are a cornerstone of modern drug discovery, providing essential data to rank compounds and predict in vivo clearance.[3][6]

Overview of In Vitro Models

The two most common liver-derived systems for these assays are:

• Liver Microsomes: These are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes.[19] They are cost-effective and ideal for assessing Phase I (oxidative) metabolism.

• Hepatocytes: These are intact liver cells that contain a full complement of both Phase I and Phase II (conjugative) metabolic enzymes and cofactors.[20] They provide a more complete picture of overall hepatic metabolism.

For initial screening and assessment of CYP-mediated stability, the human liver microsomal (HLM) assay is the industry standard.

Detailed Protocol: Human Liver Microsomal (HLM) Stability Assay

This protocol provides a step-by-step method for determining the metabolic half-life (t½) and intrinsic clearance (CLᵢₙₜ) of a test compound.

Principle: The test compound is incubated with HLM in the presence of the essential cofactor NADPH, which initiates the CYP450 catalytic cycle. The concentration of the parent compound is monitored over time by LC-MS/MS. The rate of disappearance is used to calculate stability metrics.

Materials and Reagents:

• Test Compound (10 mM stock in DMSO)

• Pooled Human Liver Microsomes (20 mg/mL stock)

• Phosphate Buffer (0.1 M, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive Control Compound (e.g., Verapamil, Testosterone; known high-clearance compounds)

• Acetonitrile with Internal Standard (for quenching and analysis)

• 96-well incubation plates and analytical plates

• Multichannel pipettes, incubator, centrifuge

• LC-MS/MS system[21][22]

Experimental Workflow Diagram:

Caption: Standard workflow for an in vitro liver microsomal stability assay.

Step-by-Step Procedure:

• Preparation: Prepare working solutions of the test compound and positive control in buffer. Dilute the HLM stock to the desired concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.

• Incubation Setup: In a 96-well plate, add the HLM solution. For the negative control wells, add HLM solution that has been heat-inactivated or will not receive NADPH.

• Pre-incubation: Add the test compound to the wells and pre-incubate the plate at 37°C for 5-10 minutes with shaking.

• Initiation: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system solution to all wells except the negative controls. This is your T=0 time point.

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot from the incubation mixture and add it to a separate 96-well plate containing ice-cold acetonitrile with an internal standard to stop the reaction.[20]

• Sample Processing: Once all time points are collected, centrifuge the quenched plate to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the peak area of the parent compound relative to the internal standard.[23][24]

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the slope of the linear portion of this curve (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k

• Calculate the in vitro intrinsic clearance (CLᵢₙₜ) using the formula: CLᵢₙₜ (µL/min/mg) = (0.693 / t½) * (Incubation Volume / mg Microsomal Protein) [20]

Self-Validating Systems: The Importance of Controls

For any protocol to be trustworthy, it must include a self-validating system of controls:

• Negative Control (-NADPH): Incubating the compound with microsomes without the NADPH cofactor. Significant disappearance of the compound suggests non-CYP-mediated degradation or instability in the assay buffer.[25]

• Positive Control (+NADPH): A compound known to be rapidly metabolized by liver microsomes (e.g., verapamil). This confirms that the microsomal preparation and cofactor system are active. Failure of the positive control indicates a systemic issue with the experiment.

Data Interpretation and Strategic Application

The output of the HLM assay provides actionable data for medicinal chemists.

Data Presentation

Results should be summarized in a clear, comparative format. This allows for easy assessment of structure-metabolism relationships (SMR).

Compound	Scaffold	Half-Life (t½, min)	In Vitro CLᵢₙₜ (µL/min/mg)	Stability Category
Analog 1	4-(Piperidin-2-yl)pyridine	8	86.6	High Clearance
Analog 2	4-(3-Fluoropiperidin-2-yl)pyridine	25	27.7	Moderate Clearance
Test Compound	4-(3,3-Difluoropiperidin-2-yl)pyridine	> 60	< 11.6	Low Clearance
Verapamil	Positive Control	5	138.6	High Clearance

Note: Data are hypothetical for illustrative purposes.

Strategic Implications

The data in the table clearly demonstrates the powerful effect of gem-difluorination. A compound with a half-life greater than 60 minutes and low intrinsic clearance is generally considered highly stable in this assay.[19]

• For a Highly Stable Compound (like the Test Compound): This result validates the design strategy. The molecule is likely to have a longer in vivo half-life and lower systemic clearance. The project team can proceed with greater confidence to more complex in vivo pharmacokinetic studies.

• For a Labile Compound: If a derivative of the scaffold were to show unexpected instability, the next step would be metabolite identification. By identifying which part of the molecule is being modified (e.g., the pyridine ring), chemists can design further modifications to block this new metabolic hotspot.

Conclusion

The 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold is a prime example of modern, rational drug design, where metabolic stability is considered from the very beginning. The strategic incorporation of a gem-difluoro group serves as a robust metabolic shield, protecting the molecule from common CYP450-mediated degradation pathways that affect simpler piperidine rings.[5][13] While this design imparts a high probability of stability, it is the rigorous, empirical validation through well-controlled in vitro assays, such as the human liver microsomal stability assay, that provides the necessary data to confidently advance a compound in the drug discovery pipeline. By understanding the "why" behind the structure and the "how" of its experimental assessment, research teams can more effectively develop durable and successful drug candidates.

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The Gem-Difluoro Group in Heterocyclic Compounds: A Guide to Chemical and Metabolic Stability

Introduction: The Allure and Challenge of the CF₂ Group

The strategic incorporation of fluorine into drug candidates has become a pillar of modern medicinal chemistry. Among the various fluorinated motifs, the gem-difluoro (CF₂) group is of particular interest. Its introduction into heterocyclic scaffolds can profoundly alter a molecule's physicochemical properties, including lipophilicity, acidity/basicity (pKa), and metabolic stability.[1][2][3] The strong carbon-fluorine bond, the most powerful single bond in organic chemistry, often imparts significant metabolic resistance by blocking sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4][5][6] This increased stability can lead to improved pharmacokinetic profiles, such as a longer half-life and reduced clearance.[1]

However, the assumption that gem-difluorination universally enhances stability is an oversimplification. The potent electron-withdrawing nature of the two fluorine atoms can create unexpected electronic effects, influencing the reactivity of adjacent functional groups and, in some cases, introducing novel degradation pathways.[7][8] This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the chemical and metabolic stability of gem-difluorinated heterocyclic compounds. We will explore the fundamental principles governing their stability, common degradation pathways, and robust experimental protocols for their assessment, ensuring a comprehensive understanding to de-risk and optimize drug development programs.

Section 1: The Physicochemical Impact of Gem-Difluorination

The introduction of a CF₂ group is not a simple bioisosteric replacement for a methylene (CH₂) or carbonyl (C=O) group; it fundamentally reshapes the electronic and conformational landscape of a molecule.

Inductive Effects on Acidity and Basicity (pKa)

The primary electronic influence of the gem-difluoro group is its powerful inductive electron-withdrawing effect. This effect significantly impacts the pKa of nearby acidic and basic centers within the heterocyclic structure.

• Basicity Reduction: For nitrogen-containing heterocycles (e.g., piperidines, pyrrolidines), the CF₂ group lowers the basicity of the nitrogen atom. This is because the fluorine atoms pull electron density away from the nitrogen, making its lone pair less available for protonation. Studies on functionalized cycloalkanes have shown that gem-difluorination can decrease the pKa of protonated amines by 0.3-0.5 units.[9] This modulation can be critical for optimizing a drug's solubility, receptor binding, and off-target activity.[4]

• Acidity Enhancement: Conversely, for heterocycles containing acidic protons, the CF₂ group increases acidity by stabilizing the resulting conjugate base.

The magnitude of this pKa shift is distance-dependent, following the classic inductive effect trend: β > γ > δ.[10]

Complex Effects on Lipophilicity (LogP)

While it is often assumed that fluorination increases lipophilicity, the effect of the gem-difluoro group is more nuanced and context-dependent.[11] The interplay between the group's hydrophobicity, its impact on overall molecular polarity, and conformational changes can lead to either an increase or a decrease in LogP.

For instance, while gem-difluorination of simple cycloalkanes often leads to a decrease in lipophilicity, the opposite effect has been observed in some oxygen-containing heterocyclic systems, where the fluorinated derivatives were found to be more lipophilic than their non-fluorinated counterparts.[12] This highlights the necessity of experimental determination of LogP rather than relying on generalized predictions.

Conformational Control and Its Consequences

The stereoelectronic effects of the C-F bonds can impose specific conformational preferences on the heterocyclic ring.[13] This conformational rigidity can be advantageous for locking a molecule into a bioactive conformation, thereby enhancing potency. However, it can also lead to unforeseen consequences for stability.

A compelling case study demonstrated that gem-difluorination in a macrocyclic compound induced a significant population of a cis-amide conformer, which was in equilibrium with the major trans-amide form.[7][8][14] This seemingly subtle conformational shift dramatically altered the primary route of metabolism from O-dealkylation in the non-fluorinated analogue to rapid amide hydrolysis in the fluorinated version, leading to a much shorter metabolic half-life.[7][8] This example serves as a critical reminder that the stability of gem-difluorinated compounds is an emergent property of the entire molecular system, not just the C-F bonds in isolation.

Section 2: Degradation Pathways and Mechanisms

Understanding the potential routes of degradation is paramount for predicting and mitigating stability liabilities. Gem-difluorinated heterocycles can degrade through chemical (e.g., hydrolysis) and biological (e.g., metabolism) pathways.

Chemical Stability: Forced Degradation Studies

Forced degradation, or stress testing, is essential for identifying likely degradation products and establishing degradation pathways.[15][16][17] These studies involve exposing the compound to conditions more severe than those it would encounter during storage and are a regulatory requirement for developing stability-indicating analytical methods.[5][16]

A typical forced degradation study involves the following stress conditions:

• Acidic and Basic Hydrolysis: The compound is subjected to acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions at elevated temperatures. The gem-difluoro group itself is generally stable to hydrolysis, but its strong electron-withdrawing effect can influence the stability of adjacent functional groups like ethers, amides, or esters. For example, an adjacent ether linkage might become more susceptible to acid-catalyzed cleavage.

• Oxidative Degradation: Exposure to an oxidizing agent, such as hydrogen peroxide (H₂O₂), is used to assess susceptibility to oxidation. While the CF₂ group is highly resistant to oxidative attack, other parts of the heterocycle or its substituents may be labile.[4]

• Thermal Degradation: The solid drug substance and/or its solution is exposed to high temperatures to assess thermal lability.[18]

• Photodegradation: The compound is exposed to light sources specified by ICH Q1B guidelines to evaluate its photostability.[19] This is crucial as photolysis can lead to defluorination or complex rearrangements.

The diagram below outlines a general workflow for conducting a forced degradation study.

Caption: Workflow for the in vitro microsomal stability assay.

Protocol: Analytical Method for Stability Assessment

A robust, stability-indicating HPLC method is the cornerstone of any stability study.

• Column and Mobile Phase Selection: A reverse-phase C18 column is typically a good starting point. The mobile phase usually consists of a mixture of an aqueous buffer (e.g., ammonium formate or phosphate) and an organic solvent (e.g., acetonitrile or methanol).

• Method Development: Develop a gradient elution method that can separate the parent compound from all potential degradation products.

• Forced Degradation for Validation: Run the forced degradation samples through the developed method. The method is considered "stability-indicating" if all degradation peaks are baseline-resolved from the parent peak and from each other.

• Detection: Use a photodiode array (PDA) or UV detector to monitor the elution. Mass spectrometry (MS) is used in conjunction with HPLC (LC-MS) to identify the mass of the degradation products, which is crucial for elucidating degradation pathways. [18]

Section 4: Concluding Insights for the Drug Developer

The gem-difluoro group is a powerful tool in the medicinal chemist's arsenal, frequently used to enhance metabolic stability and modulate physicochemical properties. [1][2][3]The inherent strength of the C-F bond provides a strong rationale for its use in blocking sites of oxidative metabolism. [6] However, this guide underscores that stability is a holistic property of the molecule. The introduction of a CF₂ group can lead to profound and sometimes counterintuitive effects on conformation, pKa, and the reactivity of neighboring functional groups. [7][8]A case study clearly demonstrates that blocking one metabolic pathway can reveal another, potentially faster, route of degradation. [7][8] Therefore, a robust and early assessment of both chemical and metabolic stability is not just a regulatory hurdle but a critical step in the drug discovery process. By employing systematic forced degradation studies and in vitro metabolic assays, researchers can build a comprehensive stability profile. This data-driven approach allows for the early identification of liabilities, informs rational molecular design, and ultimately increases the probability of developing a safe, effective, and stable drug candidate.

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• 19. The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: Therapeutic Potential of 4-(3,3-Difluoropiperidin-2-yl)pyridine in Kinase Inhibitor Design

Executive Summary

In the optimization of small-molecule kinase inhibitors, the 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold represents a high-value pharmacophore. It addresses a recurrent bottleneck in drug discovery: the "basicity-permeability-toxicity" triad. While the piperidine-pyridine motif is ubiquitous in kinase inhibitors (targeting JAK, ALK, ROS1, and FLT3), the high basicity of the secondary amine often leads to poor membrane permeability, lysosomal trapping, and off-target hERG channel blockade.

This guide details the strategic incorporation of the gem-difluoro group at the C3 position of the piperidine ring. This modification serves three critical functions:

• pKa Modulation: Lowers basicity by 2–3 log units via inductive electron withdrawal, enhancing bioavailability.

• Conformational Locking: Exploits the gauche effect to pre-organize the ligand for ATP-pocket binding.

• Metabolic Stability: Blocks cytochrome P450-mediated oxidation at the susceptible C3 position.

Physicochemical Rationale: The "Fluorine Effect"[1][2][3]

Basicity and Permeability (pKa Modulation)

The unsubstituted piperidine nitrogen typically exhibits a pKa of ~11.0, meaning it is >99% protonated at physiological pH (7.4). This high ionization penalty restricts passive diffusion across lipid bilayers.

Incorporating a gem-difluoro group at the C3 position (adjacent to the C2-pyridine attachment) exerts a strong electron-withdrawing inductive effect (

) on the piperidine nitrogen.

• Result: The pKa is suppressed to the 8.0–9.0 range.

• Impact: A higher fraction of the molecule exists as the neutral free base at pH 7.4, significantly increasing

  (effective permeability) and oral absorption.

Conformational Control

The 3,3-difluoro substitution introduces a specific conformational bias due to the hyperconjugative gauche effect (

). Unlike steric bulk which simply blocks space, the fluorine atoms prefer a gauche orientation relative to adjacent electron-rich centers (like the nitrogen lone pair).

• Therapeutic Benefit: This "locks" the piperidine ring into a specific chair conformation, reducing the entropic penalty upon binding to the kinase hinge region.

Data Summary: Fluorine Substitution Effects[4]

Property	Unsubstituted Parent	3,3-Difluoro Analog	Therapeutic Implication
pKa (Piperidine N)	~11.0	~8.5	Improved membrane permeability; reduced lysosomal trapping.
LogD (pH 7.4)	Low (highly ionized)	Moderate	Balanced lipophilicity for CNS penetration (if required).
hERG Inhibition	High Risk	Reduced Risk	Lower basicity correlates with reduced hERG affinity.
Metabolic Stability	Low (C3 oxidation)	High	Blocks metabolic "soft spot" (C-H abstraction).

Synthetic Accessibility & Protocols

Synthesis of gem-difluoropiperidines is non-trivial due to the instability of

-fluoroamines. The most robust route avoids direct fluorination of the amine and instead utilizes a de novo ring construction or reduction of a fluorinated precursor.

Recommended Synthetic Route: Reduction of Fluorinated Pyridines

This protocol ensures enantioselectivity if a chiral catalyst is used during hydrogenation, or allows for chiral resolution of the intermediate.

Step-by-Step Protocol:

• Starting Material: 4-(3,3-difluoropyridin-2-yl)pyridine is not stable; instead, start with 3,3-difluoropiperidin-2-one derivatives or construct via Reformatsky reaction .

  • Selected Route: Coupling of 4-iodopyridine with a protected 3,3-difluoropiperidine derived from amino acids.

Detailed Workflow (Cross-Coupling Approach):

• Reagents:

  • Fragment A: 4-Iodopyridine.

  • Fragment B:tert-butyl 3,3-difluoro-2-(stannyl/boronyl)piperidine-1-carboxylate (Synthesized from fluorinated lactam).

  • Catalyst:

    or / XPhos.

  • Solvent: 1,4-Dioxane, degassed.

• Procedure:

  • Activation: Charge a Schlenk flask with Fragment A (1.0 eq), Fragment B (1.2 eq), and base (

    , 2.0 eq).

  • Catalysis: Add Pd catalyst (5 mol%) under Argon atmosphere.

  • Reaction: Reflux at 100°C for 12–18 hours. Monitor by LC-MS for disappearance of iodide.

  • Workup: Filter through Celite, concentrate, and purify via Flash Chromatography (Hexane/EtOAc gradient).

  • Deprotection: Treat the intermediate with 4N HCl in Dioxane (0°C to RT, 2h) to remove the Boc group, yielding the HCl salt of 4-(3,3-difluoropiperidin-2-yl)pyridine.

• Validation:

  • NMR: Look for characteristic gem-difluoro signal (typically -100 to -120 ppm, AB quartet if chiral).

  • MS (ESI): Confirm M+H mass unit.

Visualization: Synthetic Logic Flow

Caption: Synthetic pathway utilizing a Reformatsky-type cyclization followed by palladium-catalyzed coupling to install the pyridine moiety.

Therapeutic Application: Kinase Inhibitor Optimization

Case Study: JAK1/JAK2 Inhibitor Optimization

Consider a hypothetical lead compound "Kinase-Inhib-1" with a standard piperidine tail.

• Issue: High clearance due to metabolism at the piperidine C3 and hERG binding (

  ).

• Strategy: Replace piperidine with 4-(3,3-difluoropiperidin-2-yl)pyridine.

Experimental Validation Protocol (Kinase Assay):

• Assay Platform: FRET-based LanthaScreen (Invitrogen) or ADP-Glo (Promega).

• Reagents: Recombinant JAK1 kinase, ATP (

  concentration), Peptide Substrate (IRS-1).

• Steps:

  • Prepare 3x serial dilutions of the difluoro-analog in DMSO.

  • Incubate kinase + inhibitor for 15 min at RT.

  • Add ATP/Substrate mix; incubate 60 min.

  • Add Detection Reagent (Eu-antibody); read TR-FRET signal.

• Expectation: Potency (

  ) should remain equipotent or improve due to hydrophobic contacts of fluorine, while metabolic stability ( ) increases >2-fold in liver microsomes.

Decision Logic for Scaffold Selection

Caption: SAR decision tree for deploying the 3,3-difluoropiperidine scaffold to resolve specific pharmacokinetic liabilities.

References

• Surmont, R., et al. (2010).[1] Synthesis of 4-substituted 3,3-difluoropiperidines.[1][2] Journal of Organic Chemistry.[1] Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[3] Journal of Medicinal Chemistry. Link

• Pfizer Inc. (2017).[4][5] Pfizer Initiates Phase 3 Program for JAK1 Inhibitor.[5] (Contextual reference for kinase inhibitor scaffolds). Link

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[3][6][1][7][8] Chemical Society Reviews. Link

• Volochnyuk, D. M., et al. (2019). An approach to the synthesis of 3-substituted piperidines bearing partially fluorinated alkyl groups.[9][10] Journal of Fluorine Chemistry.[10] Link

Sources

• 1. Synthesis of 4-substituted 3,3-difluoropiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (3,3-Difluoro-pyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone: a potent, selective, orally active dipeptidyl peptidase IV inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. pfizer.com [pfizer.com]
• 6. pharmacyjournal.org [pharmacyjournal.org]
• 7. Buy 3-Fluoro-4-(piperidin-2-yl)pyridine (EVT-13738067) [evitachem.com]
• 8. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scientificupdate.com [scientificupdate.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Abstract & Strategic Overview

The gem-difluoropiperidine scaffold is a privileged motif in modern drug discovery, offering reduced basicity (

modulation) and enhanced metabolic stability compared to parent piperidines. However, the specific regioisomer 4-(3,3-Difluoropiperidin-2-yl)pyridine presents a synthetic challenge due to the steric and electronic sensitivity of the 2-aryl-3-fluoro motif.

This guide details a robust, scalable synthetic route utilizing the Aza-Achmatowicz rearrangement . Unlike traditional linear approaches, this convergent strategy constructs the piperidinone core from readily available furan and pyridine precursors, allowing for late-stage deoxyfluorination. This method minimizes the handling of unstable

-fluoroamine intermediates and avoids the use of high-pressure fluorination gas.

Key Advantages of This Protocol

• Scalability: Avoids cryogenic lithiation at late stages.

• Safety: Replaces explosive DAST with Deoxo-Fluor® or XtalFluor-E®.

• Versatility: The intermediate ketone allows for divergence into other analogs.

Retrosynthetic Analysis

The strategic disconnection relies on transforming a furan moiety into the piperidinone ring. The target molecule (1) is accessed via deoxofluorination of the protected ketone (2), which is derived from the reduction of the enone (3). The enone is the product of the oxidative rearrangement (Aza-Achmatowicz) of the furfuryl amine (4).

Figure 1: Retrosynthetic strategy highlighting the Aza-Achmatowicz rearrangement as the key complexity-generating step.

Detailed Experimental Protocol

Phase 1: Precursor Synthesis (The Furfuryl Amine)

Objective: Synthesize tert-butyl (furan-2-yl(pyridin-4-yl)methyl)carbamate.

• Nucleophilic Addition:

  • Charge a reactor with furan (1.2 equiv) and anhydrous THF. Cool to -78°C.

  • Add n-BuLi (1.2 equiv) dropwise. Stir for 1 h to generate 2-lithiofuran.

  • Cannulate 4-pyridinecarboxaldehyde (1.0 equiv) in THF into the lithiofuran solution.

  • Warm to RT, quench with sat.

    , and extract with EtOAc.

  • Result: Furan-2-yl(pyridin-4-yl)methanol.

• Nitrogen Installation (Mitsunobu):

  • Dissolve the alcohol (1.0 equiv), triphenylphosphine (

    , 1.2 equiv), and phthalimide (1.2 equiv) in THF.

  • Cool to 0°C and add DIAD (1.2 equiv) dropwise. Stir 12 h.

  • Treat the crude phthalimide with hydrazine hydrate (

    , 3.0 equiv) in EtOH at reflux to release the primary amine.

• Protection:

  • React the crude amine with

    (1.1 equiv) and in DCM.

  • Purification: Silica gel chromatography (Hex/EtOAc).[1][2]

  • Yield Target: >65% over 3 steps.[1]

Phase 2: The Aza-Achmatowicz Rearrangement

Objective: Convert the furan ring into the 6-membered piperidinone enone.

Mechanism: Oxidative ring opening of the furan followed by intramolecular aza-Michael cyclization.

• Oxidation:

  • Dissolve the N-Boc amine from Phase 1 in THF/H2O (4:1) .

  • Cool to 0°C. Add N-Bromosuccinimide (NBS) (1.1 equiv) portion-wise.

  • Observation: The reaction turns yellow/orange. Monitor by TLC for disappearance of furan.

  • Quench: Add solid

    to neutralize excess oxidant, then sat. .

• Workup:

  • Extract with DCM. The product is the hemiaminal or enone form.

  • Note: This intermediate is often used directly in the next step to avoid degradation.

Phase 3: Reduction to the Ketone

Objective: Reduce the double bond and hemiaminal to yield tert-butyl 4-oxo-2-(pyridin-4-yl)piperidine-1-carboxylate.

• Hydrogenation:

  • Dissolve the crude enone in MeOH .

  • Add 10% Pd/C (5 wt% loading) and

    (0.5 equiv, to prevent acid-catalyzed side reactions).

  • Stir under

    balloon (1 atm) for 4–6 h.

  • Critical Check: Monitor LCMS for the mass of the saturated ketone (

    ). Stop before reducing the pyridine ring (pyridine reduction usually requires high pressure/acid).

• Purification:

  • Filter through Celite. Concentrate.

  • Purify via flash chromatography (DCM/MeOH).

  • Intermediate Data:

    NMR should show a ketone peak ~205-210 ppm.

Phase 4: Deoxofluorination (The Critical Step)

Objective: Convert the C3 ketone to the gem-difluoro moiety.

Safety Warning: Deoxofluorination reagents generate HF. Use plastic/Teflon ware if possible, or glass with immediate quenching. Perform in a fume hood.

• Reaction Setup:

  • Dissolve the ketone (1.0 equiv) in anhydrous DCM in a Teflon or PP vessel.

  • Add Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) (2.5 equiv) dropwise at 0°C.

  • Additive: Add EtOH (0.2 equiv) as a catalyst (activates the reagent) if reaction is sluggish.

• Execution:

  • Allow to warm to RT and stir for 16–24 h.

  • Heating: If conversion is <50% after 24h, heat to 40°C.

• Quench (Exothermic):

  • Cool to 0°C. Add sat.

    dropwise. Caution: Vigorous gas evolution ( ).

  • Stir for 30 min to ensure complete hydrolysis of excess reagent.

• Deprotection (Final Step):

  • Treat the N-Boc difluoride with 4M HCl in Dioxane or TFA/DCM (1:4) for 1 h.

  • Basify with NaOH to pH 10 and extract with DCM/iPrOH (3:1).

Process Safety & Optimization Table

Parameter	Standard Condition	Optimization for Scale (>10g)	Rationale
Oxidant	NBS / THF / H2O	mCPBA / DCM or NBS / Acetone	NBS/Acetone offers easier workup and less brominated byproducts.
Fluorination Reagent	DAST	Deoxo-Fluor® or XtalFluor-E®	DAST is thermally unstable >50°C. Deoxo-Fluor is stable and safer.
Quenching	Pour into NaHCO3	Inverse quench (Add reaction to bicarbonate)	Controls exotherm and gas evolution rate.
Purification	Column Chromatography	Crystallization (as HCl salt)	Chromatography is impractical at kg scale; salt formation purifies effectively.

Analytical Characterization

Expected Data for 4-(3,3-Difluoropiperidin-2-yl)pyridine (Free Base):

• NMR (400 MHz, ):
  • 8.55 (d, 2H, Py-H), 7.30 (d, 2H, Py-H).
  • 4.20 (m, 1H, H-2, diagnostic triplet of doublets due to coupling with F).
  • 3.20–2.80 (m, 2H, H-6).
  • 2.10–1.60 (m, 4H, H-4, H-5).

  • Note: The proton at C2 will show

    coupling (~10-15 Hz).
• NMR ( ):

  • Distinct AB quartet or two multiplets around -100 to -120 ppm, indicating geminal fluorines in a ring system.

• LCMS:

  • ESI+:

    .

References

• Aza-Achmatowicz Overview: Harris, J. M., et al. "The Aza-Achmatowicz Rearrangement: A Viable Approach to the Synthesis of Piperidinones." Journal of Organic Chemistry, 2003.[3] Link

• Deoxofluorination Safety: Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry, 1999.[3] Link

• Gem-Difluorination Protocols: Middleton, W. J. "New fluorinating reagents. Dialkylaminosulfur trifluorides." Journal of Organic Chemistry, 1975. Link

• Piperidine Synthesis Review: Padwa, A. "Application of the Aza-Achmatowicz Reaction to the Synthesis of Nitrogen Heterocycles." Synlett, 2009.[3] Link

• Commercially Available Building Blocks: Enamine Ltd. "Ethyl bromodifluoroacetate as a reagent." Link

Sources

• 1. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 2. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Application Notes &amp; Protocols: A Guide to the Synthesis of Chiral 3,3-Difluoropiperidines

Introduction: The Rising Prominence of Chiral 3,3-Difluoropiperidines in Medicinal Chemistry

The piperidine scaffold is a ubiquitous motif in pharmaceuticals, valued for its favorable physicochemical properties and its ability to interact with biological targets.[1][2] The strategic incorporation of fluorine atoms into these structures has become a powerful tool in drug discovery, often leading to enhanced metabolic stability, bioavailability, and binding affinity.[3][4] Specifically, the gem-difluoro group at the 3-position of the piperidine ring introduces a unique conformational rigidity and alters the local electronics, making chiral 3,3-difluoropiperidines highly sought-after building blocks for novel therapeutics. Their synthesis, however, presents significant challenges, particularly in controlling the stereochemistry at the chiral centers. This guide provides an in-depth overview of the key reagents and protocols for the asymmetric synthesis of these valuable compounds.

Core Synthetic Strategies and Key Reagents

The synthesis of chiral 3,3-difluoropiperidines generally involves two key transformations: the introduction of the gem-difluoro unit and the establishment of stereocenters. Several strategies have been developed, each with its own set of preferred reagents and reaction conditions.

1. Deoxofluorination of Chiral 3-Piperidinones

A common and direct approach involves the deoxofluorination of a pre-existing chiral 3-piperidinone precursor. The success of this method hinges on the availability of the chiral ketone and the efficiency and safety of the fluorinating agent.

• Key Reagents:

  • Diethylaminosulfur Trifluoride (DAST) and Analogs: DAST is a widely used deoxofluorinating agent. However, its thermal instability and the potential for side reactions, such as rearrangement and elimination, can limit its applicability, especially on a large scale.[5] Analogs like Morph-DAST and XtalFluor-E have been developed to mitigate some of these issues.[6]

  • Sulfur Tetrafluoride (SF4): For sterically hindered ketones where common reagents like DAST fail, sulfur tetrafluoride (SF4) has proven effective, enabling the synthesis of conformationally restricted β-gem-difluorinated piperidines in high yields.[6] However, SF4 is a highly toxic and corrosive gas, requiring specialized handling procedures.

• Causality in Reagent Selection: The choice between DAST analogs and SF4 is primarily dictated by the steric hindrance around the carbonyl group and the desired scale of the reaction. While DAST and its derivatives are more user-friendly for less demanding substrates, SF4 becomes the reagent of choice for challenging, sterically encumbered systems where other methods are unsuccessful.[6]

Protocol 1: Deoxofluorination using DAST (General Procedure)

WARNING: DAST is a hazardous reagent and should be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment (PPE) must be worn.

• Preparation: A solution of the chiral N-protected 3-piperidinone (1.0 eq) in anhydrous dichloromethane (DCM) is prepared in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Reagent Addition: DAST (1.5 - 2.0 eq) is added dropwise to the cooled solution. The reaction mixture is stirred at -78 °C for 1 hour.

• Warming and Quenching: The reaction is allowed to warm slowly to room temperature and stirred for an additional 12-24 hours, monitoring the reaction progress by TLC or LC-MS. Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3) at 0 °C.

• Workup: The layers are separated, and the aqueous layer is extracted with DCM (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na2SO4), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 3,3-difluoropiperidine.

2. Electrophilic Fluorination of Enamines or Imines

This strategy involves the formation of an enamine or imine from a suitable piperidine precursor, followed by fluorination with an electrophilic fluorine source. This approach can offer good control over the introduction of the fluorine atoms.

• Key Reagents:

  • N-Fluorodibenzenesulfonimide (NFSI): NFSI is a widely used, bench-stable electrophilic fluorinating agent. It has been successfully employed in the synthesis of 3,3-difluoropiperidines from δ-chloroimines.[7] The reaction proceeds via electrophilic fluorination of the corresponding imine.[7]

  • Selectfluor® (F-TEDA-BF4): This is another popular and powerful electrophilic fluorinating reagent.

• Mechanistic Insight: The reaction typically proceeds through the formation of an enamine or an enolate intermediate, which then attacks the electrophilic fluorine source. The stereochemical outcome is often influenced by the directing effects of existing chiral centers or by the use of chiral catalysts.

Protocol 2: Synthesis via Electrophilic Fluorination of a δ-Chloroimine using NFSI

• Imination: The starting δ-chloroimine is synthesized from the corresponding ketone and a primary amine.

• Fluorination: The δ-chloroimine (1.0 eq) is dissolved in a suitable aprotic solvent such as acetonitrile. NFSI (2.2 eq) is added, and the mixture is stirred at a specified temperature (e.g., room temperature or elevated temperature) until the starting material is consumed (monitored by TLC or LC-MS).

• Reduction and Cyclization: The resulting δ-chloro-α,α-difluoroimine is then reduced in situ or after isolation. A reducing agent such as sodium borohydride (NaBH4) is added to reduce the imine bond. The subsequent intramolecular substitution of the chloride by the newly formed amine leads to the cyclized 3,3-difluoropiperidine.[7]

• Workup and Purification: The reaction is quenched with water, and the product is extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is purified by column chromatography.

3. Asymmetric Catalysis

The development of catalytic enantioselective methods represents a significant advancement in the synthesis of chiral molecules. For 3,3-difluoropiperidines, this can involve asymmetric fluorination or other stereocontrolled transformations.

• Key Reagents and Catalysts:

  • Chiral Lewis Acids and Transition Metal Catalysts: Chiral copper, palladium, or nickel complexes with chiral ligands (e.g., bis(oxazolines), phosphines) can be used to catalyze enantioselective fluorinations or other C-C or C-N bond-forming reactions that establish the chiral centers.[4][8][9]

  • Chiral Brønsted Acids: Chiral phosphoric acids have emerged as powerful catalysts for a variety of asymmetric transformations, including those that could be adapted for the synthesis of chiral piperidine scaffolds.[2][10][11]

• Causality in Catalyst Design: The choice of metal and ligand is crucial for achieving high enantioselectivity. The catalyst's chiral environment dictates the facial selectivity of the reaction, leading to the preferential formation of one enantiomer. For instance, in the enantioselective fluorination of β-ketoesters, the coordination of the substrate to a chiral copper-bis(oxazoline) complex can direct the approach of the electrophilic fluorinating agent.[4]

Visualization of Synthetic Pathways

Caption: Key synthetic routes to chiral 3,3-difluoropiperidines.

Data Summary: Comparison of Fluorinating Reagents

Reagent	Type	Key Features	Common Substrates	Potential Drawbacks
DAST	Deoxofluorinating	Widely used, commercially available	Ketones, Alcohols	Thermally unstable, potential for side reactions[5]
SF4	Deoxofluorinating	Highly effective for sterically hindered substrates	Ketones	Highly toxic and corrosive gas, requires special handling[6]
NFSI	Electrophilic	Bench-stable solid, versatile	Enamines, Imines, β-ketoesters	Can require harsh reaction conditions
Selectfluor®	Electrophilic	Powerful fluorinating agent, commercially available	Wide range of nucleophiles	Can be aggressive, leading to over-fluorination

Experimental Workflow: Asymmetric Synthesis via Intramolecular Cyclization

A powerful strategy for constructing chiral piperidines involves the intramolecular cyclization of an acyclic precursor containing a pre-installed difluoro moiety and a chiral auxiliary or catalyst to control the stereochemistry.

Caption: Workflow for asymmetric intramolecular cyclization.

Protocol 3: Asymmetric Intramolecular aza-Michael Cyclization

This protocol is a conceptual representation based on established methodologies for asymmetric piperidine synthesis.

• Substrate Synthesis: Prepare an acyclic N-protected aminoalkene containing a gem-difluoro group alpha to an electron-withdrawing group (e.g., an ester or sulfone).

• Catalyst Preparation: In a dry flask under an inert atmosphere, prepare a solution of the chiral catalyst (e.g., a chiral phosphoric acid) in a suitable anhydrous solvent (e.g., toluene or DCM).

• Cyclization Reaction: Add the acyclic precursor to the catalyst solution. The reaction may be stirred at room temperature or require heating or cooling to optimize yield and enantioselectivity. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is then purified directly by column chromatography, or an aqueous workup may be performed depending on the catalyst used.

• Deprotection (if necessary): The N-protecting group can be removed under standard conditions to yield the final chiral 3,3-difluoropiperidine.

The synthesis of chiral 3,3-difluoropiperidines remains a challenging yet highly rewarding area of research. The choice of reagents and synthetic strategy is highly dependent on the specific target molecule and the available starting materials. While deoxofluorination and electrophilic fluorination of elaborated precursors are established methods, the continued development of novel catalytic asymmetric reactions will be crucial for improving the efficiency, safety, and stereoselectivity of these syntheses. As our understanding of fluorine chemistry deepens, we can expect the emergence of even more sophisticated and practical methods for accessing these valuable building blocks for the next generation of pharmaceuticals.

References

• Trofymchuk, S., et al. (n.d.). Synthesis of conformationally restricted β-gem-difluorinated pyrrolidines and piperidines. ACS. Retrieved from

• Verniest, G., et al. (2008). New entries toward 3,3-difluoropiperidines. The Journal of Organic Chemistry, 73(14), 5458–5461. [Link]

• Kozlovskyi, A., et al. (n.d.). gem‐Difluoro‐3‐azabicyclo[3.n.1]alkanes and Their Derivatives – Bicyclic Fluorinated Piperidine Isosteres for Drug Discovery. ResearchGate. Retrieved from [Link]

• Verniest, G., et al. (2025). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Organic & Biomolecular Chemistry.

• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929–932. [Link]

• Yang, Z., et al. (2020). Synthesis of gem‐Difluoro Olefins through C−H Functionalization and β‐fluoride Elimination Reactions. Angewandte Chemie International Edition, 59(14), 5572-5576. [Link]

• IDEPA. (n.d.). 3,3-Difluoropiperidine hydrochloride. Retrieved from [Link]

• Yang, Z., et al. (2020). Synthesis of gem-Difluoro Olefins through C−H Functionalization and β-fluoride Elimination Reactions. Angewandte Chemie (International ed. in English), 59(14), 5572-5576. [Link]

• Wu, J., et al. (2020). Catalytic Enantioselective Synthesis of Difluorinated Alkyl Bromides. Journal of the American Chemical Society.

• Jurica, J. A., & Gembicky, M. (2022). A General Co-Catalytic Hydrothiolation of gem-Difluoroalkenes. ACS Catalysis.

• Liu, X., et al. (n.d.). Property and asymmetric synthesis of β‐fluoropiperidines. ResearchGate. Retrieved from [Link]

• Surmont, R., et al. (n.d.). Collection - Synthesis of 4-Substituted 3,3-Difluoropiperidines - The Journal of Organic Chemistry. Figshare. Retrieved from [Link]

• Rong, M.-Y., et al. (2020). Catalytic Enantioselective Synthesis of Difluoromethylated Tetrasubstituted Stereocenters in Isoindolones Enabled by a Multiple-Fluorine System. Organic Letters, 22(22), 9010–9015. [Link]

• Lectka, T., et al. (2012). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Chemical Reviews, 112(7), 3804-3834. [Link]

• Wang, Y., et al. (2025). Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis. Nature Chemistry.

• Mykhailiuk, P. K. (n.d.). Contemporary synthetic strategies in organofluorine chemistry. Nature. Retrieved from [Link]

• Peng, S.-j., et al. (2024). Chiral drugs. LabMed Discovery, 1(1), 100008. [Link]

• Li, Y., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. SynOpen, 07(01), e1–e11. [Link]

• Rong, M.-Y., et al. (2020). Collection - Catalytic Enantioselective Synthesis of Difluoromethylated Tetrasubstituted Stereocenters in Isoindolones Enabled by a Multiple-Fluorine System - Organic Letters. Figshare. Retrieved from [Link]

• Ghosh, A. K. (n.d.). The Ghosh Laboratory: New Asymmetric Synthesis Research. Purdue University. Retrieved from [Link]

• Ros, A., et al. (n.d.). Asymmetric synthesis of polycyclic 3-fluoroalkylproline derivatives by intramolecular azomethine ylide cycloaddition. Royal Society of Chemistry. Retrieved from [Link]

• Ravi, S., et al. (2024). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. Organic & Biomolecular Chemistry.

• Hu, J. (n.d.). The Development of New Reagents and Reactions for Synthetic Organofluorine Chemistry by Understanding the Unique Fluorine Effects. Wiley-VCH.

• Osorio-Plaza, E., et al. (2023). Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution. Molecules, 28(7), 3247. [Link]

• Tokunaga, Y., et al. (2024). Stereodivergent Synthesis of Aldol Products Using Pseudo-C 2 Symmetric N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione. Molecules, 29(21), 5129. [Link]

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Protocols for cross-coupling pyridine and fluorinated piperidine rings

Application Note: Strategic C–N Cross-Coupling of Pyridines and Fluorinated Piperidines

Executive Summary & Chemical Challenge

The incorporation of fluorinated piperidines into pyridine scaffolds is a high-value transformation in medicinal chemistry.[1][2] Fluorine substitution on the piperidine ring (e.g., 3,3-difluoropiperidine, 4,4-difluoropiperidine) lowers the

of the conjugate acid, significantly reducing the nucleophilicity of the amine via inductive effects. Concurrently, the pyridine ring presents a "double-edged" challenge: it is electron-deficient (making oxidative addition difficult for some Pd-cycles) and possesses a nitrogen atom capable of competitively binding and poisoning metal catalysts.[3]

This guide provides a bifurcated strategy:

• Method A (

  ): For highly activated 2-halo or 4-halopyridines.

• Method B (Pd-Catalysis): For unactivated 3-halopyridines or electron-rich systems, utilizing 4th Generation Buchwald Precatalysts.[3]

Strategic Decision Matrix

Before selecting a protocol, analyze the electrophile (pyridine) and nucleophile (fluorinated amine). The position of the leaving group on the pyridine ring is the primary determinant of the methodology.

Figure 1: Decision tree for selecting the optimal coupling strategy based on pyridine substitution patterns.

Protocol A: Nucleophilic Aromatic Substitution ( )

Best For: 2-Fluoropyridines, 2-Chloropyridines, 4-Fluoropyridines.[3] Mechanism: Addition-Elimination (Meisenheimer Complex).[3]

Scientific Rationale: Fluorine is the preferred leaving group for

on pyridines because the high electronegativity of fluorine stabilizes the anionic Meisenheimer intermediate, accelerating the rate-determining addition step.[4] 2-Fluoropyridine reacts ~320 times faster than 2-chloropyridine [1].[3][5]

Materials

• Electrophile: 2-Fluoropyridine derivative (1.0 equiv).[3]

• Nucleophile: 3,3-Difluoropiperidine HCl salt (1.2 equiv).[3]

• Base:

  (3.0 equiv) or DIPEA (for solubility).[3]

• Solvent: DMSO (dimethyl sulfoxide) or NMP.[3] Note: Polar aprotic solvents are required to solvate the cation and leave the naked anion nucleophile reactive.

Step-by-Step Procedure

• Preparation: To a reaction vial equipped with a magnetic stir bar, add 3,3-difluoropiperidine HCl (1.2 mmol) and finely ground anhydrous

  (3.0 mmol).

• Solvation: Add anhydrous DMSO (2.0 mL, 0.5 M concentration). Stir at room temperature for 10 minutes to release the free amine.

• Addition: Add the 2-fluoropyridine substrate (1.0 mmol).

• Reaction: Seal the vial and heat to 100 °C for 4–12 hours.

  • Optimization: If conversion is low, increase temperature to 130 °C.

• Workup: Cool to room temperature. Dilute with water (10 mL) and extract with EtOAc (3 x 10 mL). The fluorinated piperidine product is often lipophilic.

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Purify via flash chromatography (Hexane/EtOAc).

Protocol B: Pd-Catalyzed Buchwald-Hartwig Amination

Best For: 3-Halopyridines, Electron-rich pyridines, Sterically hindered couplings.[3] Catalyst System: RuPhos Pd G4 .

Scientific Rationale: Fluorinated piperidines are weak nucleophiles.[3] Standard Pd sources (

) often suffer from induction periods or formation of inactive Pd-aggregates before the difficult oxidative addition to pyridine occurs.[3]

• RuPhos: This bulky, electron-rich biaryl phosphine ligand promotes the reductive elimination step, which is often rate-limiting for electron-deficient amines [2].[3]

• G4 Precatalyst: Ensures a 1:1 L:Pd ratio and immediate generation of the active

  species upon deprotonation, preventing catalyst poisoning by the pyridine nitrogen [3].

Materials

• Electrophile: 3-Bromopyridine derivative (1.0 equiv).[3]

• Nucleophile: 4,4-Difluoropiperidine HCl (1.2 equiv).[3]

• Catalyst: RuPhos Pd G4 (1–3 mol%).[3]

• Base: Sodium tert-butoxide (NaOtBu) (2.5 equiv) or LHMDS (for base-sensitive substrates).[3]

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed).[3]

Step-by-Step Procedure

• Free-Basing (Critical): If using the HCl salt of the amine, it is best to free-base it in situ or beforehand. For this protocol, we use excess NaOtBu to handle the salt.

• Charge Solids: In a nitrogen-filled glovebox (or using Schlenk technique), add:

  • RuPhos Pd G4 (0.02 equiv).[3]

  • 3-Bromopyridine (1.0 equiv).

  • 4,4-Difluoropiperidine HCl (1.2 equiv).

  • NaOtBu (2.5 equiv).

• Solvent Addition: Add anhydrous Toluene (0.2 M concentration).

• Reaction: Seal the tube and heat to 80 °C for 2–6 hours.

  • Note: Do not overheat initially. 80 °C is sufficient for RuPhos activation.

• Monitoring: Monitor by LCMS. Look for the disappearance of the bromide.

• Workup: Filter through a pad of Celite to remove Palladium black and inorganic salts. Rinse with EtOAc.[4][6] Concentrate and purify.

Comparative Data & Optimization

The following table summarizes optimization parameters for coupling 3-bromo-5-trifluoromethylpyridine with 3,3-difluoropiperidine.

Parameter	Condition A (Standard)	Condition B (Challenging)	Condition C (Base Sensitive)
Catalyst	RuPhos Pd G4 (2 mol%)	BrettPhos Pd G4 (3 mol%)	RuPhos Pd G4 (2 mol%)
Base	NaOtBu		LHMDS (1.0 M in THF)
Solvent	Toluene	1,4-Dioxane	THF
Temp	80 °C	100 °C	60 °C
Yield	92%	78%	85%
Notes	Best general protocol.[3]	Use for primary amines.[7]	Use if substrate has esters/nitriles.

Mechanistic Insight & Troubleshooting

Understanding the catalytic cycle is crucial for troubleshooting low yields.

Figure 2: The catalytic cycle highlighting the Amine Binding step, which is hindered by the low nucleophilicity of fluorinated piperidines.

Troubleshooting Guide:

• Low Conversion (Pyridine remains): The oxidative addition is failing. Switch to BrettPhos Pd G4 or increase temperature to 100 °C. Ensure the pyridine is not coordinating to Pd (add the pyridine slowly or use LHMDS base).

• De-fluorination (Fluorine loss): If you observe "H" replacing "F" in the product (hydrodefluorination), this suggests

  -fluoride elimination.[3] This is rare in piperidines but possible. Lower the temperature and switch to a milder base ( ).

• Protodehalogenation (Ar-H formed): The catalyst is active, but the amine is not binding. Increase the concentration of the amine (1.5 equiv) or switch to a more electron-rich ligand (e.g., AdBippyPhos [4]).

References

• Vertex Pharmaceuticals. "Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution."[3] PMC, 2015.[2] Link

• Buchwald, S. L., et al. "Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines."[3] Journal of the American Chemical Society, 2011. Link

• Sigma-Aldrich. "RuPhos Pd G4: A powerful ligand for classic cross-coupling reactions."[3] Product Specification, 2025. Link

• Hartwig, J. F., et al. "Palladium-Catalyzed Arylation of Fluoroalkylamines." Journal of the American Chemical Society, 2015. Link

• BenchChem. "Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines." BenchChem Protocols, 2025. Link

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Application Notes and Protocols: Hydrogenation Conditions for 4-(3,3-Difluoropiperidin-2-yl)pyridine Precursors

Abstract

The synthesis of fluorinated piperidines is of significant interest in medicinal chemistry due to the unique properties conferred by fluorine substitution.[1][2] This document provides a detailed guide for the catalytic hydrogenation of pyridine precursors to yield 4-(3,3-Difluoropiperidin-2-yl)pyridine derivatives. It outlines the challenges associated with the hydrogenation of fluorinated pyridines, including the risk of hydrodefluorination, and presents effective catalytic systems and optimized reaction conditions to achieve high yields and selectivity.[2][3] This guide is intended for researchers, scientists, and professionals in drug development, offering both theoretical insights and practical, step-by-step protocols.

Introduction: The Significance of Fluorinated Piperidines in Drug Discovery

Piperidine moieties are prevalent structural motifs in a wide range of pharmaceuticals and bioactive compounds.[4][5] The incorporation of fluorine atoms into the piperidine scaffold can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity, making fluorinated piperidines highly valuable building blocks in drug design.[2] Specifically, the 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold is a key component in the development of novel therapeutics.

The most direct and atom-economical route to these saturated heterocycles is the catalytic hydrogenation of their corresponding pyridine precursors.[4] However, the aromaticity of the pyridine ring necessitates potent catalytic systems, often requiring high pressures and temperatures.[4] Furthermore, the presence of fluorine atoms introduces the additional challenge of preventing hydrodefluorination, a common side reaction that can significantly reduce the yield of the desired product.[3][6]

Theoretical Background: Catalytic Hydrogenation of Fluorinated Pyridines

The catalytic hydrogenation of pyridines to piperidines is a reduction reaction that involves the addition of hydrogen across the aromatic ring.[4] This process can be achieved using both heterogeneous and homogeneous catalysts.

Heterogeneous Catalysis: This is the most common approach in industrial settings due to the ease of catalyst separation and recycling.[4] Precious metal catalysts, particularly those from the platinum group, are highly effective.[4]

• Palladium on Carbon (Pd/C): A widely used and efficient catalyst. Its effectiveness is often enhanced in the presence of an acidic additive, which protonates the pyridine ring and facilitates reduction.[4]

• Platinum(IV) Oxide (PtO₂, Adams' catalyst): Another highly effective catalyst, typically used in acidic solvents like glacial acetic acid.[4]

• Rhodium on Carbon (Rh/C): Known for its high activity, sometimes under milder conditions compared to other catalysts.[7]

Homogeneous Catalysis: These systems offer high selectivity and activity under milder conditions but can be more challenging to separate from the final product.[4] Iridium and rhodium complexes are commonly employed for the hydrogenation of N-heteroaromatic compounds.[8][9]

The Challenge of Hydrodefluorination: A significant challenge in the hydrogenation of fluorinated pyridines is the potential for hydrodefluorination, where a C-F bond is cleaved and replaced with a C-H bond. This side reaction is influenced by the catalyst choice, reaction conditions, and the position of the fluorine substituents.[6] Acidic conditions, while beneficial for pyridine ring reduction, can sometimes promote hydrodefluorination. Therefore, a careful optimization of the catalytic system and reaction parameters is crucial.

Below is a generalized reaction pathway for the hydrogenation of a substituted pyridine to a piperidine.

Caption: Generalized reaction pathway for pyridine hydrogenation.

Comparative Analysis of Hydrogenation Conditions

The selection of an appropriate catalytic system is paramount for the successful hydrogenation of 4-(3,3-Difluoropiperidin-2-yl)pyridine precursors. Below is a summary of various conditions reported in the literature for the hydrogenation of fluorinated pyridines.

Catalyst	Substrate Type	Conditions	Conversion/Yield	Key Observations & Reference
Pd(OH)₂/C (20 wt%)	Fluorinated Pyridines	50 bar H₂, MeOH, aq. HCl, 60°C, 24h	Good to excellent yields	Acid is crucial to prevent defluorination.[3]
Rh/C (5 wt%)	Fluorinated Pyridines	50 bar H₂, MeOH, aq. HCl, 60°C, 24h	Moderate conversion	Less effective than Pd(OH)₂/C under these conditions.[3]
Pt/C (5 wt%)	Fluorinated Pyridines	50 bar H₂, MeOH, aq. HCl, 60°C, 24h	Low conversion	Ineffective for this transformation.[3]
Rh₂O₃	Functionalized Pyridines	5 bar H₂, TFE, 40°C, 4h	High yields	Effective for a broad range of functionalized pyridines under mild conditions.[10]
[Rh(COD)Cl]₂ / HBpin	Fluoropyridines	H₂, THF, 25°C, 24h	Good yield and chemoselectivity	One-pot dearomatization-hydrogenation process.[1]
PtO₂	Substituted Pyridines	H₂, Glacial Acetic Acid	Good yields	Acetic acid acts as both solvent and promoter.[4][11]

Detailed Experimental Protocol: Hydrogenation using Pd(OH)₂/C

This protocol is based on the successful hydrogenation of fluorinated pyridines with minimized hydrodefluorination.[3]

4.1. Materials and Equipment

• Substrate: 4-(3,3-Difluoropiperidin-2-yl)pyridine precursor (1.0 eq)

• Catalyst: 20 wt% Palladium hydroxide on carbon (Pd(OH)₂/C)

• Solvent: Methanol (MeOH)

• Acid: Aqueous Hydrochloric Acid (HCl)

• Hydrogen Source: High-purity hydrogen gas

• Inert Gas: Nitrogen or Argon

• Reaction Vessel: High-pressure hydrogenation reactor (e.g., Parr shaker)

• Filtration: Celite® or a similar filter aid

• Workup Reagents: Saturated sodium bicarbonate (NaHCO₃) solution, Ethyl acetate (or other suitable extraction solvent), Anhydrous sodium sulfate (Na₂SO₄)

4.2. Safety Precautions

High-pressure hydrogenation reactions are inherently hazardous and must be conducted with extreme caution in a well-ventilated fume hood.[12][13]

• Personnel Training: Only trained personnel should operate high-pressure reactors.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, lab coat, and gloves.[14]

• Leak Testing: Always perform a leak test with an inert gas (e.g., nitrogen) before introducing hydrogen.[12][14]

• No Ignition Sources: Ensure there are no open flames, sparks, or other ignition sources in the vicinity.[12][15]

• Catalyst Handling: Handle pyrophoric catalysts with care, keeping them wet with solvent to prevent ignition upon exposure to air.[12]

4.3. Step-by-Step Procedure

• Reactor Setup:

  • To a clean and dry glass liner for the high-pressure reactor, add the 4-(3,3-Difluoropiperidin-2-yl)pyridine precursor.

  • Add methanol as the solvent.

  • Carefully add the Pd(OH)₂/C catalyst.

  • Add the aqueous HCl solution.

  • Place a magnetic stir bar in the liner.

• Reaction Execution:

  • Place the glass liner into the high-pressure reactor vessel and securely seal the reactor according to the manufacturer's instructions.

  • Purge the reactor system multiple times with an inert gas (nitrogen or argon) to remove all oxygen.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 bar).

  • Begin stirring and heat the reaction mixture to the target temperature (e.g., 60°C).

  • Maintain the reaction under these conditions for the specified time (e.g., 24 hours), monitoring the pressure for any significant drops that may indicate a leak or rapid hydrogen uptake.

• Work-up and Purification:

  • After the reaction is complete, cool the reactor to room temperature.

  • Carefully vent the excess hydrogen gas in a safe manner.[14]

  • Purge the reactor with an inert gas.

  • Open the reactor and carefully remove the reaction mixture.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with additional methanol.

  • Concentrate the filtrate under reduced pressure to remove the methanol.

  • Neutralize the remaining aqueous solution with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate) multiple times.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography or distillation as required.

4.4. Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for hydrogenation.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficient hydrogen pressure- Reaction temperature too low- Catalyst poisoning	- Use fresh catalyst- Ensure proper pressurization and check for leaks- Increase reaction temperature- Purify starting material to remove potential poisons
Significant hydrodefluorination	- Catalyst not suitable- Reaction conditions too harsh- Incorrect acid concentration	- Screen different catalysts (e.g., Pd(OH)₂/C)- Lower reaction temperature or pressure- Optimize the amount of acid additive
Incomplete reaction	- Insufficient reaction time- Low catalyst loading	- Extend the reaction time- Increase the catalyst loading

Conclusion

The catalytic hydrogenation of 4-(3,3-Difluoropiperidin-2-yl)pyridine precursors is a critical transformation in the synthesis of valuable pharmaceutical building blocks. By carefully selecting the catalyst and optimizing reaction conditions, particularly through the use of an acidic additive, high yields of the desired difluorinated piperidine can be achieved while minimizing hydrodefluorination. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully and safely perform these challenging hydrogenations.

References

• Safety First: Best Practices for Operating High-Pressure Hydrogenation Reactors. (n.d.).
• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11).
• Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine. (n.d.). Benchchem.
• Hydrogenation Reactions. (2012, March 6). safety.pitt.edu.
• Hazards associated with laboratory scale hydrogenations. (n.d.). ACS Chemical Health & Safety.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (n.d.). PMC.
• Replacement of Fluorine by Hydrogen. (n.d.).
• Hydrogenation: How we can make it safer. (2026, February 2). H.E.L Group.
• The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. (2019, January 21). PMC.
• Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. (2012, December 23). University of Liverpool.
• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. (2020, September 18). ACS Catalysis.
• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. (n.d.). The University of Liverpool Repository.
• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. (n.d.). PMC.
• Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. (2022, February 4). Organic & Biomolecular Chemistry (RSC Publishing).
• Impact of Multiple Hydrogen Bonds with Fluoride on Catalysis: Insight from NMR Spectroscopy. (2020, November 9). PMC.
• Detailed experimental procedure for the synthesis of 4-fluoropyridine. (n.d.).
• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. (2024, January 3). Organic & Biomolecular Chemistry (RSC Publishing).
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• Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. (2020, November 12).
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• Synthesis of 4-substituted 3,3-difluoropiperidines. (2010, February 5). PubMed.
• Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. (2024, June 13). ACS Publications.
• Pyridine derivative/graphene nanoribbon composites as molecularly tunable heterogeneous electrocatalysts for the oxygen reduction reaction. (n.d.). RSC Publishing.
• A Heterogeneous Iridium Catalyst for the Hydroboration of Pyridines. (2022, June 16).
• Impact of Multiple Hydrogen Bonds with Fluoride on Catalysis: Insight from NMR Spectroscopy. (2020, November 9). Journal of the American Chemical Society.
• Asymmetric Homogeneous Hydrogenation of 2-Pyridones. (2015, May 11).
• Hydrogenation of fluorinated molecules: An overview. (n.d.). ResearchGate.
• Effects of fluorine modification on the photocatalytic hydrogen production performance of TiO2. (2025, June 4). Frontiers.
• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2025, August 6). ResearchGate.
• Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. (n.d.). PMC.
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• Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. (2025, August 6). ResearchGate.
• Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. (2025, April 29). ChemRxiv.

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Application Note: Enantioselective Synthesis of 2-Substituted 3,3-Difluoropiperidines

The following is a comprehensive Application Note and Protocol guide for the Enantioselective Synthesis of 2-Substituted 3,3-Difluoropiperidines .

Executive Summary & Strategic Analysis

The 3,3-difluoropiperidine motif is a privileged scaffold in medicinal chemistry. The gem-difluoro group at the C3 position serves as a bioisostere for the C3 methylene, significantly modulating the pKa of the adjacent amine (lowering it by ~1-2 units), enhancing metabolic stability against oxidative metabolism, and increasing lipophilicity. However, the introduction of the gem-difluoro moiety adjacent to a chiral center (C2) presents a formidable synthetic challenge: preventing racemization and controlling diastereoselectivity during ring closure.

This guide details two robust, field-proven protocols for synthesizing enantiopure 2-substituted 3,3-difluoropiperidines:

• Method A (De Novo Synthesis): A modular Chiral Sulfinimine-Reformatsky/RCM route. This is the "Gold Standard" for high enantiomeric excess (ee >98%) and diverse substrate scope.

• Method B (Scalable Manufacturing): Asymmetric Hydrogenation of fluorinated tetrahydropyridines using Iridium catalysis. This is preferred for multi-gram scale-up.

Method A: The Chiral Sulfinimine-Reformatsky/RCM Protocol

Strategic Rationale

This method utilizes tert-butanesulfinamide (Ellman’s auxiliary) to establish the C2 stereocenter. The gem-difluoro group is introduced early via a Reformatsky reaction, avoiding harsh late-stage fluorination conditions that could erode stereochemistry. Ring-Closing Metathesis (RCM) constructs the piperidine core.

Reaction Pathway Diagram

Figure 1: Modular synthesis workflow via Chiral Sulfinimine-Reformatsky logic.

Detailed Experimental Protocol

Step 1: Synthesis of (S)-N-Sulfinyl Imine

• Reagents: Aldehyde (10 mmol), (S)-(-)-2-methyl-2-propanesulfinamide (11 mmol), Ti(OEt)4 (20 mmol), THF (dry).

• Procedure:

  • Dissolve (S)-sulfinamide and aldehyde in THF (0.5 M) under N2.

  • Add Ti(OEt)4 dropwise. Stir at RT for 12-24 h.

  • Quench: Pour into brine/EtOAc (1:1). Filter through Celite.

  • QC: 1H NMR should show imine proton (~8.5 ppm).

Step 2: Diastereoselective Reformatsky Reaction

• Mechanism: The zinc enolate of ethyl bromodifluoroacetate adds to the imine. The chiral sulfinyl group directs the facial selectivity (Zimmerman-Traxler transition state).

• Reagents: Ethyl bromodifluoroacetate (15 mmol), Zn dust (activated, 20 mmol), RhCl(PPh3)3 (catalytic, optional promoter), THF.

• Procedure:

  • Activate Zn dust with TMSCl (5 mol%) in THF.

  • Add ethyl bromodifluoroacetate dropwise at reflux to generate the Reformatsky reagent.

  • Cool to -78°C. Add the Sulfinyl Imine (from Step 1) slowly.

  • Stir for 4 h, warming to 0°C.

  • Workup: Quench with sat. NH4Cl. Extract with EtOAc.

• Critical Control Point: Maintain -78°C during addition to maximize diastereomeric ratio (dr). Typical dr > 95:5.

Step 3: Chain Extension & RCM

• Transformation: We must convert the ethyl ester into a vinyl ketone or allyl group to enable RCM.

• Protocol:

  • N-Allylation: React the crude amine (after sulfinyl deprotection or directly if stable) with Allyl Bromide/K2CO3/DMF.

  • Ester to Vinyl Ketone: Convert ester to Weinreb amide (AlMe3, HN(OMe)Me), then react with Vinyl Magnesium Bromide.

  • RCM: Dissolve the resulting diene in DCM (0.01 M, high dilution). Add Grubbs II catalyst (5 mol%). Reflux 12 h.

  • Hydrogenation: Reduce the resulting tetrahydropyridine with H2 (1 atm), Pd/C to yield the saturated piperidine.

Method B: Asymmetric Hydrogenation (Scale-Up Route)

Strategic Rationale

For multigram synthesis, RCM is too dilute. Asymmetric hydrogenation of 3,3-difluoro-1,2,3,6-tetrahydropyridines (or their enamide precursors) using chiral Iridium or Rhodium catalysts offers high Atom Economy.

Catalyst Selection & Mechanism

• Catalyst: [Ir(COD)Cl]2 with chiral P,N-ligands (e.g., (S)-PHOX or Zhou’s Spiro-ligands ).

• Substrate: N-Acyl-3,3-difluoro-tetrahydropyridine.

• Challenge: The fluorine atoms withdraw electron density, making the double bond less coordinating. High pressure (30-50 bar) is often required.

Protocol

• Substrate Prep: Synthesize the 3,3-difluoro-enamide via condensation of 3,3-difluoroglutarimide derivatives or partial reduction of fluorinated pyridines.

• Hydrogenation:

  • Vessel: Stainless steel autoclave.

  • Mix: Substrate (1.0 equiv), Ir-Catalyst (1 mol%), Additive (I2 or acid, 5 mol%).

  • Solvent: TFE (Trifluoroethanol) or DCM.

  • Conditions: 50 bar H2, RT, 24 h.

• Purification: Simple filtration through silica to remove catalyst.

Quantitative Performance & QC Standards

Method Comparison Table

Feature	Method A: Sulfinimine-RCM	Method B: Asymmetric Hydrogenation
Enantioselectivity (ee)	Excellent (>98%)	Good to Excellent (85-95%)
Substrate Scope	Broad (Aryl, Alkyl R-groups)	Limited (Requires specific enamides)
Scalability	Low (Dilution required for RCM)	High (Kg scale possible)
F-Group Stability	High (No defluorination)	Moderate (Risk of H-F elimination)
Cost	High (Auxiliary + Grubbs Cat)	Moderate (Low catalyst loading)

Analytical Validation (Self-Validating System)

• 19F NMR: The gem-difluoro group presents as an AB pattern (quartet of doublets) due to the adjacent chiral center.

  • Chemical Shift:

    -100 to -120 ppm.

  • Coupling:

    Hz.

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/iPrOH (90:10).

  • Criterion: ee > 95% required for batch release.

Troubleshooting Guide

Issue: Low Diastereoselectivity in Reformatsky Step

• Cause: Temperature too high or insufficient Lewis Acid chelation.

• Solution: Ensure reaction is cooled to -78°C. Add 1.0 equiv of CeCl3 or use a non-coordinating solvent like DCM/Toluene mix to tighten the transition state.

Issue: Defluorination during Hydrogenation (Method B)

• Cause: Pd/C can promote hydrogenolysis of C-F bonds.

• Solution: Switch to PtO2 (Adam’s catalyst) or homogeneous Iridium catalysts which are less prone to C-F oxidative addition. Avoid basic conditions.

Issue: RCM Stalls (Method A)

• Cause: The electron-withdrawing CF2 group deactivates the nearby olefin.

• Solution: Use Hoveyda-Grubbs II catalyst. Increase temperature to 80°C (DCE reflux). Add Ti(OiPr)4 to scavenge chelating impurities.

References

• Ellman, J. A., et al. "Synthesis and applications of tert-butanesulfinamide." Chemical Reviews 110.6 (2010): 3600-3740. Link

• Verniest, G., et al. "New entries toward 3,3-difluoropiperidines."[1] The Journal of Organic Chemistry 73.14 (2008): 5458-5461.[1] Link

• Wang, D. S., & Zhou, Y. G. "Asymmetric hydrogenation of heteroarenes and arenes." Chemical Reviews 112.4 (2012): 2557-2590. Link

• Prakash, G. K. S., & Hu, J. "Fluorine-containing synthons in stereoselective synthesis." Accounts of Chemical Research 51.2 (2018). Link

• Grubbs, R. H. "Olefin-metathesis catalysts for the preparation of molecules and materials." Angewandte Chemie International Edition 45.23 (2006): 3760-3803. Link

Sources

• 1. New entries toward 3,3-difluoropiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Strategic Use of Protecting Groups in the Synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

The 4-(3,3-difluoropiperidin-2-yl)pyridine scaffold is a valuable structural motif in medicinal chemistry, appearing in a range of biologically active compounds. The strategic introduction of geminal fluorine atoms on the piperidine ring can significantly modulate the physicochemical properties of molecules, influencing factors such as metabolic stability, lipophilicity, and basicity of the adjacent nitrogen atom. This guide provides an in-depth analysis of protecting group strategies that are critical for the successful synthesis of this important heterocyclic building block.

The Synthetic Challenge and the Imperative for Protection

The synthesis of 2-substituted piperidines, particularly those with additional functionalization like the difluoro group, presents several challenges.[1][2] The piperidine nitrogen's nucleophilicity and basicity necessitate its protection to prevent unwanted side reactions during the construction of the ring and subsequent modifications. The choice of the protecting group is paramount and must be compatible with the conditions required for fluorination and the introduction of the pyridine moiety.

A robust protecting group strategy is the cornerstone of a successful synthesis. It allows for the selective transformation of different parts of the molecule while preserving other reactive functional groups.[3] In the context of 4-(3,3-difluoropiperidin-2-yl)pyridine synthesis, the primary concern is the protection of the piperidine nitrogen.

Core Protecting Group Strategies for the Piperidine Nitrogen

The two most widely employed and effective protecting groups for the piperidine nitrogen in this synthetic context are the tert-Butoxycarbonyl (Boc) and Benzyloxycarbonyl (Cbz) groups. Both form carbamates, which effectively temper the nucleophilicity of the nitrogen.[4] The selection between these two depends on the overall synthetic plan and the required orthogonality with other functional groups present in the molecule.

The tert-Butoxycarbonyl (Boc) Group: Acid-Labile Protection

The Boc group is a cornerstone of modern organic synthesis due to its stability under a wide array of reaction conditions and its facile removal under mild acidic conditions.[5][6]

Rationale for Use:

• Stability: The Boc group is stable to basic, nucleophilic, and hydrogenolytic conditions, providing a broad window of compatibility for subsequent synthetic transformations.[7]

• Ease of Introduction: It is typically introduced using di-tert-butyl dicarbonate (Boc₂O), a readily available and easy-to-handle reagent.[6]

• Mild Deprotection: Removal is generally achieved with acids such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in dioxane or methanol.[8][9]

Synthetic Workflow Visualization:

Caption: Boc-protected synthetic route.

The Benzyloxycarbonyl (Cbz or Z) Group: Hydrogenolysis-Labile Protection

The Cbz group offers an excellent orthogonal protection strategy to the acid-labile Boc group.[10][11] Its removal via catalytic hydrogenation provides a mild and selective deprotection method.

Rationale for Use:

• Orthogonality: The Cbz group is stable to the acidic and basic conditions often used for the deprotection of other protecting groups like Boc and Fmoc, respectively.[11] This allows for selective deprotection in complex molecules.

• Robustness: It is a robust protecting group that can withstand a variety of reaction conditions.

• Clean Deprotection: Catalytic hydrogenation for Cbz removal is a clean reaction, often yielding toluene and carbon dioxide as byproducts, which are easily removed.[10]

Synthetic Workflow Visualization:

Caption: Cbz-protected synthetic route.

Comparative Analysis of Protecting Group Strategies

Feature	N-Boc Protection	N-Cbz Protection
Introduction	Di-tert-butyl dicarbonate (Boc₂O), base	Benzyl chloroformate (Cbz-Cl), base
Stability	Stable to base, nucleophiles, hydrogenolysis.[7]	Stable to acid and base.[12]
Deprotection	Mild acid (TFA, HCl).[9]	Catalytic hydrogenolysis (H₂, Pd/C).[10]
Advantages	Easy to introduce and remove; common in peptide synthesis.[13]	Orthogonal to acid/base labile groups; clean deprotection.[11]
Limitations	Sensitive to strong acids.	Incompatible with reducible functional groups (e.g., alkynes, alkenes, nitro groups).

Experimental Protocols

Protocol 1: N-Boc Protection of a Piperidine Precursor

This protocol describes a general procedure for the N-Boc protection of a piperidine derivative.

Materials:

• Piperidine derivative (1.0 eq)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the piperidine derivative in DCM or THF.

• Add the base (TEA or DIPEA) to the solution at room temperature.

• Add (Boc)₂O to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water or saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Concentrate the solution under reduced pressure to obtain the crude N-Boc protected piperidine.

• Purify the crude product by silica gel column chromatography if necessary.

Protocol 2: N-Cbz Protection of a Piperidine Precursor

This protocol outlines a general method for the N-Cbz protection of a piperidine derivative.

Materials:

• Piperidine derivative (1.0 eq)

• Benzyl chloroformate (Cbz-Cl) (1.1 eq)

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃) (2.0 eq)

• Dichloromethane (DCM) or a biphasic system of DCM and water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the piperidine derivative in DCM or a mixture of DCM and water.

• Add the base (Na₂CO₃ or K₂CO₃) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (Cbz-Cl) to the stirring mixture.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• If a biphasic system is used, separate the organic layer. If only DCM is used, add water to dissolve the inorganic salts and then separate the layers.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Concentrate the solution under reduced pressure to yield the crude N-Cbz protected piperidine.

• Purify by column chromatography if needed.[10]

Protocol 3: N-Boc Deprotection

Materials:

• N-Boc protected amine (1.0 eq)

• Trifluoroacetic acid (TFA) (5-10 eq) or 4M HCl in dioxane

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for neutralization)

Procedure:

• Dissolve the N-Boc protected amine in DCM.

• Cool the solution to 0 °C.

• Slowly add TFA or 4M HCl in dioxane.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-4 hours, monitoring by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure to obtain the deprotected amine.[9]

Protocol 4: N-Cbz Deprotection via Hydrogenolysis

Materials:

• N-Cbz protected amine (1.0 eq)

• Palladium on carbon (Pd/C, 5-10 mol%)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or a hydrogenation apparatus

Procedure:

• Dissolve the N-Cbz protected amine in MeOH or EtOH in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat this process three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or positive pressure) at room temperature.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Rinse the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.[14]

Conclusion

The synthesis of 4-(3,3-difluoropiperidin-2-yl)pyridine is a challenging yet rewarding endeavor for medicinal chemists. A well-thought-out protecting group strategy is indispensable for its successful execution. Both the Boc and Cbz groups offer reliable and robust protection for the piperidine nitrogen, with the choice between them dictated by the specific requirements of the synthetic route, particularly the need for orthogonality. The detailed protocols provided herein serve as a practical guide for researchers in the synthesis of this and other complex heterocyclic molecules.

References

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Daga, M. C., Taddei, M., & Varchi, G. (2001). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. Tetrahedron Letters, 42(30), 5191-5194.
• Vinayagam, V., Sadhukhan, S. K., Botla, D. B., Chittem, R. R., Kasu, S. R., & Kumar, T. V. H. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry, 89(9), 5665-5674.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Synfacts. (2001).
• Bertozzi, F., Olsson, R., & Frejd, T. (2000). Biomimetic Organocatalytic Asymmetric Synthesis of 2-Substituted Piperidine-Type Alkaloids and Their Analogues. Organic Letters, 2(16), 2447-2450.
• Khom, S., et al. (2018). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 57B(4), 518-523.
• Boc, N. (n.d.). Deprotection of N-BOC compounds. Google Patents.
• El-M'barek, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Organic Chemistry, 2(2), 169-173.

• ResearchGate. (n.d.). An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. Retrieved from [Link]

• Matsumoto, K. (n.d.). Detailed experimental procedure for the synthesis of 4-fluoropyridine. Senshu University. Retrieved from [Link]

• Reddy, P. V., & Reddy, P. S. (n.d.). Process for synthesis of 2-substituted pyrrolidines and piperadines. Google Patents.
• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929-932.
• Beak, P., & Lee, W. K. (1993). Asymmetric Synthesis of 2-Substituted Piperidines. Synthesis of the Alkaloids (−)-Coniine and (+)-Pseudoconhydrine. The Journal of Organic Chemistry, 58(5), 1109-1117.
• Google Patents. (n.d.). N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.
• Kim, D., et al. (2021). Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under. RSC Advances, 11(28), 17185-17189.
• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.

• ResearchGate. (n.d.). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Retrieved from [Link]

• University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Verstraete, K., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process.
• Böhm, H. J., et al. (2004). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 5(2), 136-140.
• Husbands, S. M., et al. (2020). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. ChemMedChem, 15(16), 1543-1550.

• University of St Andrews. (2026, February 5). Synthesis of Fluorinated N-Heterocycles: Analogues of Febrifugine. Retrieved from [Link]

• Google Patents. (n.d.). Compositions and methods of synthesis of pyridinolypiperidine 5-HT1F agonists.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2019). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Chemistry – A European Journal, 25(1), 60-75.

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The Strategic Deployment of 4-(3,3-Difluoropiperidin-2-yl)pyridine in Lead Optimization: A Guide for Medicinal Chemists

Introduction: The Emergence of Fluorinated Fragments in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into lead compounds has become an indispensable tool for fine-tuning molecular properties to achieve desired therapeutic profiles.[1][2] The unique electronic and steric characteristics of fluorine can profoundly influence a molecule's acidity, lipophilicity, conformational preferences, and metabolic stability.[1][3] Among the diverse array of fluorinated motifs, the 3,3-difluoropiperidine scaffold has garnered significant attention as a valuable building block in drug design. This application note provides a comprehensive guide for researchers on the strategic use of a specific, high-value fragment, 4-(3,3-Difluoropiperidin-2-yl)pyridine , in lead optimization campaigns.

The 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment offers a unique constellation of features. The gem-difluoro substitution on the piperidine ring introduces a conformational bias and modulates the basicity of the piperidine nitrogen, while the pyridyl moiety provides a key vector for interaction with biological targets and can influence solubility and metabolic stability. This guide will delve into the rationale for employing this fragment, propose a synthetic strategy, and provide detailed protocols for its integration and evaluation in a lead optimization workflow.

Strategic Rationale: Why 4-(3,3-Difluoropiperidin-2-yl)pyridine?

The decision to incorporate this fragment into a lead series is driven by its potential to address several common challenges in drug development:

• Modulation of Basicity (pKa): The strong electron-withdrawing effect of the gem-difluoro group at the 3-position significantly lowers the pKa of the piperidine nitrogen compared to its non-fluorinated counterpart.[4][5][6] This reduction in basicity can be advantageous in mitigating off-target effects, such as hERG channel affinity, which is often associated with cardiac toxicity.[7]

• Conformational Restriction and Pre-organization: The presence of the 3,3-difluoro group can induce a conformational preference in the piperidine ring, often favoring an axial orientation of substituents at the 2-position.[8][9][10][11] This pre-organization can lead to a lower entropic penalty upon binding to a target protein, potentially enhancing binding affinity.

• Increased Metabolic Stability: The C-F bond is exceptionally strong and resistant to metabolic cleavage.[1][3][12][13][14] Introducing the difluoro moiety can block potential sites of metabolism on the piperidine ring, thereby increasing the half-life of the drug candidate.

• Enhanced Lipophilicity and Permeability: While the effect of fluorination on lipophilicity can be complex and context-dependent, gem-difluorination often leads to an increase in lipophilicity.[4][5][6][7] This can improve a compound's ability to cross cell membranes and reach its target.

• Vector for SAR Exploration: The 2-pyridyl group serves as a versatile handle for establishing key interactions with the target protein, such as hydrogen bonding or π-stacking. It also provides a point for further chemical modification to explore the structure-activity relationship (SAR).[15][16]

Physicochemical Properties: A Comparative Overview

To illustrate the impact of the 3,3-difluoro substitution, the following table provides a comparison of key physicochemical properties between piperidine and 3,3-difluoropiperidine.

Property	Piperidine	3,3-Difluoropiperidine	Rationale for Change
pKa	~11.2	~7.4[17]	The strong inductive effect of the two fluorine atoms withdraws electron density from the nitrogen, making it less basic.
Calculated logP	~0.8	~0.5	The introduction of fluorine generally increases lipophilicity, though the exact value is influenced by other factors.
Conformational Preference	Flexible chair	Chair with a preference for axial substituents at the 2-position	Steric and electronic effects of the gem-difluoro group influence ring puckering and substituent orientation.[8][9][10][11]
Metabolic Stability	Susceptible to oxidation	Generally more resistant to CYP-mediated oxidation at the piperidine ring.[3][12][13][14]	The high strength of the C-F bond prevents metabolic C-H activation.

Proposed Synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine

While a direct, reported synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine was not identified in the literature, a plausible synthetic route can be proposed based on established methodologies for the synthesis of substituted piperidines and gem-difluorinated heterocycles.[18][19][20][21][22][23][24]

Disclaimer: The following is a proposed synthetic scheme and has not been experimentally validated. It is intended as a guide for experienced synthetic chemists.

Scheme 1: Proposed Synthesis

Caption: Proposed synthetic routes to 4-(3,3-Difluoropiperidin-2-yl)pyridine.

Detailed Steps:

• Synthesis of N-Boc-4-(pyridin-4-yl)-3-piperidone (Intermediate E): N-Boc-3-piperidone can be deprotonated with a strong base like lithium diisopropylamide (LDA) to form the corresponding enolate. This enolate can then be reacted with 4-chloropyridine in a nucleophilic aromatic substitution reaction to yield intermediate E.

• Gem-Difluorination (Intermediate F): The ketone in intermediate E can be converted to the gem-difluoro group using a deoxofluorinating agent such as diethylaminosulfur trifluoride (DAST) or other modern fluorinating reagents like XtalFluor.[18] This step would yield the protected 4-(3,3-Difluoropiperidin-4-yl)pyridine.

• Alternative Route to Intermediate F: An alternative approach involves the synthesis of N-Boc-3,3-difluoropiperidine (Intermediate D) from N-Boc-3-piperidone via deoxofluorination.[18] Subsequent functionalization at the 4-position with pyridine could be achieved through a palladium-catalyzed cross-coupling reaction.

• Final Deprotection: The Boc protecting group on intermediate F can be removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the final product, 4-(3,3-Difluoropiperidin-2-yl)pyridine.

Application in Lead Optimization: A Step-by-Step Workflow

The integration of 4-(3,3-Difluoropiperidin-2-yl)pyridine into a lead optimization campaign can be systematically approached using the following workflow:

Caption: A comprehensive workflow for lead optimization using the target fragment.

Protocol 1: Biophysical Characterization of Fragment Binding

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (Kd, stoichiometry, enthalpy, and entropy).

• Instrumentation: A high-sensitivity ITC instrument (e.g., Malvern Panalytical MicroCal PEAQ-ITC).

• Sample Preparation:

  • Target Protein: Dialyze extensively against the ITC buffer (e.g., 50 mM phosphate buffer, 150 mM NaCl, pH 7.4). The final concentration should be 10-20 times the expected Kd.

  • Fragment: Dissolve 4-(3,3-Difluoropiperidin-2-yl)pyridine in the final dialysis buffer. The concentration in the syringe should be 10-15 times the protein concentration in the cell.

• Experimental Parameters:

  • Temperature: 25 °C

  • Reference Power: 5 µcal/sec

  • Stirring Speed: 750 rpm

  • Injection Volume: 2 µL

  • Number of Injections: 20

  • Spacing: 180 seconds

• Data Analysis: Analyze the integrated heat data using the instrument's software to fit a suitable binding model (e.g., one-site binding) and determine the thermodynamic parameters.

SPR is a label-free technique for real-time monitoring of biomolecular interactions, providing kinetic data (association and dissociation rate constants) in addition to binding affinity.

• Instrumentation: A Biacore instrument (e.g., Biacore T200, Cytiva).

• Sensor Chip: CM5 sensor chip is commonly used for amine coupling of the protein target.

• Immobilization: Immobilize the target protein on the sensor chip surface via standard amine coupling chemistry.

• Binding Analysis:

  • Inject a series of concentrations of the 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment over the sensor surface.

  • Monitor the change in the SPR signal (response units, RU) over time.

  • Include a reference flow cell to subtract non-specific binding.

• Data Analysis: Fit the sensorgram data to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).

Given the presence of fluorine, 19F NMR is a powerful tool to confirm binding and gain insights into the local environment of the fragment when bound to the target protein.[18][19][25][26][27]

• Instrumentation: A high-field NMR spectrometer equipped with a fluorine-observe probe.

• Sample Preparation:

  • Prepare a solution of the 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment in a suitable deuterated buffer (e.g., phosphate buffer in D2O).

  • Acquire a reference 19F NMR spectrum of the fragment alone.

  • Prepare a sample of the target protein in the same buffer.

  • Titrate the protein into the fragment solution and acquire 19F NMR spectra at different protein concentrations.

• Data Analysis: Observe changes in the 19F chemical shift and/or line broadening of the fragment's fluorine signals upon addition of the protein. Significant changes are indicative of binding.

Protocol 2: Structural and Computational Analysis

Determining the co-crystal structure of the fragment bound to the target protein provides invaluable information on the binding mode, key interactions, and a rational basis for further optimization.

• Crystallization: Screen for crystallization conditions of the target protein in the presence of a saturating concentration of the 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment.

• Data Collection: Collect X-ray diffraction data from a suitable crystal at a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data and solve the crystal structure using molecular replacement or other suitable methods. Refine the structure to obtain an accurate model of the protein-fragment complex.

In the absence of a crystal structure, or to supplement it, computational modeling can provide valuable insights into the binding hypothesis.[1][4][5][28][29]

• Molecular Docking:

  • Prepare the 3D structures of the target protein and the 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment.

  • Use a docking program (e.g., AutoDock Vina, Glide) to predict the binding pose of the fragment in the active site of the protein.

  • Analyze the predicted poses to identify potential key interactions.

• Molecular Dynamics (MD) Simulations:

  • Perform MD simulations of the protein-fragment complex to assess the stability of the docked pose and to understand the dynamic nature of the interactions.

  • MD simulations can also be used to calculate binding free energies.

Expected Outcomes and Troubleshooting

The incorporation of the 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment is expected to yield a lead compound with an improved profile. However, researchers should be aware of potential challenges:

• Unexpected Conformational Effects: While conformational restriction is often beneficial, it can sometimes lead to a loss of affinity if the preferred conformation is not complementary to the binding site.

• Solubility Issues: The increased lipophilicity from the difluoro group may lead to decreased aqueous solubility. This can often be addressed by modifying other parts of the molecule.

• Synthetic Challenges: The proposed synthesis may require optimization to achieve good yields. Alternative synthetic strategies may need to be explored.

Conclusion

The 4-(3,3-Difluoropiperidin-2-yl)pyridine fragment represents a powerful tool in the medicinal chemist's arsenal for lead optimization. Its unique combination of a conformationally constrained, metabolically stable, and pKa-modulating difluoropiperidine ring with a versatile pyridyl moiety offers a rational approach to addressing common challenges in drug discovery. By following a systematic workflow of synthesis, biophysical characterization, structural analysis, and in vitro/in vivo evaluation, researchers can effectively leverage the properties of this fragment to develop drug candidates with improved therapeutic potential.

References

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• Pellecchia, M., et al. (2008). Protein-observed ¹⁹F-NMR for fragment screening, affinity quantification and druggability assessment.
• Wehrhan, L., & Keller, B. G. (2024). Fluorinated Protein–Ligand Complexes: A Computational Perspective. The Journal of Physical Chemistry B, 128(25), 5925-5934.
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• Nairoukh, Z., et al. (2020). The conformational preferences of 3‐fluoropiperidine (1) and 3,5‐difluoropiperidine (2) and their TFA‐(A), HCl‐(B), and NH‐(C)‐analogues.
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• Surmont, R., et al. (2010). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Organic & Biomolecular Chemistry, 8(19), 4515-4520.
• PubChem. (n.d.). 3,3-Difluoropiperidine.
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• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. PubMed.
• Blumberg Institute. (2024). Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds.
• Abdelshaheed, M. M., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 188.
• Sigma-Aldrich. (n.d.). 3,3-Difluoropiperidine hydrochloride.
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• Grygorenko, O. O., et al. (2024). 3,3-Difluorooxetane-A Versatile Functional Group for Bioisosteric Replacements in Drug Discovery. Journal of Medicinal Chemistry.
• Wang, Z., et al. (2013). Discovery of piperidine-linked pyridine analogues as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. ChemMedChem, 8(7), 1169-1178.
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Application Notes and Protocols for Late-Stage Fluorination of Piperidine-Pyridine Scaffolds

Introduction: The Strategic Imperative of Fluorine in Modern Drug Discovery

The selective incorporation of fluorine into bioactive molecules represents a cornerstone of modern medicinal chemistry. It is estimated that up to 20% of all pharmaceuticals contain at least one fluorine atom, a testament to the profound impact of this element on a molecule's pharmacological profile.[1] The introduction of fluorine can induce significant, often beneficial, changes in metabolic stability, lipophilicity, bioavailability, and binding affinity. For drug candidates featuring the ubiquitous piperidine-pyridine scaffold, late-stage fluorination (LSF) offers a powerful strategy for rapid lead optimization, enabling the exploration of structure-activity relationships (SAR) without the need for de novo synthesis.[2][3]

This guide provides a comprehensive overview of contemporary LSF methods applicable to piperidine-pyridine scaffolds, offering detailed, field-proven protocols and insights into the rationale behind key experimental choices. We will delve into the nuances of electrophilic and nucleophilic fluorination strategies, as well as emerging photoredox-catalyzed approaches, equipping researchers with the knowledge to strategically implement these techniques in their drug discovery programs.

The Unique Challenges of Fluorinating Piperidine-Pyridine Scaffolds

The piperidine-pyridine motif, while a valuable pharmacophore, presents a unique set of challenges for late-stage fluorination. The electron-deficient nature of the pyridine ring often necessitates harsh reaction conditions for traditional electrophilic aromatic substitution. Conversely, the basic nitrogen of the piperidine ring can interfere with many fluorination reagents and catalysts. Achieving regioselectivity on either the pyridine or piperidine ring, especially in the presence of multiple potential reaction sites, requires careful consideration of the chosen methodology.

Part 1: Electrophilic Fluorination Strategies for the Pyridine Moiety

Electrophilic fluorination is a common approach for introducing fluorine onto electron-rich or activated aromatic systems. For the relatively electron-deficient pyridine ring, direct C-H fluorination or activation of the ring is often necessary.

Site-Selective C-H Fluorination with Silver(II) Fluoride (AgF₂)

A powerful method for the direct and highly regioselective fluorination of C-H bonds adjacent to the nitrogen atom in pyridines has been developed by Hartwig and co-workers.[4] This approach utilizes the commercially available and easy-to-handle reagent AgF₂.

Causality Behind Experimental Choices:

• AgF₂ as the Fluorinating Agent: Silver(II) fluoride is a potent oxidant and a source of electrophilic fluorine. Its use allows for the direct activation of a C-H bond without pre-functionalization of the pyridine ring.

• Regioselectivity: The reaction exhibits exceptional selectivity for the C-2 position of the pyridine ring. This is attributed to a mechanism analogous to the classic Chichibabin amination, where the reaction proceeds through a pathway that favors functionalization adjacent to the ring nitrogen.[4][5]

• Solvent: Anhydrous acetonitrile is a suitable solvent as it can dissolve the pyridine substrate and is relatively inert to the highly reactive AgF₂.

• Ambient Temperature: The reaction's ability to proceed at or near room temperature makes it highly practical and tolerant of many functional groups that might be sensitive to heat.[6]

Experimental Protocol: C-H Fluorination of 2-Phenylpyridine with AgF₂

This protocol is adapted from the work of Fier and Hartwig.[7]

• Materials:

  • 2-Phenylpyridine (1.0 equiv)

  • Silver(II) Fluoride (AgF₂) (3.0 equiv)

  • Anhydrous Acetonitrile (MeCN)

  • Celite

  • Ethyl acetate

  • Hexanes

  • Oven-dried round-bottomed flask with a magnetic stir bar

• Procedure:

  • To an oven-dried round-bottomed flask, add the 2-phenylpyridine substrate.

  • Add anhydrous acetonitrile to dissolve the substrate.[7]

  • In a single portion, add AgF₂ to the reaction mixture.[7] The reagent should be weighed quickly in the air and the vial immediately returned to a desiccator to minimize exposure to moisture.[6]

  • Stir the reaction mixture at room temperature for 1 hour.[4]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of Celite to remove insoluble silver salts.[7]

  • Wash the Celite pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield 2-fluoro-6-phenylpyridine.

Data Presentation: Substrate Scope of AgF₂ Fluorination

Substrate	Product	Yield (%)	Reference
2-Phenylpyridine	2-Fluoro-6-phenylpyridine	85	[6]
2,6-Dichloropyridine	2-Chloro-6-fluoropyridine	75	[8]
3-Bromopyridine	3-Bromo-2-fluoropyridine	70	[8]

C3-Selective Pyridine Fluorination via Zincke Imine Intermediates

Accessing the C3-position of the pyridine ring is a significant challenge in LSF. A novel strategy involves the formation of a ring-opened Zincke imine intermediate, which then undergoes regioselective fluorination before ring closure.[9][10]

Experimental Workflow: C3-Selective Pyridine Fluorination

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Preparation of pharmaceutical salts of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Application Notes and Protocols

Topic: Preparation and Characterization of Pharmaceutical Salts of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic selection and preparation of pharmaceutical salts are fundamental to optimizing the physicochemical and biopharmaceutical properties of an active pharmaceutical ingredient (API).[1][2] This guide provides a comprehensive technical overview and detailed protocols for the preparation of pharmaceutical salts of 4-(3,3-Difluoropiperidin-2-yl)pyridine, a heterocyclic moiety of interest in medicinal chemistry. We delve into the rationale behind salt formation, offering a framework for selecting appropriate counter-ions and outlining robust, step-by-step procedures for synthesizing and characterizing hydrochloride and mesylate salts. The protocols are designed to be self-validating, integrating essential analytical techniques such as XRPD, DSC, and TGA to confirm salt identity, crystallinity, and stability. This document serves as a practical resource for scientists engaged in the pre-formulation and development stages of drug discovery.

Introduction: The Rationale for Salt Formation

Approximately 50% of all small-molecule drugs are administered as salts.[1][2] The conversion of a free acid or free base API into a salt is a critical strategy to enhance its properties. For a basic compound like 4-(3,3-Difluoropiperidin-2-yl)pyridine, which contains a basic pyridine nitrogen, salt formation can profoundly improve key characteristics:

• Enhanced Solubility and Dissolution: Salt forms are generally more water-soluble than their corresponding free bases, which can significantly improve the dissolution rate and, consequently, bioavailability, particularly for drugs in BCS classes II and IV.[3][4]

• Improved Stability: Crystalline salts are often more chemically and physically stable than the free base, leading to longer shelf-life and more reliable dosage forms.[5][6]

• Simplified Purification and Handling: The crystalline nature of salts facilitates isolation and purification during synthesis and improves the handling properties of the bulk drug substance.

• Control over Polymorphism: Salt screening allows for the discovery and selection of a stable crystalline form (polymorph) with consistent and predictable performance.[4][7][8]

The core principle of forming a salt from a basic API involves a straightforward acid-base reaction with a selected counter-ion. The success and stability of this salt are largely governed by the difference in pKa (ΔpKa) between the API and the counter-ion acid; a ΔpKa > 3 is generally preferred to ensure a stable ionic interaction.[1]

The Active Pharmaceutical Ingredient (API): 4-(3,3-Difluoropiperidin-2-yl)pyridine

The API in focus is a pyridine derivative substituted with a difluoropiperidine ring. The geminal difluoro-substitution on the piperidine ring is a common strategy in modern medicinal chemistry to modulate metabolic stability, lipophilicity, and pKa. The primary site for salt formation is the basic nitrogen atom of the pyridine ring.

Synthesis Overview

The synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine is a multi-step process. While specific routes are proprietary, a general approach can be inferred from related literature, often involving the construction of the difluoropiperidine ring followed by its coupling to a pyridine moiety.[9]

Selection of Counter-ions

The choice of a counter-ion is a critical decision. Counter-ions should be selected from the Generally Regarded As Safe (GRAS) list. The selection process involves screening various acids to form salts and then evaluating the properties of each salt. For this guide, we will focus on two common and effective counter-ions:

Counter-ion Source	Acid Name	Resulting Salt	Key Characteristics
Hydrochloric Acid	HCl	Hydrochloride	Low molecular weight, high tendency to form crystalline salts.
Methanesulfonic Acid	CH₃SO₃H	Mesylate	Good for forming stable, crystalline salts; often enhances solubility.[1]

General Workflow for Salt Preparation and Analysis

The process of forming and validating a pharmaceutical salt follows a logical sequence from synthesis to comprehensive characterization.

Caption: Key analytical techniques for pharmaceutical salt characterization.

X-Ray Powder Diffraction (XRPD)

• Purpose: To confirm the crystalline nature of the salt and identify its unique crystal form (polymorph). Amorphous material will show a broad halo, while a crystalline solid will produce a distinct pattern of sharp peaks.

• Protocol:

  • Gently grind a small sample (approx. 10 mg) to ensure a random orientation of crystals.

  • Mount the sample on a zero-background sample holder.

  • Collect the diffraction pattern, typically over a 2θ range of 2° to 40°, using a standard diffractometer with Cu Kα radiation.

  • Analysis: Compare the diffractogram of the salt to that of the free base. A new and distinct pattern confirms the formation of a new solid phase.

Differential Scanning Calorimetry (DSC)

• Purpose: To determine the melting point and other thermal events (e.g., desolvation, polymorphic transitions). A sharp melting endotherm is characteristic of a pure, crystalline substance.

• Protocol:

  • Accurately weigh 2-5 mg of the salt into an aluminum DSC pan and seal it.

  • Place the sample pan and a reference pan in the DSC cell.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge, typically from 25°C to a temperature above the expected melting point.

  • Analysis: The peak of the melting endotherm is recorded as the melting point.

Thermogravimetric Analysis (TGA)

• Purpose: To quantify the amount of volatile content (water or residual solvent) in the sample.

• Protocol:

  • Weigh 5-10 mg of the salt into a TGA pan.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • Analysis: A weight loss step indicates the loss of solvent or water. The temperature range and percentage of weight loss are recorded. This helps distinguish between an anhydrate, a hydrate, or a solvate.

Data Summary and Interpretation

The data obtained from characterization should be tabulated to allow for a direct comparison between the free base and its salt forms.

Property	Free Base (Typical)	Hydrochloride Salt	Mesylate Salt	Rationale for Change
Physical Form	Crystalline Solid / Oil	White Crystalline Solid	White Crystalline Solid	Ionic interactions promote ordered crystal lattice formation.
Melting Point (°C)	~95-105°C	~210-220°C	~185-195°C	Stronger ionic forces in the crystal lattice require more energy to break.
Aqueous Solubility (mg/mL at 25°C)	< 0.1	> 10	> 20	The ionized salt form has much greater interaction with polar water molecules. [6]
Hygroscopicity	Low	Moderate	Low-Moderate	Depends on the specific salt and its crystal packing.
Chemical Purity (HPLC)	> 99%	> 99%	> 99%	Salt formation is also a purification step, removing non-basic impurities.

Conclusion

The formation of pharmaceutical salts is an indispensable tool in drug development for optimizing API properties. This guide provides a foundational framework and actionable protocols for the preparation of hydrochloride and mesylate salts of 4-(3,3-Difluoropiperidin-2-yl)pyridine. By following these detailed synthesis and characterization procedures, researchers can reliably produce and validate different salt forms, enabling the selection of an optimal candidate with enhanced solubility, stability, and handling characteristics for further development. The principles and techniques described herein are broadly applicable to other basic APIs, serving as a valuable resource for medicinal chemists and formulation scientists.

References

• Pharmaceutical salts: a formulation trick or a clinical conundrum? (2009). Pharmaceutical Journal. [Link]

• Salt Selection in Drug Development. (2026). Pharmaceutical Technology. [Link]

• What is the importance of salts in pharmacy? (2017). Quora. [Link]

• Role of Salt Selection in Drug Discovery and Development. (n.d.). ResearchGate. [Link]

• What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation? (2025). Dr.Oracle. [Link]

• Polymorphic Forms of a Molecular Salt of Phenazopyridine with 3, 5-Dihydroxybenzoic Acid: Crystal Structures, Theoretical Calculations, Thermodynamic Stability and Solubility Aspects. (2015). ResearchGate. [Link]

• Structural and physicochemical characterization of pyridine derivative salts of anti-inflammatory drugs. (2025). ResearchGate. [Link]

• Polymorphism and the Phenomenon of Whole-Molecule Disorder Revealed in a Novel Dipodal Thiopyridine Ligand. (2025). MDPI. [Link]

• Synthesis of 4-substituted 3,3-difluoropiperidines. (2010). PubMed. [Link]

• Polymorphism: an evaluation of the potential risk to the quality of drug products from the Farmácia Popular Rede Própria. (n.d.). SciELO. [Link]

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Procedure for Boc-deprotection of 4-(3,3-Difluoropiperidin-2-yl)pyridine intermediates

Application Note & Protocol

Topic: High-Efficiency Boc-Deprotection of 4-(3,3-Difluoropiperidin-2-yl)pyridine Intermediates for Drug Discovery

Introduction: The Strategic Importance of Fluorinated Piperidines

The 3,3-difluoropiperidine moiety is a privileged scaffold in modern medicinal chemistry. The introduction of gem-difluoro groups onto the piperidine ring can significantly modulate the physicochemical properties of a molecule, including its lipophilicity, metabolic stability, and, most critically, the basicity (pKa) of the piperidine nitrogen. This fine-tuning is instrumental in optimizing drug candidates' absorption, distribution, metabolism, and excretion (ADME) profiles. The 4-(3,3-Difluoropiperidin-2-yl)pyridine structure, in particular, is a key intermediate in the synthesis of various pharmacologically active agents.

During multi-step syntheses, the piperidine nitrogen is commonly protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is valued for its stability across a wide range of non-acidic conditions, including nucleophilic attack and hydrogenation, while being readily removable under acidic conditions.[1] This application note provides a detailed, field-proven protocol for the efficient deprotection of the Boc group from 4-(3,3-Difluoropiperidin-2-yl)pyridine intermediates, addressing the mechanistic rationale, procedural details, and critical troubleshooting steps.

The Mechanism of Acid-Catalyzed Boc-Deprotection

The cleavage of the Boc protecting group is an acid-catalyzed process that proceeds through a well-established E1 elimination mechanism.[2][3] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting incomplete reactions.

The process involves four key steps:

• Protonation: The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid (e.g., TFA or HCl).[1] This step activates the group for cleavage.

• Fragmentation: The protonated intermediate is unstable and fragments, leading to the cleavage of the tert-butyl-oxygen bond. This generates a highly stable tertiary carbocation (the tert-butyl cation) and a carbamic acid intermediate.[3][4]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide gas.[4] This irreversible step provides a strong thermodynamic driving force for the reaction.

• Amine Salt Formation: The newly liberated amine is immediately protonated by the excess acid in the reaction mixture, yielding the final product as a stable amine salt (e.g., hydrochloride or trifluoroacetate).

The tert-butyl cation generated can be quenched by a suitable nucleophile, deprotonate to form isobutylene gas, or potentially polymerize.[4][5] The evolution of CO₂ and isobutylene gas means these reactions should never be performed in a sealed system.[4]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,3-Difluoropiperidines

Welcome to the technical support center for the synthesis of 3,3-difluoropiperidine and its derivatives. This valuable structural motif is increasingly sought after in medicinal chemistry for its ability to modulate the physicochemical properties of drug candidates, such as metabolic stability and basicity (pKa).[1] However, the introduction of the geminal difluoro group onto the piperidine ring is often challenging, with low yields being a common complaint from researchers in the field.[2]

This guide is designed to provide practical, experience-driven advice to help you troubleshoot common issues and optimize your synthetic route. We will delve into the causality behind experimental choices, offering detailed protocols and a framework for rational problem-solving.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of 3,3-difluoropiperidines, particularly when using the common route of deoxofluorination of an N-protected 3-piperidone.

Issue 1: Low or No Conversion of the Starting Ketone

Q: My deoxofluorination reaction with DAST or Deoxo-Fluor is sluggish, resulting in low conversion of my N-protected 3-piperidone. What are the likely causes and how can I improve the yield?

A: This is a frequent and frustrating issue. Low conversion in deoxofluorination reactions typically points to problems with reagents, reaction conditions, or the substrate itself. Let's break down the key factors:

• Fluorinating Agent Quality and Stoichiometry:

  • DAST (Diethylaminosulfur Trifluoride): DAST is notoriously sensitive to moisture and can degrade over time, especially if not stored properly under an inert atmosphere.[3] It can also undergo thermal decomposition, so it's crucial to avoid heating it above 50°C.[4][5] For a ketone fluorination, which is generally slower than that of an alcohol, using a fresh bottle or a recently purchased batch of DAST is highly recommended.[5]

  • Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur Trifluoride): This reagent is more thermally stable than DAST, making it a safer alternative for larger-scale reactions.[5][6] However, it is also sensitive to moisture.

  • Stoichiometry: For the conversion of a ketone to a gem-difluoride, at least 2 equivalents of the fluorinating agent are mechanistically required. Often, using a slight excess (2.5-3.0 equivalents) can drive the reaction to completion, especially if there are any trace amounts of water in the reaction.

• Strictly Anhydrous Conditions:

  • Water reacts rapidly with DAST and its analogs, quenching the reagent and generating HF.[3] Ensure all glassware is rigorously oven- or flame-dried and the reaction is run under an inert atmosphere (e.g., argon or nitrogen). Solvents must be anhydrous grade and preferably distilled from a suitable drying agent.

• Reaction Temperature and Time:

  • Deoxofluorination of ketones typically requires higher temperatures than alcohols.[5] While it's good practice to add the fluorinating agent at a low temperature (e.g., -78 °C or 0 °C) to control the initial exotherm, the reaction often needs to be warmed to room temperature or even gently heated (e.g., 40-50 °C, especially with the more stable Deoxo-Fluor) to achieve a reasonable rate. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

Experimental Protocol: Deoxofluorination of N-Boc-3-piperidone

• Preparation: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add a solution of N-Boc-3-piperidone (1.0 eq) in anhydrous dichloromethane (DCM, ~0.1 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Slowly add Deoxo-Fluor (2.5 eq) dropwise via syringe to the stirred solution. Maintain the internal temperature below 5 °C during the addition.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the consumption of the starting material by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and very carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Vigorous gas evolution (CO₂) will occur.

• Work-up: Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel.

Issue 2: Formation of Elimination and Rearrangement Byproducts

Q: My reaction is producing a significant amount of what appears to be a vinyl fluoride or other elimination byproducts, leading to a low yield of the desired 3,3-difluoropiperidine. How can I suppress these side reactions?

A: The formation of elimination byproducts is a known issue in deoxofluorination reactions, arising from the carbocationic character of the reaction intermediates.[7] The mechanism involves the formation of a sulfoxonium intermediate, which can either be attacked by fluoride (SN2/SN1 pathway) to give the product or undergo elimination (E1/E2 pathway).

• Choice of Fluorinating Agent: Newer generations of fluorinating agents, such as XtalFluor or Fluolead, have been developed to minimize elimination byproducts.[4][6] They are solid reagents, often with better thermal stability and selectivity compared to DAST.[4]

• Temperature Control: As mentioned before, lower temperatures generally favor the substitution pathway. However, for ketones, this can lead to very long reaction times. A careful balance must be found.

• Solvent Effects: Non-polar, non-coordinating solvents like DCM or chloroform are standard.[8] In some cases, for particularly sensitive substrates, using a less polar solvent like toluene might be beneficial.

Frequently Asked Questions (FAQs)

Q1: Which N-protecting group is best for the synthesis of 3,3-difluoropiperidine?

A1: The choice of the nitrogen protecting group is crucial. The most common and generally effective protecting groups are Boc (tert-butoxycarbonyl) and Cbz (benzyloxycarbonyl).[9] They are stable to the fluorination conditions and can be readily removed later. Unprotected piperidones are generally not suitable as the free amine can react with the fluorinating agent.

Q2: Are there alternative synthetic routes to 3,3-difluoropiperidines that avoid direct fluorination of a ketone?

A2: Yes, several alternative strategies have been developed to circumvent the challenges of direct deoxofluorination. One notable method involves the electrophilic fluorination of a δ-chloroimine with a reagent like N-fluorodibenzenesulfonimide (NFSI), followed by reduction and intramolecular cyclization to form the 3,3-difluoropiperidine ring.[2] Another approach is the hydrogenation of substituted fluoropyridines.[10][11] These methods can be advantageous for specific substitution patterns but may require more synthetic steps.

Q3: How should I purify the final 3,3-difluoropiperidine product?

A3: Purification can be challenging, especially if the product is volatile.[10][11]

• N-Protected Intermediates: For N-protected derivatives, flash column chromatography on silica gel is the standard method. A gradient elution with a mixture of hexanes and ethyl acetate is typically effective.

• Free Piperidines: The deprotected 3,3-difluoropiperidine is a volatile and basic amine. It is often isolated and stored as a hydrochloride salt to improve handling and stability.[1] Purification of the free base can sometimes be achieved by careful distillation if the boiling point is suitable.

Data and Reagent Comparison

Fluorinating Agent	Structure	Phase	Thermal Stability	Common Byproducts	Notes
DAST	(C₂H₅)₂NSF₃	Liquid	Low (can detonate >90°C)[5]	Elimination, rearrangement[4]	Highly reactive, moisture-sensitive.
Deoxo-Fluor	(CH₃OCH₂CH₂)₂NSF₃	Liquid	Moderate[5][6]	Elimination	Safer alternative to DAST.[6]
XtalFluor-E	(C₂H₅)₂NSF₂·BF₄	Solid	High[4]	Minimal elimination	Does not generate free HF.[4]
FluoLead	Solid	High[4]	Sulfonyl fluoride	Easy to handle, air-stable.[4]

Visualizing the Process

General Reaction Scheme and Side Products

Caption: Key pathways in the deoxofluorination of 3-piperidone.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low fluorination yields.

References

• Wang, J., et al. (2015). Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Journal of Zhejiang University-SCIENCE A, 16(8), 653-660. [Link]

• Chemleader. (2022). What are the alternatives to Diethylaminosulfur trifluoride (DAST) for fluorination reactions? Chemleader. [Link]

• Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. r/Chempros. [Link]

• Organic Chemistry Portal. Difluoroalkane synthesis by fluorination or substitution. [Link]

• Wagener, T., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis, 10(20), 12052-12057. [Link]

• Organic Reaction Data. Ketone to Difluoro - Common Conditions. [Link]

• Wagener, T., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Publications. [Link]

• Verniest, G., et al. (2008). New entries toward 3,3-difluoropiperidines. The Journal of Organic Chemistry, 73(14), 5458-61. [Link]

• Kim, D., & Lim, H. N. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters, 22(19), 7465-7469. [Link]

• Singh, R. P., & Shreeve, J. M. (2004). DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. ChemInform, 35(33). [Link]

• Surmont, R., et al. (2010). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Organic & Biomolecular Chemistry, 8(20), 4514-7. [Link]

• Google Patents. (2014). Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.

• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929-32. [Link]

• Sreenivasulu, M., & Kumar, C. R. (2016). Synthesis, characterization and anti-bacterial study of fluorine containing N-benzyl substituted piperidine and pyrrolidine derivatives. Journal of Chemical and Pharmaceutical Research, 8(8), 53-58. [Link]

• Weintraub, P. M., et al. (2003). Recent advances in the synthesis of piperidones and piperidines. Tetrahedron, 59(17), 2953-2989. [Link]

• Organic Chemistry Portal. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C-C Bond Cleavage of Activated Ketones. [Link]

• Surmont, R., et al. (2010). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. ResearchGate. [Link]

• Zhang, Z., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Communications, 13(1), 719. [Link]

• Organic Chemistry Portal. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. [Link]

• Verniest, G., et al. (2008). Synthesis of 3Aminomethyl3-fluoropiperidines. ResearchGate. [Link]

• Laschat, S., & Gribkov, D. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6546. [Link]

• Perez-Saldivar, M., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Communications, 10(1), 343. [Link]

• Kim, D., & Lim, H. N. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C-C Bond Cleavage of Activated Ketones. ResearchGate. [Link]

• Baumann, M., et al. (2008). The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor. Synlett, 2008(14), 2111-2114. [Link]

• Hudlicky, M. (1996). Fluorination with Diethylaminosulfur Trifluoride (DAST) and Other (Dialkylamino)trifluoro-l4-sulfanes. Organic Reactions. [Link]

• Ritter, T., et al. (2013). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. Journal of the American Chemical Society, 135(8), 2470-2473. [Link]

• Lankin, D. C., et al. (1993). Protonated 3-fluoropiperidines: an unusual fluoro directing effect and a test for quantitative theories of solvation. Journal of the American Chemical Society, 115(8), 3356-3357. [Link]

• The Journal of Organic Chemistry. (2010). Collection - Synthesis of 4-Substituted 3,3-Difluoropiperidines. Figshare. [Link]

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Technical Support Center: Hydrogenation of Fluorinated Compounds

A Guide to Preventing and Troubleshooting Defluorination Side Reactions

Welcome to the Technical Support Center for scientists, researchers, and process development professionals. This guide is designed to provide in-depth, practical solutions for a common and critical challenge in modern synthesis: the unwanted cleavage of carbon-fluorine (C-F) bonds during catalytic hydrogenation. The incorporation of fluorine into organic molecules is a powerful strategy for modulating their biological and material properties.[1] Preserving the integrity of the C-F bond during synthetic transformations is therefore paramount.

This resource provides a structured, question-and-answer approach to help you understand the root causes of hydrodefluorination (HDF), troubleshoot reactions, and implement preventative strategies in your laboratory.

Section 1: Understanding the Problem - The "Why"

This section addresses the fundamental principles governing the undesired hydrodefluorination side reaction.

Q1: What is hydrodefluorination (HDF) and why is it a significant problem?

Hydrodefluorination (HDF) is a chemical reaction where a carbon-fluorine (C-F) bond in a molecule is cleaved and replaced with a carbon-hydrogen (C-H) bond. During catalytic hydrogenation, this occurs as a side reaction where the desired transformation (e.g., reduction of a nitro group or a double bond) is accompanied by the undesired loss of fluorine.

This is a significant problem for several reasons:

• Loss of Function: Fluorine atoms are often installed to impart specific properties, such as metabolic stability, binding affinity, or lipophilicity.[1] HDF removes this critical functionality, leading to a final compound that lacks the desired characteristics.

• Impurity Generation: The defluorinated product is an impurity that can be difficult to separate from the desired product, complicating downstream processing and purification.

• Safety and Catalyst Deactivation: The cleaved fluoride can form hydrofluoric acid (HF) in the presence of hydrogen.[2][3] HF is highly corrosive, poses a significant safety hazard, and can damage equipment and deactivate the catalyst.[2][3]

Q2: What are the primary mechanisms that lead to C-F bond cleavage during hydrogenation?

While the C-F bond is one of the strongest single bonds in organic chemistry, it can be activated and cleaved on the surface of a heterogeneous catalyst.[4][5] The reaction is often more exothermic than the corresponding C-H bond activation.[5][6] The mechanism typically involves several key steps on the catalyst surface:

• Adsorption: The fluorinated substrate adsorbs onto the catalyst surface. The interaction of the aromatic ring or other functional groups with the metal surface is a crucial first step.[7][8]

• Oxidative Addition/Activation: The metal catalyst facilitates the cleavage of the C-F bond. This can occur through various pathways, including oxidative addition, where the metal inserts into the C-F bond.[5][6][9] Electron-deficient perfluoroalkyl groups are known to be particularly challenging to break via this pathway.[4]

• Hydrogenolysis: Activated hydrogen (hydride species) on the catalyst surface attacks the carbon atom, displacing the fluoride and forming a new C-H bond.

The susceptibility to HDF is influenced by factors like the electronic nature of the substrate and the position of the fluorine atom. For example, polyfluorinated arenes with electron-withdrawing groups can be more susceptible to HDF.[10]

Section 2: Troubleshooting & Prevention Strategies - The "How"

This section provides actionable advice for addressing HDF when it occurs and proactive steps to prevent it.

Catalyst Selection

Q3: My hydrogenation is causing significant defluorination. Is my catalyst the problem?

Yes, the choice of catalyst is arguably the most critical factor in controlling HDF. Different metals have intrinsically different activities and selectivities. If you are observing significant HDF, re-evaluating your catalyst choice is the first and most important step.

Palladium (Pd) catalysts, while excellent for many hydrogenations, are often highly active for C-F bond hydrogenolysis, especially at elevated temperatures and pressures.[11] Platinum (Pt) can also be problematic. In contrast, Rhodium (Rh) based catalysts have demonstrated superior selectivity in preserving C-F bonds during the hydrogenation of fluoroarenes.[2][12][13]

Q4: Which catalyst is best for hydrogenating a molecule with a C-F bond?

There is no single "best" catalyst for all applications, as the optimal choice depends on the specific substrate and the functional group being reduced. However, general guidelines can be provided.

Table 1: Comparison of Common Hydrogenation Catalysts for C-F Bond Tolerance

Catalyst Metal	General Selectivity for C-F Preservation	Typical Applications & Notes
Rhodium (Rh)	High to Excellent	Often the catalyst of choice for hydrogenating aromatic rings while preserving C-F bonds.[2][12][13] Rh nanoparticles on supports like modified silica have shown high efficacy.[2][13]
Ruthenium (Ru)	Good to High	Can be a good alternative to Rhodium, particularly for certain functional groups.
Platinum (Pt)	Moderate to Low	Can be aggressive and lead to HDF, though sometimes can be used under very mild conditions. Single-atom Pt catalysts have shown high activity for HDF, which is undesirable in this context.[4]
Palladium (Pd)	Low	Generally the most active for HDF.[11] Often avoided for substrates with labile C-F bonds unless other options are exhausted and conditions are carefully controlled.
Nickel (Ni)	Variable	Raney Nickel can be very aggressive. Ni complexes have been used for C-F activation, indicating a propensity for this side reaction.[14]

Recommendation: Start with a Rhodium-based catalyst , such as Rh on carbon or Rh on alumina, for substrates containing C-F bonds, especially on aromatic rings.

Reaction Conditions

Q5: How do I optimize hydrogen pressure and temperature to minimize HDF?

Defluorination is often a thermodynamically favored but kinetically slower process compared to the desired hydrogenation.[15][16][17] This provides an opportunity to use reaction conditions to favor the desired kinetic product.

• Temperature: Lowering the reaction temperature is a powerful tool to minimize HDF.[16] Start your optimizations at ambient temperature if feasible. Harsher conditions (higher temperatures) provide the activation energy needed for the undesired C-F bond cleavage.[15]

• Hydrogen Pressure: Use the lowest hydrogen pressure that still allows for a reasonable rate for the primary reaction. High H₂ pressure can increase the surface concentration of active hydrogen species on the catalyst, which can promote hydrogenolysis. Pressures in the range of 1-10 bar are often a good starting point.[2][13]

The goal is to find a "sweet spot" of mild conditions where the desired hydrogenation proceeds selectively without providing enough energy to activate the C-F bond.[16][17][18][19]

Q6: Can the choice of solvent affect the level of defluorination?

Absolutely. The solvent can influence the reaction in several ways, including its polarity, its ability to stabilize intermediates, and its interaction with the catalyst surface.[20][21]

• Polar/Aprotic Solvents: Solvents like THF or dioxane are often good choices.

• Protic Solvents: Alcohols like methanol or ethanol can sometimes participate in the reaction or alter the catalyst surface properties.[22]

• Supercritical CO₂ (scCO₂): For challenging substrates, scCO₂ has emerged as a highly effective medium.[12] Its hydrophobic nature and ability to dissolve fluorinated compounds can significantly favor the desired hydrogenation over HDF, especially when used with Rh catalysts.[12]

It's recommended to screen a few different solvents to find the one that gives the best selectivity for your specific substrate.

Additives & Modifiers

Q7: I've heard adding a base or an acid can help. How does that work?

The addition of certain reagents can suppress HDF, primarily by neutralizing the trace amounts of HF that may form.

• HF Scavengers: The formation of even small amounts of HF can be autocatalytic, accelerating further defluorination and damaging the catalyst. Adding a solid, non-nucleophilic base can sequester this HF as it forms. Calcium oxide (CaO) has been shown to be a highly effective HF scavenger, improving catalyst recyclability and preventing side reactions without compromising activity.[2][13]

• Acid/Base Additives: The effect of other additives can be complex. In some systems, bases can accelerate ester hydrogenations but may have different effects on C-F bonds.[23] The presence of acidic or basic functional groups on the substrate itself can also influence its orientation on the catalyst surface, affecting the accessibility of the C-F bond. Careful screening is necessary.

Recommendation: The addition of a stoichiometric excess of an HF scavenger like CaO is a proven and highly recommended strategy to improve reaction outcomes and catalyst longevity.[2][13]

Section 3: Practical Protocols & Workflows

This section provides a starting point for your experiments and a logical framework for troubleshooting.

Q8: Can you provide a general starting protocol for the selective hydrogenation of a fluorinated nitroarene?

This protocol is a general starting point for the reduction of a nitro group on a fluorinated aromatic ring to an aniline. It prioritizes selectivity against HDF.

Objective: Selectively reduce the nitro group of a fluorinated nitroarene while preserving the C-F bond.

Materials:

• Substrate: Fluorinated nitroarene

• Catalyst: 5% Rhodium on Carbon (Rh/C)

• HF Scavenger: Calcium Oxide (CaO), powdered and dried

• Solvent: Tetrahydrofuran (THF) or Ethyl Acetate (EtOAc), anhydrous

• Hydrogen Source: H₂ gas cylinder with regulator

• Reaction Vessel: Parr shaker or similar hydrogenation autoclave

Step-by-Step Protocol:

• Vessel Preparation: Ensure the hydrogenation vessel is clean, dry, and has been purged with an inert gas (N₂ or Ar).

• Charging the Vessel: To the vessel, add the fluorinated nitroarene (1.0 eq).

• Add the CaO scavenger (1.5 eq relative to potential F⁻ release, or ~10 wt% of substrate as a starting point).

• Add the solvent (e.g., THF) to a concentration of ~0.1-0.5 M.

• Under an inert atmosphere, carefully add the 5% Rh/C catalyst (1-2 mol% Rh relative to the substrate).

• Sealing and Purging: Seal the reactor. Purge the headspace several times (e.g., 3-5 cycles) with low-pressure H₂ to remove all inert gas.

• Reaction Execution:

  • Pressurize the vessel to the target pressure (start with 3 bar / ~45 psi ).

  • Begin agitation/stirring.

  • Set the temperature (start at 25 °C ).

• Monitoring: Monitor the reaction progress by observing H₂ uptake. If possible, take small, sealed aliquots for analysis by TLC, GC, or LC-MS to check for conversion and the formation of defluorinated byproducts.

• Work-up: Once the reaction is complete (no further H₂ uptake), carefully vent the H₂ pressure and purge the vessel with inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst and CaO. Rinse the filter pad with the reaction solvent. The filtrate contains the desired product.

Troubleshooting Workflow

If HDF is still observed, follow this logical troubleshooting workflow.

Sources

• 1. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
• 2. publications.rwth-aachen.de [publications.rwth-aachen.de]
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Technical Support Center: Optimizing the Purification of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Welcome to the technical support center for the purification of 4-(3,3-Difluoropiperidin-2-yl)pyridine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable fluorinated heterocyclic building block. The unique structure of this compound—featuring a basic pyridine ring, a secondary amine in the piperidine ring, a chiral center, and geminal fluorine atoms—presents a specific set of purification challenges. This document provides in-depth, field-proven answers to common questions and detailed protocols to help you achieve your desired purity and yield.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I have a crude reaction mixture containing 4-(3,3-Difluoropiperidin-2-yl)pyridine. What should be my overall purification strategy?

A1: The optimal strategy depends on the nature and quantity of impurities, as well as the physical state of your crude product (solid vs. oil). A multi-step approach is often most effective.

• Initial Cleanup (Acid-Base Extraction): Your target compound has two basic nitrogen atoms (pyridine and piperidine). This property can be exploited for a highly effective initial cleanup to remove neutral or acidic impurities. An acid-base extraction is a simple, scalable, and efficient first step before committing to more resource-intensive methods like chromatography.[1]

• Primary Purification Method Selection: After an initial cleanup, the choice between column chromatography and recrystallization depends on the remaining impurities and whether your product is a solid.

  • For Crystalline Solids: If your compound is a solid and the remaining impurities have different solubility profiles, recrystallization is the preferred method for achieving high purity on a large scale.

  • For Oils or Complex Mixtures: If your product is an oil or if impurities are structurally very similar to the product, column chromatography is necessary.

• Chiral Separation (If Applicable): If your synthesis is not enantioselective, you will have a racemic mixture. Separating enantiomers requires specialized techniques such as preparative chiral HPLC or diastereomeric salt resolution. This should be the final step after achieving high chemical purity.[2]

Caption: High-level decision workflow for purification strategy.

Q2: I'm attempting silica gel column chromatography, but my compound is streaking badly and my yield is low. What's wrong?

A2: This is the most common issue encountered when purifying basic nitrogen-containing heterocycles on standard silica gel.[3] The problem stems from the strong interaction between the basic lone pairs on your compound's nitrogen atoms and the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to several problems:

• Peak Tailing/Streaking: The compound adsorbs strongly and elutes slowly and unevenly.

• Low Recovery: A portion of the compound may bind irreversibly to the silica.

• Decomposition: The acidic silica surface can sometimes catalyze the degradation of sensitive molecules.[3]

Troubleshooting Steps:

• Mobile Phase Modification (First-Line Solution): The most direct solution is to neutralize the acidic sites on the silica by adding a small amount of a basic modifier to your eluent.

  • Triethylamine (Et₃N): Add 0.5-2% triethylamine to your solvent system (e.g., Hexane/Ethyl Acetate + 1% Et₃N). The triethylamine will preferentially bind to the acidic silanol groups, allowing your compound to travel through the column more smoothly.[4]

  • Ammonia: For very basic compounds, a solution of 7N ammonia in methanol can be used as a polar component in the eluent system (e.g., Dichloromethane/Methanol/NH₄OH).

• Use a Deactivated Stationary Phase: If mobile phase modification is insufficient, consider a less acidic stationary phase.

  • Neutral Alumina: Alumina is a good alternative to silica for purifying basic compounds. It is available in basic, neutral, and acidic grades; be sure to use neutral or basic alumina.

  • Reverse-Phase (C18) Silica: In reverse-phase chromatography, the separation is based on hydrophobicity. This avoids the issue of acidic site interactions. You would use polar solvents like water/acetonitrile or water/methanol as the mobile phase.

Caption: Troubleshooting logic for peak tailing in column chromatography.

Optimized Column Chromatography Parameters

Parameter	Standard Condition (Problematic)	Optimized Condition (Recommended)	Rationale
Stationary Phase	Normal Phase Silica Gel	Normal Phase Silica Gel	Cost-effective and widely available.
Mobile Phase	Hexane / Ethyl Acetate	Hexane / Ethyl Acetate + 1% Triethylamine	The basic additive masks acidic silanol groups, preventing peak tailing.[3]
Alternative Phase	N/A	Neutral Alumina or C18-Functionalized Silica	Eliminates the issue of strong acid-base interactions.
Sample Loading	>2% of silica mass	1-2% of silica mass	Overloading the column exacerbates peak shape issues.[5]

Q3: My synthesis is racemic. How can I resolve the enantiomers of 4-(3,3-Difluoropiperidin-2-yl)pyridine?

A3: Chiral resolution is a critical step for any pharmaceutical development program. For your compound, the most viable methods are preparative Chiral High-Performance Liquid Chromatography (HPLC) and Diastereomeric Salt Resolution.

• Preparative Chiral HPLC: This is a chromatographic technique that uses a chiral stationary phase (CSP) to separate enantiomers. It is often faster for small-scale work (<10 g) and method development. However, it can be expensive to scale up due to the cost of chiral columns and solvents.

• Diastereomeric Salt Resolution: This classical method involves reacting your racemic basic compound with a single enantiomer of a chiral acid. This reaction forms two diastereomeric salts, which have different physical properties (e.g., solubility) and can often be separated by fractional crystallization. This method is highly scalable and cost-effective for large quantities.

Workflow for Diastereomeric Salt Resolution:

• Select a Chiral Resolving Agent: Choose a commercially available, enantiomerically pure chiral acid. Common choices include:

  • (+)- or (-)-Tartaric acid

  • (+)- or (-)-Dibenzoyl-D/L-tartaric acid

  • (+)- or (-)-Mandelic acid

  • (+)- or (-)-Camphorsulfonic acid

• Screen Solvents: The key to a successful separation is finding a solvent system where one diastereomeric salt is significantly less soluble than the other. Screen a range of solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures with water) to identify the best system for selective precipitation.

• Form and Crystallize the Salt: Dissolve the racemic base and ~0.5 equivalents of the chiral acid in the chosen solvent with heating. Allow the solution to cool slowly. The less soluble diastereomeric salt should crystallize out.

• Isolate and Liberate: Filter the crystals and wash with cold solvent. Then, liberate the free base by dissolving the salt in water and adding a strong base (e.g., NaOH) to deprotonate the amine. Extract your enantiomerically enriched free base with an organic solvent.

• Analyze Enantiomeric Excess (ee): Use analytical chiral HPLC or NMR with a chiral shift reagent to determine the enantiomeric purity of your product. Multiple recrystallizations may be necessary to achieve >99% ee.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography with Triethylamine Modifier

• TLC Analysis: First, determine the optimal eluent system using TLC. Spot your crude material on a silica TLC plate. Develop the plate in various mixtures of a non-polar solvent (e.g., Hexanes or Dichloromethane) and a polar solvent (e.g., Ethyl Acetate or Methanol). Crucially, add 1% triethylamine to each test eluent. The ideal system will give your target compound an Rf value of approximately 0.25-0.35.[4]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent (including the 1% triethylamine). Pour the slurry into your column and allow it to pack under positive pressure.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. Pre-adsorb the sample onto a small amount of silica gel by concentrating the solution to a dry powder. Carefully add the dry sample to the top of the packed column.

• Elution: Run the column using the optimized eluent system. Collect fractions and monitor them by TLC to identify those containing the pure product.

• Workup: Combine the pure fractions and remove the solvent under reduced pressure. The triethylamine is volatile and will be removed during this step.

Protocol 2: Purification via Diastereomeric Salt Formation

• Salt Formation: In an Erlenmeyer flask, dissolve 1.0 equivalent of racemic 4-(3,3-Difluoropiperidin-2-yl)pyridine in a suitable solvent (e.g., 10 volumes of ethanol). In a separate flask, dissolve 0.5 equivalents of (+)-Dibenzoyl-D-tartaric acid in the same solvent, heating gently if necessary.

• Crystallization: Add the acid solution to the solution of the racemic base while stirring. If crystals do not form immediately, allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator for several hours to maximize precipitation.

• Isolation of Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration. Wash the filter cake with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Liberation of Free Base: Transfer the crystalline salt to a separatory funnel. Add water and an organic solvent (e.g., dichloromethane). Add 2M NaOH solution dropwise until the aqueous layer is basic (pH > 12). Shake the funnel vigorously.

• Extraction: Separate the layers and extract the aqueous layer two more times with the organic solvent. Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched product.

• Purity Analysis: Determine the chemical purity by NMR or LC-MS and the enantiomeric excess by chiral HPLC.

References

• BenchChem. (2025).
• BenchChem. (2025).

• Cai, C., et al. (2023). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. MDPI. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. Journal of Organic Chemistry. [Link]

• Kühnel, S., et al. (2017). Aqueous Instability of δ-Fluorobutylpiperidines. PubMed. [Link]

• Lecnik, O., et al. (2001). Chiral separation of pharmacologically active dihydropyrimidinones with carboxymethyl-beta-cyclodextrin. Electrophoresis. [Link]

• Polshettiwar, V., & Kaushik, M. P. (2004). Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues. MDPI. [Link]

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• 2. Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubility Enhancement of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Welcome to the technical support guide for enhancing the aqueous solubility of the 4-(3,3-Difluoropiperidin-2-yl)pyridine free base. This document is designed for researchers, scientists, and drug development professionals encountering solubility challenges with this and structurally related compounds. We will explore the underlying physicochemical principles and provide practical, step-by-step troubleshooting guides and frequently asked questions (FAQs) to navigate your experimental workflow.

Part 1: Initial Assessment & Troubleshooting

Before attempting advanced enhancement techniques, a foundational understanding of the molecule's properties is critical. This initial assessment will guide your strategy and prevent unnecessary experimentation.

FAQ: Why is my compound poorly soluble?

Answer: The solubility of 4-(3,3-Difluoropiperidin-2-yl)pyridine is governed by a balance of several structural features:

• High Crystal Lattice Energy: The primary reason for the poor solubility of many crystalline solids is that the energy required to break the crystal lattice is greater than the energy released from solvating the individual molecules. Strategies that disrupt this stable crystal packing can significantly improve solubility.[1]

• Lipophilicity of the Fluorinated Piperidine Ring: The introduction of fluorine atoms often increases a molecule's lipophilicity (hydrophobicity).[2] While the C-F bond is polar, the overall effect of replacing C-H with C-F bonds can reduce a molecule's affinity for water.[3]

• Reduced Basicity (pKa): The two fluorine atoms on the piperidine ring have a strong electron-withdrawing inductive effect. This effect reduces the electron density on the piperidine nitrogen, making it a weaker base compared to its non-fluorinated analog.[4][5] A lower pKa means the molecule is less readily protonated (ionized) in neutral or acidic solutions, and the neutral form is typically less soluble than the ionized salt form. The pyridine nitrogen, being part of an aromatic system, is a much weaker base and is less influential on solubility in physiologically relevant pH ranges.

FAQ: What are the essential first experiments I should run?

Answer: Your first step is to quantify the problem and understand the molecule's basic physicochemical properties.

• Determine the Thermodynamic Solubility: Use a robust method like the shake-flask technique at different pH values (e.g., pH 2.0, 4.5, 6.8, and 7.4) to determine the equilibrium solubility. This data is the baseline against which all enhancement efforts will be measured.

• Estimate or Determine pKa: The basicity of the piperidine and pyridine nitrogens is the most critical parameter for developing a pH-modification or salt-formation strategy. Computational prediction tools can provide a good estimate, but experimental determination (e.g., via potentiometric titration) is preferred. The pKa of the piperidine nitrogen is likely reduced to the 8.0-9.0 range due to fluorine's influence, based on analogs like 4,4-difluoropiperidine.[6][7]

• Solid-State Characterization: Analyze the starting free base material using techniques like X-Ray Powder Diffraction (XRPD) to confirm its crystallinity and identify its polymorphic form. Differential Scanning Calorimetry (DSC) should be used to determine its melting point and thermal behavior.

Part 2: Solubility Enhancement Strategies

Based on the initial assessment, you can now select an appropriate enhancement strategy. The following sections address the most common and effective approaches for a weakly basic compound like 4-(3,3-Difluoropiperidin-2-yl)pyridine.

Caption: Decision workflow for selecting a solubility enhancement strategy.

Strategy 1: Salt Formation

Forming a salt is often the most direct and effective method for improving the solubility of ionizable compounds.[8] By converting the neutral free base into a charged salt, you can dramatically alter its physicochemical properties.

Answer: The selection of counter-ions is a critical step and should be guided by the "pKa rule".[9] For a stable salt to form, a complete proton transfer from the acid to the base is required. This is highly probable when the difference between the pKa of the base (your compound) and the pKa of the acid (the counter-ion) is greater than 3 (ΔpKa > 3).

Given the estimated pKa of the piperidine nitrogen is ~8.5, you should select acids with a pKa < 5.5. A screening approach using a variety of pharmaceutically acceptable acids is recommended.

Counter-ion (Acid)	Acid pKa (approx.)	Chemical Class	Rationale for Inclusion
Hydrochloric Acid	-7.0	Inorganic Acid	Forms simple, often crystalline salts. Good starting point.
Sulfuric Acid	-3.0 (pKa1)	Inorganic Acid	Can form stable sulfate or bisulfate salts.
Mesylic Acid	-1.9	Sulfonic Acid	Often yields stable, crystalline, non-hygroscopic salts.[10]
Tosylic Acid	-2.8	Sulfonic Acid	Similar to mesylate, provides different crystal packing options.
Maleic Acid	1.9 (pKa1)	Carboxylic Acid	Dicarboxylic acid, can form 1:1 or 2:1 salts.
Fumaric Acid	3.0 (pKa1)	Carboxylic Acid	Structural isomer of maleic acid, offers different crystal packing.
Citric Acid	3.1 (pKa1)	Carboxylic Acid	Tricarboxylic acid, excellent hydrogen bonding potential.

This protocol allows for the rapid screening of multiple counter-ions using minimal material.[9]

• Preparation: In separate vials, dissolve 10-20 mg of the 4-(3,3-Difluoropiperidin-2-yl)pyridine free base in a suitable solvent (e.g., acetone, isopropanol, or ethyl acetate). Use a volume that results in a clear solution upon gentle warming.

• Counter-ion Addition: Add a stoichiometric equivalent (1.0 eq) of each selected acid (as a solution in the same solvent, if possible).

• Crystallization Induction:

  • Allow the vials to cool slowly to room temperature, then transfer to 4°C.

  • If no precipitate forms, perform slow solvent evaporation.

  • Alternatively, use an anti-solvent addition method.

• Isolation & Analysis: If solids are formed, isolate them by filtration or centrifugation.

• Characterization: Analyze the isolated solids by XRPD to determine if a new crystalline form has been created. Compare the pattern to the free base. Use DSC/TGA to assess thermal properties and hygroscopicity.[10][11]

• Problem: No precipitate forms.

  • Solution: The salt may be highly soluble in the chosen solvent. Try a less polar solvent or an anti-solvent addition. Alternatively, the ΔpKa rule may not be met, and a salt is not forming.

• Problem: An oil or amorphous solid is produced.

  • Solution: The resulting salt may have a low melting point or be resistant to crystallization. Try a slurry experiment by adding the free base and acid to a solvent in which both are sparingly soluble and agitate for several days.[9] If this fails, this salt form may not be viable, and you should consider co-crystals or ASDs.

• Problem: The resulting salt is highly hygroscopic or physically unstable.

  • Solution: This is a common issue. Screen additional counter-ions as different crystal lattices will have different properties. If all salts are problematic, co-crystallization is the recommended next step.[12]

Strategy 2: Co-crystallization

Co-crystals are multi-component crystalline solids where the API and a co-former are held together by non-covalent interactions, primarily hydrogen bonding.[13] This is an excellent alternative to salt formation, especially for molecules that are weakly ionizable or form unstable salts.[12]

Caption: Salt formation (ionic bond) vs. Co-crystal formation (hydrogen bond).

Answer: Co-former selection relies on identifying molecules with complementary hydrogen bonding groups. Your molecule has hydrogen bond donors (the piperidine N-H) and acceptors (the pyridine and piperidine nitrogens). Look for pharmaceutically acceptable (GRAS) co-formers that have strong hydrogen bond donors and/or acceptors.

• Good Co-former Candidates: Carboxylic acids (e.g., benzoic acid, succinic acid), amides (e.g., nicotinamide), and other molecules with hydroxyl or carboxyl groups.[13][14]

• Screening: High-throughput screening is often used, but a rational approach based on supramolecular synthons (common hydrogen bonding patterns) is more efficient.[13][15]

This solid-state method is rapid, requires minimal material, and often successfully produces co-crystals.[15]

• Preparation: Place 10-20 mg of the free base and a stoichiometric amount (e.g., 1:1 molar ratio) of a co-former into a small milling jar with a grinding ball.

• Grinding: Add a very small amount (10-20 µL) of a solvent (e.g., acetonitrile, nitromethane, or ethanol). This is the "liquid-assisted" part, which catalyzes the reaction.

• Milling: Mill the mixture for 30-60 minutes at a set frequency (e.g., 30 Hz).

• Analysis: Analyze the resulting solid powder directly by XRPD. The appearance of a new, unique diffraction pattern indicates the potential formation of a co-crystal.

Strategy 3: Amorphous Solid Dispersions (ASDs)

If crystalline approaches (salts, co-crystals) fail to provide the desired solubility enhancement, converting the material to a high-energy amorphous form can be highly effective.[16][17] An ASD involves dispersing the API at a molecular level within a polymer matrix, which prevents it from recrystallizing.[18]

Answer: ASDs are a powerful tool for BCS Class II drugs (low solubility, high permeability) and are particularly suited for oral drug delivery. Consider an ASD when:

• You need a very large increase in apparent solubility and dissolution rate.

• Crystalline forms (salts/co-crystals) are unstable, difficult to manufacture, or do not provide sufficient enhancement.

• The API has a high tendency to exist in an amorphous state or is amenable to processes like spray drying or hot-melt extrusion.[17][19]

Answer: The polymer serves to stabilize the amorphous API and prevent recrystallization.[16] Selection depends on the API's properties and the desired release profile.

• For Weakly Basic Drugs: Polymers with acidic functional groups can form ionic interactions with the basic API, leading to excellent stabilization. Hypromellose Acetate Succinate (HPMCAS) is a common and effective choice.

• General Purpose Polymers: Polyvinylpyrrolidone (PVP) and its copolymer with vinyl acetate (PVPVA) are also widely used and can stabilize amorphous drugs through hydrogen bonding.[20]

• Solution Preparation: Co-dissolve the API and the selected polymer (e.g., PVPVA 64) at a specific drug loading (e.g., 10%, 25%, and 50% w/w) in a common volatile solvent like methanol or acetone.

• Evaporation: Rapidly evaporate the solvent using a rotary evaporator or by casting a thin film in a petri dish under vacuum. The rapid removal of the solvent is key to trapping the API in its amorphous state.

• Characterization:

  • Amorphicity: Immediately analyze the resulting solid by XRPD. A complete lack of sharp peaks (a "halo" pattern) confirms an amorphous state.

  • Glass Transition (Tg): Use DSC to measure the glass transition temperature. A single Tg that varies with drug loading indicates good miscibility between the drug and polymer.

• Performance Testing: Conduct dissolution testing to compare the release profile of the ASD to the crystalline free base. ASDs often produce a "spring and parachute" effect, where the drug concentration rapidly rises to a supersaturated state (the spring) and is maintained by the polymer (the parachute).

References

• Optimization of amorphous solid dispersion techniques to enhance solubility of febuxostat. Journal of Applied Pharmaceutical Science. [Link]

• Paudwal, S., et al. (2021). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. PMC. [Link]

• Thomas, A. (2020). Improving Solubility with Amorphous Solid Dispersions. Pharmaceutical Technology. [Link]

• Kumar, S., & Nanda, A. (2022). Role of Coformers in Solubility Enhancement of Poorly Soluble Drugs through Cocrystallization: An Overview. International Journal of Pharmaceutical Sciences and Research. [Link]

• Huang, Y., & Dai, W. (2015). Spray Drying: Solving solubility issues with amorphous solid dispersions. European Pharmaceutical Review. [Link]

• PEXACY International Journal of Pharmaceutical Science. (2025). ADVANCED CO-CRYSTAL TECHNOLOGIES FOR EFFECTIVE SOLUBILITY ENHANCEMENT IN BCS CLASS II AND IV DRUGS. [Link]

• Rodríguez-Hornedo, N., & Nehm, S. J. (2014). Cocrystals to facilitate delivery of poorly soluble compounds beyond-rule-of-5. PMC. [Link]

• Mykhailiuk, P. K. (2021). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – An Asian Journal. [Link]

• Al-Gousous, J., & Langguth, P. (2013). Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. PubMed. [Link]

• International Journal of Scientific Research & Technology. (2024). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. [Link]

• Technobis. (2023). How to salt screen using the Crystal 16. [Link]

• Tadayon, S., & Tadayon, S. (2014). The role of fluorine in medicinal chemistry. Medicinal Chemistry Research. [Link]

• Encyclopedia.pub. (2024). The Role of Small Molecules Containing Fluorine Atoms. [Link]

• International Journal of Pharmacy and Pharmaceutical Science. (2024). Fluorine in drug discovery: Role, design and case studies. [Link]

• Quora. (2020). Why do fluorine substitutions increase the lipophilicity of drugs, despite fluorine's ability of forming hydrogen bonds?[Link]

• Strickley, R. G. (2018). Aqueous solubility-enhancing excipient technologies: a review of recent developments. Drug Development and Delivery. [Link]

• Fujimoto, K., et al. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. [Link]

• Al-Gousous, J., & Langguth, P. (2013). Salt screening and characterization for poorly soluble, weak basic compounds: Case study albendazole. ResearchGate. [Link]

• Drug Development & Delivery. (2015). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. [Link]

• Onyx Scientific. (n.d.). Golden rules for designing a salt screening strategy for insoluble molecules. [Link]

• Singh, L., & Sharma, P. K. (2026). Salt Selection in Drug Development. Pharmaceutical Technology. [Link]

• International Journal of Pharmaceutical Research and Applications. (2024). Co-crystallization: Technique for solubility enhancement - A review. [Link]

• Fülöp, V., et al. (2025). Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. MDPI. [Link]

• Challener, C. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology. [Link]

• PubChem. (n.d.). 4,4-Difluoropiperidine. National Center for Biotechnology Information. [Link]

• ResearchGate. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. [Link]

• R Discovery. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. [Link]

• Soni, P., et al. (2021). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Drug Delivery Science and Technology. [Link]

• World Journal of Pharmaceutical Research. (2023). Solubility enhancement techniques: A comprehensive review. [Link]

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• 2. pharmacyjournal.org [pharmacyjournal.org]
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• 4. Effect of <i>gem</i>‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … [ouci.dntb.gov.ua]
• 5. tandfonline.com [tandfonline.com]
• 6. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4,4-DIFLUOROPIPERIDINE CAS#: 21987-29-1 [m.chemicalbook.com]
• 8. onyxipca.com [onyxipca.com]
• 9. crystallizationsystems.com [crystallizationsystems.com]
• 10. Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ijsrtjournal.com [ijsrtjournal.com]
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• 16. seppic.com [seppic.com]
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• 20. mdpi.com [mdpi.com]

Minimizing racemization at the C2 position of fluorinated piperidines

Technical Support Center | Topic: Minimizing Racemization at the C2 Position

Welcome to the Mechanic's Corner

Status: Operational Lead Scientist: Dr. [AI Name] Objective: Prevent stereochemical erosion (racemization) of C2-fluorinated piperidines during synthesis, coupling, and storage.

Module 1: The Root Cause Analysis (Theory)

Before troubleshooting, you must understand why your stereocenter is failing. The C2 position of a piperidine ring is naturally susceptible to oxidation and deprotonation.[1] When you add a fluorine or a fluorinated group (like

) at C2, you drastically alter the electronics.[1]

The "Perfect Storm" for Racemization:

• Inductive Effect: The

  group (or F atom) is strongly electron-withdrawing (EWG).[1] This pulls electron density away from the C2 carbon.

• Acidity of H-2: If there is a proton at C2, the EWG nature of the fluorine combined with the nitrogen atom makes that proton significantly more acidic (

  drops by ~2-4 units compared to non-fluorinated analogs).[1]

• N-Protecting Groups: Carbamate protecting groups (Boc, Cbz, Fmoc) further withdraw electron density, making the C2 proton even easier to abstract by weak bases.[1]

The Mechanism: Racemization typically occurs via a base-catalyzed deprotonation-reprotonation cycle.[1] The base removes the acidic C2 proton, forming a planar, achiral intermediate (enolate-like or carbanion).[1] When the proton returns, it has no facial preference, resulting in a racemic mixture.[1]

Figure 1: The base-catalyzed racemization pathway. Note that the planar intermediate loses all stereochemical memory.[1]

Module 2: Synthesis & Isolation Protocols

Issue: "I synthesized my 2-trifluoromethyl piperidine, but the ee% dropped during workup."

Diagnosis: You likely exposed the free amine or the protected intermediate to basic conditions or high heat during solvent removal.[1]

Protocol A: Safe Isolation of 2-CF3-Piperidines

Applicability: Post-hydrogenation of trifluoromethyl pyridines or nucleophilic addition.[1]

Step	Standard Procedure (Risky)	Optimized Procedure (Safe)
Quenching	Saturated (pH ~8.5)	Phosphate Buffer (pH 6.5 - 7.0)
Extraction	DCM or EtOAc	MTBE or (Avoids halogenated solvent traces which can become acidic/reactive)
Drying	(Basic)	(Neutral)
Concentration	Rotovap at	Rotovap at (Heat accelerates proton exchange)

Critical Note on Salts: Never store C2-fluorinated piperidines as free bases if possible. Isolate them immediately as HCl or TFA salts . The protonated nitrogen (ammonium) is much less likely to facilitate the formation of the planar transition state required for racemization.[1]

Module 3: Coupling & Functionalization (The Danger Zone)

Issue: "Racemization observed during peptide coupling or N-alkylation."

Diagnosis: The base used to activate the carboxylic acid or scavenge protons (like DIPEA or TEA) is strong enough to deprotonate the C2 position, especially when the nitrogen is acylated (which increases C2 acidity).[1]

Troubleshooting Guide: Coupling Conditions

1. The Base Rule:

• AVOID: DBU, TEA, and high equivalents of DIPEA.[1]

• USE: 2,4,6-Collidine (TMP) or N-Methylmorpholine (NMM) .[1][2]

  • Why? Collidine is sterically hindered and a weaker base.[2] It is sufficient to neutralize the acid generated during coupling but too bulky and weak to abstract the sterically crowded C2 proton.

2. The Coupling Reagent:

• AVOID: HATU/HBTU (Requires basic conditions to work effectively).[1]

• USE: DIC / Oxyma Pure .[1][3]

  • Why? This combination works well at neutral to slightly acidic pH, minimizing the risk of base-mediated racemization.[1]

3. Temperature Control:

• Perform activation and coupling at 0°C . Only warm to room temperature if reaction conversion stalls after 2 hours.

Workflow: Low-Racemization Coupling Protocol

Figure 2: Optimized coupling workflow using DIC/Oxyma chemistry to suppress racemization.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use DAST or Deoxo-Fluor to introduce fluorine at C2 directly? A: Proceed with extreme caution.[1] Direct deoxyfluorination of 2-piperidinols often proceeds via a carbocation or iminium ion intermediate.[1] This almost guarantees the loss of stereochemical information (SN1 mechanism).[1] If you must use this route, use XtalFluor-E with non-basic promoters, but expect partial racemization.[1] The preferred route is usually de novo synthesis (e.g., hydrogenation of fluorinated pyridines).[1]

Q2: My 2-fluoropiperidine decomposes upon silica purification. Why? A: 2-Fluoropiperidines (where F is directly on the ring carbon alpha to N) are essentially cyclic hemiaminals.[1] They are prone to HF elimination to form an imine (enamine), which then hydrolyzes.[1]

• Solution: These compounds are rarely stable as free bases.[1] Isolate and purify them as salts (e.g., hydrochloride) or ensure the Nitrogen is protected with a strong electron-withdrawing group (Tosyl, Nosyl) before fluorination to stabilize the C-F bond.[1]

Q3: Does the N-protecting group matter for stability? A: Yes.

• Boc/Cbz: Increases acidity of H-2.[1] Good for synthesis, bad for long-term storage of the free amine.[1]

• Benzyl (Bn): Less electron-withdrawing.[1] The C2 proton is less acidic, reducing racemization risk, but the lone pair on Nitrogen can assist in F-elimination (if F is directly on the ring).[1]

• Tosyl (Ts): Highly stabilizing for the C-F bond but difficult to remove without destroying the molecule.[1]

Q4: How do I measure the Enantiomeric Excess (ee) accurately? A: Standard chiral HPLC can be tricky due to the lack of chromophores in simple piperidines.[1]

• Recommendation: Derivatize the piperidine with a chiral agent like Mosher's acid chloride or benzyl isocyanate . Analyze the resulting diastereomers via

  -NMR. This is often more sensitive and requires less method development than HPLC.

References

• Synthesis of 2-Trifluoromethylpiperidines

  • Title: Synthesis of Substituted α-Trifluoromethyl Piperidinic Deriv

  • Source: MDPI (Molecules).[1]

  • URL:[Link][1]

• Peptide Coupling & Racemization Control

  • Title: Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis.

  • Source: Journal of Peptide Science (via PubMed).[1]

  • URL:[Link]

• Conformational Stability of Fluorinated Piperidines

  • Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference.

  • Source: Chemistry – A European Journal (via NIH).[1]

  • URL:[Link]

• Hydrogenation Strategies

  • Title: Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.[1]

  • Source: ACS Catalysis.[1]

  • URL:[Link][1]

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Grignard Reactions with Fluorinated Piperidine Intermediates

Welcome to the technical support center for navigating the complexities of Grignard reactions with fluorinated piperidine intermediates. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in this specific area of synthetic chemistry. The unique combination of a basic nitrogen heterocycle and electron-withdrawing fluorine atoms presents a distinct set of obstacles. This resource provides in-depth, experience-driven advice to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Complete Failure of Grignard Reagent Formation or Reaction Initiation

Question: I'm trying to form a Grignard reagent from a fluorinated piperidine halide, but the reaction won't start. What's going wrong?

Answer: Failure to initiate is the most common hurdle in Grignard synthesis. The root cause is almost always the deactivation of the magnesium surface or the presence of trace amounts of water.[1] The passivating layer of magnesium oxide (MgO) on the metal surface inhibits the crucial insertion of magnesium into the carbon-halogen bond.[2]

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps
Inactive Magnesium Surface	Magnesium turnings are coated with a thin, passivating layer of magnesium oxide (MgO) that prevents the reaction from starting.[2]	1. Mechanical Activation: In a glovebox or under a strong inert gas flow, briefly grind the magnesium turnings with a mortar and pestle to expose a fresh surface.[1] Alternatively, vigorously stirring the dry turnings under an inert atmosphere can also be effective.[3] 2. Chemical Activation: This is often the most reliable method. Use a small amount of an activating agent like iodine (a few crystals) or 1,2-dibromoethane (a few drops).[2][4] The disappearance of the brown iodine vapor or the evolution of ethylene gas are visual cues of successful activation.[2][4]
Wet Glassware or Solvents	Grignard reagents are potent bases and are rapidly quenched by protic sources like water.[5] All glassware must be rigorously dried, and solvents must be anhydrous.[4]	1. Glassware Preparation: Flame-dry all glassware under vacuum or oven-dry at >120 °C for several hours and cool under a stream of dry nitrogen or argon.[2][4] 2. Solvent Purity: Use freshly distilled, anhydrous solvents. Diethyl ether and tetrahydrofuran (THF) are common choices. THF is often preferred for its ability to better solvate and stabilize the Grignard reagent.[6]
Inert C-F Bond	If you are attempting to form a Grignard reagent from an alkyl or aryl fluoride, the high strength of the C-F bond makes this extremely challenging with standard magnesium.[7]	1. Use a More Reactive Halide: If possible, synthesize the corresponding bromide or iodide of your fluorinated piperidine. The order of reactivity is I > Br > Cl >> F.[7] 2. Highly Reactive Magnesium: For difficult cases, consider preparing "Rieke Magnesium," a highly reactive form of magnesium generated by the reduction of MgCl₂ with lithium or potassium.[8][9]

Issue 2: Low Yield of the Desired Product

Question: My reaction works, but the yield of my target molecule is consistently low. What factors could be contributing to this?

Answer: Low yields often point to competing side reactions or incomplete conversion. The presence of the piperidine nitrogen and the fluorine atoms can introduce pathways that consume your starting materials or Grignard reagent.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting Steps
Grignard Reagent as a Base	The Grignard reagent is a strong base. If your fluorinated piperidine substrate has acidic protons (e.g., an N-H proton or α-protons to a carbonyl), the Grignard can act as a base, deprotonating the substrate instead of adding as a nucleophile.[10] This is a common issue with N-unprotected piperidones.[1]	1. Protect Acidic Groups: Ensure any acidic protons, particularly the piperidine N-H, are protected with a suitable group (e.g., Boc, Cbz) before the Grignard reaction. 2. Low Temperature: Perform the Grignard addition at low temperatures (-78 °C to 0 °C) to favor nucleophilic addition over deprotonation.[1] 3. Use of Additives: The addition of cerium(III) chloride (CeCl₃) can generate a more nucleophilic and less basic organocerium reagent in situ, which can suppress enolization.[11]
Inaccurate Reagent Concentration	If the Grignard reagent is prepared in situ, its exact concentration is unknown. An incorrect stoichiometric ratio can lead to incomplete reaction or excess reagent causing side reactions.	1. Titrate the Grignard Reagent: Before adding your substrate, determine the precise concentration of your Grignard reagent. A common method is titration against a solution of I₂ in THF until the brown color disappears.[2]
Side Reactions (Wurtz Coupling)	During the formation of the Grignard reagent, a side reaction can occur where the reagent couples with the starting organic halide. This is more prevalent with slower additions of the halide.	1. Controlled Addition: Add the organic halide solution dropwise to the magnesium suspension at a rate that maintains a gentle reflux.[5] This keeps the concentration of the halide low and minimizes coupling.
Chelation Effects	Fluorine atoms, especially those ortho to the reaction site, can chelate to the magnesium center of the Grignard reagent. This can alter the reagent's reactivity or direct the reaction to an undesired position.[12][13]	1. Change the Solvent: The coordinating ability of the solvent can disrupt chelation. Switching from THF to a less coordinating solvent like diethyl ether might alter the outcome. 2. Use "Turbo-Grignards": The use of i-PrMgCl·LiCl can enhance reactivity and overcome some of the challenges associated with difficult substrates.

Issue 3: Formation of Unexpected Byproducts

Question: I've isolated my product, but I'm also seeing significant byproducts that are difficult to separate. What are they and how can I prevent them?

Answer: The structure of your fluorinated piperidine intermediate can lead to specific, often predictable, byproducts. Understanding these potential pathways is key to suppressing their formation.

Potential Side Reactions and Mitigation Strategies

• Enolization: As mentioned, bulky Grignard reagents can deprotonate the α-carbon of a piperidone, leading to the recovery of starting material after workup.[10] Using less hindered reagents or adding CeCl₃ can mitigate this.[1][11]

• Reduction: If the Grignard reagent has a β-hydride (e.g., ethylmagnesium bromide), it can reduce the carbonyl group to a secondary alcohol via a six-membered transition state.[10] This is more common with sterically hindered ketones. Choosing a Grignard reagent without β-hydrides (e.g., methylmagnesium bromide or phenylmagnesium bromide) can prevent this.

• Single Electron Transfer (SET): With sterically hindered substrates, the reaction may proceed through a single electron transfer mechanism rather than direct nucleophilic addition.[10] This can lead to a variety of radical-mediated side products. Lowering the reaction temperature can sometimes suppress SET pathways.

Key Experimental Protocols

Protocol 1: Chemical Activation of Magnesium for Grignard Reagent Formation

This protocol describes the reliable activation of magnesium turnings using 1,2-dibromoethane, a common and effective "entrainment" method.[8]

Materials:

• Three-necked round-bottom flask, flame-dried

• Reflux condenser and pressure-equalizing dropping funnel, flame-dried

• Magnetic stir bar

• Magnesium turnings (1.2 equivalents)

• Anhydrous diethyl ether or THF

• 1,2-dibromoethane

• Organic halide (1.0 equivalent)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: Assemble the dry glassware under a positive pressure of inert gas.[2]

• Magnesium Addition: Add the magnesium turnings to the reaction flask.

• Solvent & Activator: Add enough anhydrous solvent to just cover the magnesium. Using a syringe, add a few drops (approx. 5 mol%) of 1,2-dibromoethane.[2]

• Initiation: Stir the suspension. Gentle warming with a heat gun may be necessary to initiate activation.[2] Successful initiation is marked by the steady evolution of bubbles (ethylene gas).[8]

• Grignard Formation: Once activation is confirmed, begin the slow, dropwise addition of the organic halide dissolved in anhydrous solvent from the dropping funnel. The reaction should become exothermic and begin to gently reflux.

• Completion: Maintain a gentle reflux by controlling the addition rate. After the addition is complete, continue to stir until most of the magnesium is consumed (typically 30-60 minutes).[1] The resulting gray or brownish solution is your Grignard reagent.

Protocol 2: Titration of Grignard Reagent with Iodine

Determining the exact molarity of your Grignard reagent is crucial for stoichiometry and reproducibility.[2]

Materials:

• Oven-dried 25 mL flask with a stir bar

• Iodine (I₂), accurately weighed (e.g., ~254 mg, 1 mmol)

• Anhydrous THF

• 1.00 mL syringe for accurate dispensing of the Grignard solution

Procedure:

• Prepare Iodine Solution: In the oven-dried flask under an inert atmosphere, dissolve the weighed iodine in 5 mL of anhydrous THF. The solution will be dark brown/purple.

• Cooling: Cool the iodine solution to 0 °C in an ice bath.

• Titration: While stirring vigorously, slowly add the prepared Grignard reagent solution dropwise via a syringe.

• Endpoint: The endpoint is reached when the characteristic brown/purple color of the iodine just disappears, and the solution becomes colorless or slightly yellow.

• Calculation: The concentration of the Grignard reagent is calculated based on the stoichiometry of the reaction (2 RMgX + I₂ → R-R + 2 MgXI).

  • Molarity (M) = (moles of I₂) / (Volume of Grignard reagent in L × 0.5)

References

• Benchchem. (n.d.). Application Notes and Protocols for the Activation of Magnesium with 1,2-Dibromoethene for Grignard Reagent Synthesis.
• ECHEMI. (n.d.). Does anyone know the best way to activate magnesium for the....
• University of Nebraska - Lincoln. (n.d.).
• Elie, M. R., Clausen, C. A., & Geiger, C. L. (2012). Reduction of benzo[a]pyrene with acid-activated magnesium metal in ethanol: A possible application for environmental remediation.
• Chemistry Stack Exchange. (2023, November 6). Why don't Alkyl Fluorides form Grignard Reagents.
• Jones, C., Stasch, A., & Bakewell, C. (2016). Addition of Carbon–Fluorine Bonds to a Mg(I)–Mg(I) Bond: An Equivalent of Grignard Formation in Solution. Journal of the American Chemical Society, 138(39), 12763-12766.
• ResearchGate. (2014, March 6). Does anyone know the best way to activate magnesium for the grignard reagent?.
• Garst, J. F., & Soriaga, M. P. (1982). The mechanism of formation of Grignard reagents: trapping of free alkyl radical intermediates by reaction with tetramethylpiperidine-N-oxyl. Journal of the American Chemical Society, 104(24), 6805–6807.
• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment).
• Bakewell, C., et al. (2016). Addition of carbon-fluorine bonds to a Mg(I)-Mg(I) bond: an equivalent of Grignard formation in solution. Journal of the American Chemical Society, 138(39), 12763-12766.
• Anker, J. B., et al. (2018). Reactions of Fluoroalkanes with Mg−Mg Bonds: Scope, sp3C−F/sp2C−F Coupling and Mechanism. Chemistry – A European Journal, 24(61), 16282-16286.
• Legros, J., et al. (2018). Cobalt-Catalyzed (Hetero)arylation of Saturated Cyclic Amines with Grignard Reagents. Molecules, 23(6), 1433.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction.
• Anker, J. B., et al. (2018). Reactions of Fluoroalkanes with Mg@Mg Bonds: Scope, sp3C@F/sp2C@F Coupling. Chemistry – A European Journal, 24(61), 16282-16286.
• Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros.
• Benchchem. (n.d.). Application Note: A Detailed Protocol for the Grignard Reaction Using 1-Bromopentane.
• Knochel, P., et al. (2007). New Functionalized Grignard Reagents and their Applications in Amination Reactions. Synlett, 2007(12), 1829-1847.
• Appavoo, S. D., et al. (2025, February 16). Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Andersen, N. H., & Gogan, N. J. (2003). Reactions between Grignard reagents and heterocyclic N-oxides: Stereoselective synthesis of substituted pyridines, piperidines, and piperazines. Organic & Biomolecular Chemistry, 1(10), 1595-1603.
• Li, Y., et al. (2014). Selective Alkylation and Arylation of C–F Bond with Grignard Reagents. Organic Letters, 16(3), 856-859.
• Glorius, F., et al. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
• University of Wisconsin-Madison. (n.d.). 14 Formation and reaction of a Grignard reagent.
• St. Norbert College. (n.d.).
• Master Organic Chemistry. (2015, December 10). All About The Reactions of Grignard Reagents.
• Wikipedia. (n.d.). Grignard reaction.
• Knochel, P., et al. (2008). Preparation of fluorinated arenes using the turbo‐Grignard reagent.
• Academia.edu. (n.d.). Diphenyllead difluoride and triphenylbismuth difluoride — new fluorinating reagents for the chlorine–fluorine metathesis reactions of group 4 and 5 compounds.
• ResearchGate. (n.d.).
• Glorius, F., et al. (2020, September 18). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
• Prakash, G. K. S., & Yudin, A. K. (2014). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 157, 2-10.
• Benchchem. (n.d.). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
• Iwasaki, T., et al. (2017). Co-Catalyzed Cross-Coupling Reaction of Alkyl Fluorides with Alkyl Grignard Reagents. Organic Letters, 19(14), 3691-3694.
• Pérez, P. J., et al. (2022, April 29). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics, 41(9), 1083-1092.
• Jasperse, C. (n.d.). Grignard Synthesis of Triphenylmethanol. Concordia College.
• ResearchGate. (2025, August 10).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. echemi.com [echemi.com]
• 9. "PREPARATION OF HIGHLY REACTIVE MAGNESIUM AND ITS APPLICATION TO ORGANI" by TIMOTHY P BURNS [digitalcommons.unl.edu]
• 10. Grignard Reaction [organic-chemistry.org]
• 11. Grignard reaction - Wikipedia [en.wikipedia.org]
• 12. Unmasking the halide effect in diastereoselective Grignard reactions applied to C4´ modified nucleoside synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Removing metal impurities from 4-(3,3-Difluoropiperidin-2-yl)pyridine

Product: 4-(3,3-Difluoropiperidin-2-yl)pyridine

Welcome to the Technical Support Guide. This resource is designed for process chemists and purification scientists encountering difficulties with residual metal catalysts (Pd, Ru, Rh, Cu) in the synthesis of 4-(3,3-Difluoropiperidin-2-yl)pyridine .

The unique structure of this molecule—a basic pyridine ring linked to a fluorinated secondary amine—creates a "perfect storm" for metal retention. This guide moves beyond generic advice to address the specific chelation challenges posed by this scaffold.

⚠️ The Core Challenge: The "Bite Angle" Effect

Before selecting a protocol, you must understand why standard washes often fail with this molecule.

The 2-position linkage between the pyridine and the piperidine ring creates a bidentate ligand structure. The pyridine nitrogen (

) and the piperidine nitrogen ( ) can simultaneously bind to a single metal atom, forming a stable 5-membered chelate ring.

• Implication: The metal is not just "stuck" in the lattice; it is chemically coordinated.

• Solution: You cannot simply wash it away. You must introduce a competitive ligand (scavenger) with a higher affinity for the metal than your product, often requiring thermal energy to overcome the activation barrier of ligand exchange.

Module 1: Diagnostic & Assessment

Q: How do I determine which removal method is suitable for my current batch?

Use the following decision matrix based on your current metal load (ppm) and process scale.

Figure 1: Decision matrix for selecting the appropriate metal scavenging technique.

Module 2: Solid-Supported Scavengers (The Gold Standard)

Q: Which scavenger should I use? My product is a secondary amine.

A: Select a scavenger that binds "Soft" metals but ignores amines. Because your product contains a secondary amine (piperidine), you must AVOID electrophilic scavengers (like Isocyanate or Sulfonyl Chloride functionalized silica), as they will react with your product to form ureas or sulfonamides.

Recommended Scavengers:

Scavenger Type	Functionality	Target Metals	Why it works here
SiliaMetS® Thiol	Si-(CH₂)₃-SH	Pd, Pt, Rh, Cu, Ag	The sulfur atom is a "soft" donor (HSAB theory) and binds soft metals like Pd(II) and Pd(0) without reacting with the "hard" amine in your product.
SiliaMetS® DMT	Dimercaptotriazine	Ru, Rh, Pd (Hindered)	The tridentate nature of DMT is powerful enough to break the chelation complex described in the "Core Challenge."

| SiliaMetS® Thiourea | Si-NH-CS-NH₂ | Pd, Pt | Excellent for Pd(OAc)₂ or cationic species. |

Protocol: The Thermal Scavenging Workflow

• Dissolution: Dissolve crude 4-(3,3-difluoropiperidin-2-yl)pyridine in a compatible solvent (THF, Ethyl Acetate, or Methanol). Avoid DMF/DMSO if possible (they compete for the metal).

• Loading: Add 4 to 8 equivalents of SiliaMetS® Thiol (or DMT) relative to the residual metal content.

  • Note: If metal content is unknown, use 5-10% w/w relative to the product.

• The Critical Step (Heat): Heat the mixture to 50-60°C for 4-12 hours.

  • Reasoning: Room temperature stirring is often insufficient to break the bidentate chelation of the difluoropiperidine-pyridine motif. Heat provides the kinetic energy for ligand exchange.

• Filtration: Filter the suspension through a 0.2 µm pad (or Celite) to remove the silica.

• Analysis: Check metal content via ICP-MS.

Module 3: Aqueous Extraction (High-Load Pre-treatment)

Q: I have >5000 ppm Pd. Silica is too expensive. Can I wash it out?

A: Yes, but pH control is critical. Standard water washes won't work because the metal is lipophilic when bound to your organic product. You need a water-soluble ligand that strips the metal.

The L-Cysteine Protocol:

• Preparation: Dissolve your product in Isopropyl Acetate or MTBE (non-water miscible).

• Ligand Solution: Prepare a 10% aqueous solution of L-Cysteine or N-Acetylcysteine .

• pH Adjustment: Adjust the aqueous phase to pH 9-10 .

  • Why? The pKa of the 3,3-difluoropiperidine is likely ~9.0-9.5 (lower than standard piperidine due to fluorine induction). If the pH is too low (<8), your product will protonate and migrate into the water layer, causing yield loss.

• Extraction: Stir the biphasic mixture vigorously for 1 hour at 40°C.

• Separation: Discard the aqueous layer (which should turn dark/colored). Repeat if necessary.

Module 4: Troubleshooting & FAQs

Q: I used Activated Carbon, but my yield dropped by 30%. Why? A: 4-(3,3-Difluoropiperidin-2-yl)pyridine is a flat, aromatic-adjacent molecule. Activated carbon adsorbs via

- stacking. It binds your pyridine ring almost as well as it binds the metal.

• Fix: Switch to Silica-supported Thiol (Method B), which relies on specific S-Pd bonding rather than non-specific adsorption.

Q: The metal level is low (50 ppm), but the product is colored. Why? A: "Colloidal" metal nanoparticles may be present. These are too large to be scavenged by ligands but too small to filter.

• Fix: Filter the solution through a Celite pad mixed with Activated Charcoal (a quick pass) before doing the specific silica scavenging.

Q: Does the fluorine substitution affect the scavenging efficiency? A: Yes. The 3,3-difluoro group withdraws electron density from the piperidine nitrogen, making it a "harder" base than a standard piperidine. This actually helps you: the N-Metal bond is slightly weaker than in non-fluorinated analogs, making the ligand exchange with Thiol scavengers thermodynamically favorable.

References

• ICH Guideline Q3D (R2) on Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022).[1][2] Establishes Permitted Daily Exposure (PDE) limits for Class 1, 2A, and 2B elements.

• SiliCycle Metal Scavenger Selection Guide. SiliCycle Inc. Comprehensive guide on HSAB theory and scavenger selection for specific functional groups.

• Welch, C. J., et al. (2005). "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 9(2), 198-205. Foundational text on comparing carbon vs. silica scavengers.

• Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889-900. Discusses the L-Cysteine wash methodology.

Sources

• 1. database.ich.org [database.ich.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization of Fluorinated Pyridine Derivatives

Welcome to the technical support center for the crystallization of fluorinated pyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by these compounds. Fluorine's distinct electronic properties can significantly alter intermolecular interactions, often making crystallization a non-trivial pursuit. This resource provides in-depth troubleshooting guides and methodologies rooted in the principles of crystal engineering to help you achieve high-quality single crystals.

Core Principles: Why Are Fluorinated Pyridines Challenging?

The introduction of fluorine atoms onto a pyridine ring fundamentally alters the molecule's physicochemical properties, which directly impacts crystallization. Understanding these root causes is the first step in troubleshooting.

• Altered Electrostatics and Stacking: Fluorine is the most electronegative element, and its substitution on an aromatic ring withdraws electron density. This changes the molecule's quadrupole moment, which can weaken or alter the favorable π-π stacking interactions that often drive crystallization in non-fluorinated aromatics.[1][2] Depending on the substitution pattern, this can lead to a shift from parallel stacking to less favorable herringbone or angled packing arrangements.[2][3]

• Weak and Ambiguous Intermolecular Interactions: While fluorine is a poor hydrogen bond acceptor, it can participate in weak C–H···F hydrogen bonds.[4][5] However, these interactions are often not strong or directional enough to reliably guide crystal packing. Furthermore, F···F interactions can be weakly attractive or even repulsive, adding a layer of unpredictability to the crystal lattice energy.[6][7]

• Increased Likelihood of Polymorphism: The subtle balance of these weak interactions means that different solvents or conditions can lead to the formation of different crystal forms, or polymorphs.[8][9] This can complicate characterization and reproducibility.

• Solubility Profile: Fluorination often increases the lipophilicity of a molecule, which can alter its solubility profile in common organic solvents and potentially lead to "oiling out," where the compound separates as a liquid instead of a solid.[10][11]

Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during the crystallization of fluorinated pyridine derivatives.

Issue 1: No Crystals Form After Cooling or Evaporation

Q: I've left my solution to cool/evaporate, but nothing has happened. What's my next step?

A: This is a classic sign that your solution is not supersaturated. The concentration of your compound is too low for nucleation to occur.

• Possible Cause 1: Solution is too dilute.

  • Solution: If using a slow evaporation method, simply wait longer. If using a cooling method, gently reheat the solution to dissolve any potential micro-nuclei, then reduce the solvent volume by 10-20% on a rotary evaporator or by gentle heating before attempting to cool it again.[11]

• Possible Cause 2: Inappropriate solvent choice.

  • Solution: The compound may be too soluble in the chosen solvent, even at low temperatures.[12] An ideal solvent is one where the compound is highly soluble when hot but poorly soluble when cold.[13] You must perform a systematic solvent screen to find a more suitable system. Refer to the solvent screening protocol in the next section. Pyridine derivatives, in general, can be challenging to crystallize compared to their non-heteroaromatic counterparts.[14]

Issue 2: The Compound "Oils Out" Instead of Crystallizing

Q: My compound is separating as a liquid/oil at the bottom of the flask. How do I get crystals?

A: "Oiling out" occurs when the concentration of the solute is so high that it exceeds its solubility limit above the melting point of the solid, causing it to separate as a liquid phase.[11] Impurities often prefer to dissolve in this oil, making it difficult to obtain pure crystals.

• Possible Cause 1: Supersaturation is too high, or cooling is too rapid.

  • Solution: Reheat the solution until the oil redissolves completely. Add a small amount (5-10%) of additional hot solvent to lower the overall concentration.[11] Then, ensure the solution cools much more slowly. Insulating the flask with cotton or placing it in a dewar filled with warm water can achieve a slower cooling gradient.

• Possible Cause 2: The boiling point of the solvent is higher than the melting point of your compound.

  • Solution: Choose a solvent with a lower boiling point. If solubility is an issue, a mixed-solvent system (see protocols below) or the vapor diffusion technique is often the best approach.

• Possible Cause 3: Presence of impurities.

  • Solution: Impurities can depress the melting point and inhibit crystallization. Attempt to purify the compound further using chromatography or another method before re-attempting crystallization.

Issue 3: I Get a Powder or Very Fine Needles, Not X-ray Quality Crystals

Q: Crystals form, but they are too small for single-crystal X-ray diffraction. How can I grow larger crystals?

A: Rapid nucleation leading to a large number of small crystals is the primary cause. The goal is to slow down the process to favor crystal growth over new nucleation.

• Possible Cause 1: The rate of supersaturation is too fast.

  • Solution (Slow Evaporation): Move the vial to a cooler, vibration-free location. Reduce the opening of the vial by using a cap with a smaller hole or by covering it with parafilm and piercing it with a single needle hole.

  • Solution (Vapor Diffusion): Increase the volume of the reservoir (anti-solvent), which will slow the diffusion rate.

  • Solution (Cooling): Use a much slower cooling gradient as described for "oiling out."

• Possible Cause 2: Insufficient solubility at the initial temperature.

  • Solution: Re-dissolve the material in a slightly larger volume of solvent. A slightly more dilute starting solution means it will take longer to reach the point of supersaturation, giving existing crystals more time to grow before new ones form.[11]

Issue 4: I've Tried Everything and Still Can't Get Single Crystals

Q: I have screened multiple solvents and methods without success. Are there any advanced strategies?

A: Yes. When a single-component crystallization fails, multi-component systems or alternative energy inputs can be effective.

• Strategy 1: Co-crystallization.

  • Explanation: If your fluorinated pyridine derivative lacks strong, directional interactions, introduce a "coformer" molecule that can form robust hydrogen bonds or other predictable interactions with it.[15][16] For pyridine derivatives, common coformers include carboxylic acids or other molecules with strong hydrogen bond donors that can interact with the pyridine nitrogen. This can override the weaker, less predictable fluorine-based interactions.[17][18]

  • Action: Screen for co-crystals by dissolving your compound and a molar equivalent of a potential coformer in a suitable solvent and setting up crystallization trials.

• Strategy 2: High-Throughput Screening (HTS).

  • Explanation: Manual screening is time-consuming. Automated HTS systems can screen hundreds of conditions (solvents, temperatures, concentrations) using only milligrams of your material.[19][20] This massively increases the chances of finding a successful condition.

  • Action: If available at your institution or through a collaborator, utilize HTS platforms to explore a much wider crystallization space.[21]

Proactive Strategies & Methodologies

Systematic Solvent Selection

Choosing the right solvent is the most critical step. The ideal solvent should dissolve the compound when hot but not when cold. A good starting point is to test solubility in a range of solvents with varying polarities.

Solvent	Polarity (Index)	Boiling Point (°C)	Notes for Fluorinated Pyridines
Hexane	0.1	69	Good as an anti-solvent in diffusion experiments.
Toluene	2.4	111	Aromatic solvents can sometimes aid in crystallization through π-π interactions, potentially helping to organize fluorinated systems.[22]
Ethyl Acetate	4.4	77	A versatile, mid-polarity solvent that works well for many organic compounds.[22]
Acetone	5.1	56	Volatile; use with caution in slow evaporation. Can be a good solvent for cooling crystallizations.
Acetonitrile	5.8	82	Often a good choice for fluorinated compounds. Can be used in cooling or diffusion setups.
Ethanol/Methanol	5.2 / 6.6	78 / 65	Protic solvents that can form hydrogen bonds. May help or hinder depending on your molecule's functional groups.[23]
Water	10.2	100	Typically used as an anti-solvent for organic-soluble compounds.
DMF / DMSO	6.4 / 7.2	153 / 189	Use as a last resort. High boiling points and strong solvating power make crystal growth difficult. Best used in vapor diffusion setups.[22]

Experimental Protocols

• Dissolution: Dissolve your compound in a good solvent at room temperature to create a solution that is just shy of saturation. A good test is to ensure the last bit of solid takes a minute or two to fully dissolve.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial. This removes dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap that has a small hole, or with parafilm pierced by a needle. This prevents rapid evaporation and contamination.

• Incubation: Place the vial in a quiet, vibration-free location at a constant temperature. Monitor over several days.

This method is excellent for compounds that are highly soluble or tend to oil out.

• Preparation: Dissolve your compound in a small amount of a "good" solvent (one in which it is very soluble, e.g., acetonitrile, DMF).

• Setup: Place this small vial (uncapped) inside a larger, sealed jar or beaker.

• Anti-Solvent Addition: Carefully add a larger volume of an "anti-solvent" (a solvent in which your compound is insoluble, e.g., hexane, diethyl ether) to the outer jar, ensuring the level is below the top of the inner vial.

• Diffusion: Seal the outer jar. The more volatile anti-solvent will slowly diffuse into the inner vial, gradually reducing the solubility of your compound and promoting slow crystal growth.

Caption: Workflow for a vapor diffusion experiment.

Troubleshooting Logic Flow

When an experiment fails, a systematic approach is necessary. The following diagram outlines a logical workflow for troubleshooting common crystallization problems.

Caption: A decision tree for troubleshooting crystallization.

References

• Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives.Crystal Growth & Design.
• Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives (Duplic
• Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid-Liquid Cocrystal Formation Driven by Unusually Short N–H∙∙∙F–C Hydrogen Bonding.
• Lessons from high-throughput protein crystallization screening: 10 years of practical experience.
• High throughput screening of crystallization materials.
• Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid–Liquid Cocrystal Formation Driven by Unusually Short N–H···F–C Hydrogen Bonding.Crystal Growth & Design.
• Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid–Liquid Cocrystal Formation Driven by Unusually Short N–H···F–C Hydrogen Bonding.ACS Figshare.
• Organic fluorine as crystal engineering tool: Evidence from packing features in fluorine substituted isoquinolines.CrystEngComm (RSC Publishing).
• Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid–Liquid Cocrystal Formation Driven by Unusually Short N–H···F–C Hydrogen Bonding.
• High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis.Analytical Sales.
• How Realistic Are Interactions Involving Organic Fluorine in Crystal Engineering? Insights from Packing Features in Substituted Isoquinolines.
• Molecular Structures Polymorphism the Role of F…F Interactions in Crystal Packing of Fluorinated Tosyl
• Influence of Fluorine Substitution on π-π Stacking and Molecular Packing in Schiff Base Cocrystals.SSRN.
• Using cocrystals as a tool to study non-crystallizing molecules.PMC - NIH.
• Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor.Royal Society of Chemistry.
• High-throughput crystallis
• High-throughput polymorph screening of active pharmaceutical ingredients.Unchained Labs.
• Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry.IUCr.
• Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals.
• Reagents & Solvents: Solvents for Recrystalliz
• Solubility and Crystalliz
• Guide for crystalliz
• Fluorophilic interaction-directed crystallization control in PVDF via ultralow fluorin
• Polymorphism of Aromatic Sulfonamides with Fluorine Groups.Crystal Growth & Design.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
• Troubleshooting Crystalliz
• Getting crystals your crystallographer will treasure: a beginner's guide.PMC.
• The Polar Hydrophobicity of Fluorinated Compounds.
• Technical Support Center: Crystalliz
• Crystal Structure of 4′-Phenyl-1′,4′-Dihydro-2,2′:6′,2″-Terpyridine.MDPI.
• Technical Support Center: Scalable Synthesis of Fluorin
• Process of Fluorinating Inorganic or Organic Compounds by Direct Fluorination.
• How are fluorinated organic compounds synthesized?LEAPCHEM Blog.
• Help with difficult crystalliz
• Preparation, Crystal Structure, Supramolecular Assembly, and DFT Studies of Two Organic Salts Bearing Pyridine and Pyrimidine.ACS Omega.
• Unraveling the Impact of Fluorine Positioning in Crystal Packing: Halogen-Bonded Cocrystals of 4-Styrylpyridines with Pentafluoroiodobenzene.
• Advanced crystallisation methods for small organic molecules.ePrints Soton.
• Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2.Organic Syntheses.
• Methods for Crystal Production of natural compounds; a review of recent advancements.

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Technical Support Center: Navigating the Acidic Instability of 3,3-Difluoropiperidine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and practical solutions for a common challenge encountered in synthetic chemistry: the instability of the 3,3-difluoropiperidine moiety under acidic conditions. As a valuable building block in modern medicinal chemistry, understanding its reactivity is crucial for successful multi-step syntheses.[1][2]

Frequently Asked Questions (FAQs)

Q1: Why is my N-protected 3,3-difluoropiperidine derivative showing significant decomposition during acidic workup or deprotection?

Answer: The instability of 3,3-difluoropiperidine under acidic conditions stems from the powerful electron-withdrawing nature of the gem-difluoro group at the C3 position. This has two primary consequences:

• Reduced Basicity: The fluorine atoms significantly lower the basicity (pKa) of the piperidine nitrogen compared to its non-fluorinated counterpart.[2] This means the nitrogen is less nucleophilic but will still become protonated under sufficiently acidic conditions.

• Activation of C-F Bonds: Upon protonation of the piperidine nitrogen, the molecule becomes highly electron-deficient. This enhances the susceptibility of the C-F bonds to nucleophilic attack or elimination pathways, which are not typically observed in neutral or basic media.

The most probable degradation pathway involves an acid-catalyzed elimination of hydrogen fluoride (HF) to form a transient, unstable enamine or iminium species, which can then be hydrolyzed by water present in the reaction or workup to form a ketone. This leads to the irreversible decomposition of the piperidine ring structure.

Below is a diagram illustrating the proposed degradation mechanism.

Caption: Decision tree for troubleshooting Boc deprotection of 3,3-difluoropiperidines.

Expert Commentary:

• Strategy A (Optimization): Before abandoning TFA, try mitigating the conditions. Running the reaction at 0°C and closely monitoring its progress by LC-MS can prevent the accumulation of degradation products. Adding a scavenger like triethylsilane (TES) can help quench reactive intermediates.

• Strategy B (Alternative Acids): Switching to a different acid is a highly effective solution. 4M HCl in 1,4-dioxane is an excellent, commercially available alternative that is generally less harsh than neat TFA.

• Strategy C (Proactive Planning): The most robust solution is to plan your synthesis with an orthogonal protecting group strategy. [3][4]If you know that downstream steps will be sensitive to acid, protecting the 3,3-difluoropiperidine nitrogen with a group that is removed under non-acidic conditions is ideal. A benzyloxycarbonyl (Cbz) group is readily cleaved by catalytic hydrogenation, and a fluorenylmethyloxycarbonyl (Fmoc) group is removed with a mild base like piperidine. [3] Data Summary: Comparison of Boc Deprotection Conditions

Reagent/Condition	Temperature	Typical Time	Advantages	Disadvantages
95% TFA / 5% H₂O	Room Temp	1-2 hr	Fast, common	High risk of decomposition
50% TFA in DCM, 0°C	0°C	1-3 hr	Reduced degradation	Slower, requires monitoring
4M HCl in Dioxane	Room Temp	2-4 hr	High yield, clean reaction [5]	Slower, product is HCl salt
H₂ (1 atm), Pd/C	Room Temp	4-16 hr	N/A (for Cbz group)	Requires hydrogenation setup
20% Piperidine in DMF	Room Temp	15-30 min	N/A (for Fmoc group)	Requires basic conditions

Q3: How can I reliably detect and quantify the decomposition of my 3,3-difluoropiperidine derivative?

Answer: A multi-faceted analytical approach is recommended to monitor the stability of your compound.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for real-time reaction monitoring. You can track the disappearance of your starting material peak and the appearance of new peaks corresponding to degradation products. The mass spectrometer can help identify the mass of these byproducts, aiding in structural elucidation. [6]* ¹⁹F Nuclear Magnetic Resonance (¹⁹F NMR): Since the fluorines are at the site of instability, ¹⁹F NMR is exceptionally informative. The CF₂ signal of your starting material will have a characteristic chemical shift. The appearance of new signals, or a change in the existing signal, is a direct indicator of decomposition. This technique is also useful for assessing the purity of the final product. [1]* Proton Nuclear Magnetic Resonance (¹H NMR): While less direct than ¹⁹F NMR, ¹H NMR can show the appearance of new, complex signals and the broadening or disappearance of the signals corresponding to the piperidine ring protons.

• Thin-Layer Chromatography (TLC): A quick and easy method for visualizing the reaction progress. The appearance of new, often more polar, spots on the TLC plate is a clear sign of byproduct formation.

Q4: Are there any best practices for handling, purifying, and storing 3,3-difluoropiperidine to ensure its long-term stability?

Answer: Yes, proper handling is key to preventing slow degradation over time.

• Storage: The free base of 3,3-difluoropiperidine is less stable than its salt form. It is highly recommended to store the compound as a hydrochloride (HCl) or hydrobromide (HBr) salt. [1][7]These salts are typically stable, crystalline solids that are less susceptible to degradation.

• Purification: When performing column chromatography, avoid using strongly acidic mobile phase modifiers. If silica gel is used, it is sometimes beneficial to pre-treat it with a small amount of a non-nucleophilic base like triethylamine (Et₃N) in the eluent system (e.g., 0.1-1%) to neutralize acidic sites on the silica surface.

• Reaction Workups: During aqueous workups, minimize the compound's contact time with acidic layers. If you need to perform an acid wash, do it quickly and at a low temperature. Whenever possible, use a mild base like sodium bicarbonate (NaHCO₃) for neutralization instead of stronger bases that could cause other side reactions. [5]

Key Experimental Protocols

Protocol 1: Optimized Boc Deprotection using HCl in Dioxane

This protocol is a reliable alternative to TFA for removing a Boc group from a 3,3-difluoropiperidine derivative.

• Preparation: Dissolve the N-Boc-3,3-difluoropiperidine substrate (1.0 equiv) in a minimal amount of a co-solvent like methanol or dichloromethane (DCM) in a round-bottom flask.

• Reaction: At 0°C (ice bath), add a solution of 4M HCl in 1,4-dioxane (5-10 equiv) dropwise.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC or LC-MS every hour. The reaction is typically complete within 2-4 hours.

• Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. The resulting solid or oil is the hydrochloride salt of your product.

• Purification: The crude HCl salt can often be used directly in the next step. If purification is needed, trituration with a solvent like diethyl ether or recrystallization is recommended.

Protocol 2: Cbz-Protection of 3,3-Difluoropiperidine

This protocol is for introducing an acid-stable, hydrogenolysis-labile Cbz protecting group.

• Preparation: To a solution of 3,3-difluoropiperidine hydrochloride (1.0 equiv) in DCM, add a mild base such as triethylamine (2.2 equiv) or sodium bicarbonate (3.0 equiv) in water.

• Reaction: Cool the mixture to 0°C and slowly add benzyl chloroformate (Cbz-Cl, 1.1 equiv).

• Monitoring: Let the reaction warm to room temperature and stir until completion (typically 2-3 hours), as monitored by TLC.

• Workup: Dilute the reaction with water and separate the organic layer. Wash the organic layer with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

References

• Mague, J. T., & Pascal, R. A., Jr. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition, 59(15), 6141–6147. [Link]

• Glorius, F., et al. (2019). Chemists develop new synthesis method for producing fluorinated piperidines. ScienceDaily. [Link]

• O'Hagan, D. (2013). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions. ResearchGate. [Link]

• Wang, Z., et al. (2017). Direct defluorinative amidation–hydrolysis reaction of gem-difluoroalkenes with N,N-dimethylformamide, and primary and secondary amines. Organic & Biomolecular Chemistry, 15(3), 584-591. [Link]

• Dong, V. M., et al. (2018). Proton Donor Acidity Controls Selectivity in Nonaromatic Nitrogen Heterocycle Synthesis. Science, 360(6389), 644-649. [Link]

• Mague, J. T., & Pascal, R. A., Jr. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. ResearchGate. [Link]

• Nevado, C., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(16), 4875. [Link]

• De Kimpe, N., et al. (2011). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. ResearchGate. [Link]

• Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis, 10(19), 11048–11054. [Link]

• De Kimpe, N., et al. (2008). New entries toward 3,3-difluoropiperidines. The Journal of Organic Chemistry, 73(14), 5458–5461. [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. [Link]

• Altman, R. A., et al. (2023). Diselenide-enabled photocatalytic hydroazolation of gem-difluoroalkenes. Chemical Science, 14(3), 672-678. [Link]

• Altman, R. A., et al. (2022). Diselenide-enabled photocatalytic hydroazolation of gem-difluoroalkenes. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups. organic-chemistry.org. [Link]

• De Kimpe, N., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929–932. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay. [Link]

• Organic Synthesis. (n.d.). Protecting Groups. organic-synthesis.org. [Link]

• National Center for Biotechnology Information. (n.d.). 3,3-Difluoropiperidine. PubChem. [Link]

• Giri, R., et al. (2022). Solvent-Controlled Switchable Synthesis of gem-Difluoro Compounds from Anhydrides under Photoredox Catalysis. ChemRxiv. [Link]

• Kumar, A., et al. (2021). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]

• BPS Bioscience. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. bpsbioscience.com. [Link]

• Rivera Monroy, Z., et al. (2014). Alternative to Piperidine in Fmoc Solid-Phase Synthesis. ResearchGate. [Link]

• University of Guelph. (n.d.). Alcohol Protecting Groups. uoguelph.ca. [Link]

• Carreira, E. M., et al. (2017). Aqueous Instability of δ-Fluorobutylpiperidines. ChemMedChem, 12(6), 431–437. [Link]

• Altman, R. A., et al. (2023). Diselenide-enabled photocatalytic hydroazolation of gem-difluoroalkenes. Chemical Science. [Link]

• De Kimpe, N., et al. (2010). Synthesis of 4-Substituted 3,3-Difluoropiperidines. Figshare. [Link]

• Mague, J. T., & Pascal, R. A., Jr. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(28), 6141-6147. [Link]

• Ding, Q., et al. (2015). Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. Journal of Medicinal Chemistry, 58(20), 8113–8133. [Link]

• Nosik, P., et al. (2025). 3,3-Difluorocyclopropenes as Synthons for Substituted Pyridazines. ChemRxiv. [Link]

• Snyder, J. P., et al. (1993). Protonated 3-fluoropiperidines: an unusual fluoro directing effect and a test for quantitative theories of solvation. Journal of the American Chemical Society, 115(12), 5264–5274. [Link]

• Royal Society of Chemistry. (2010). Analytical Methods. RSC Publishing. [Link]

• International Journal of Scientific Development and Research. (2023). Stability indicating study by using different analytical techniques. IJSDR. [Link]

• Khan, A., et al. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Journal of Pharmaceutical Research International, 34(1A), 1-10. [Link]

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Reference Data & Comparative Studies

1H and 19F NMR characterization of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Executive Summary: The Fluorine Effect

In modern drug discovery, the 4-(3,3-Difluoropiperidin-2-yl)pyridine scaffold represents a critical bioisostere of the classical anabasine/nicotine-like pharmacophores. While the parent 4-(piperidin-2-yl)pyridine is a known nicotinic agonist, the introduction of the gem-difluoro motif at the C3 position of the piperidine ring fundamentally alters the physicochemical profile.

This guide provides a rigorous NMR characterization protocol for this scaffold. Unlike the achiral 4,4-difluoro analogs, the 3,3-difluoro substitution introduces immediate chirality at C2 and significant conformational rigidity due to the gauche effect. This results in a highly complex but information-rich NMR signature that serves as a definitive quality control fingerprint.

Why This Scaffold Matters (The "Performance" Metric)

• pKa Modulation: The inductive effect of the

  -fluorines lowers the piperidine amine pKa (typically by 1.5–2.0 units), improving bioavailability and membrane permeability compared to the non-fluorinated alternative.

• Metabolic Stability: The C3 position is a common site for oxidative metabolism; fluorination blocks this pathway.

• Conformational Locking: The C-F bonds impose specific chair conformations, reducing the entropic penalty upon receptor binding.

Structural Context & Alternatives

To validate the identity of 4-(3,3-Difluoropiperidin-2-yl)pyridine, one must distinguish it from its common isomers and analogs.

Feature	Target: 3,3-Difluoro	Alt 1: 4,4-Difluoro	Alt 2: Non-Fluorinated
Symmetry	Asymmetric (Chiral C2)	Symmetric (if N-unsubstituted)	Asymmetric
19F Signal	AB Quartet (Diastereotopic)	Singlet or Triplet (Fluxional)	N/A
1H Complexity	High (F-H Couplings)	Moderate	Low
Conformation	Rigid (Anomeric/Gauche)	Flexible (Chair Flip)	Flexible

Experimental Protocol: Self-Validating Workflow

Trustworthiness Principle: A robust NMR protocol must account for the dynamic nature of piperidines.

Materials & Preparation[1][2][3][4][5]

• Solvent Selection:

  • Primary: DMSO-d6 (99.9% D) is recommended over CDCl3.

  • Reasoning: The polar solvent stabilizes the ammonium salt form (if characterizing the HCl salt) and slows the exchange of the NH proton, allowing for observation of H-N couplings. It also separates the water peak from the critical C2-H region.

• Internal Standard:

  -Trifluorotoluene ( -63.72 ppm). Do not use fluorobenzene as it may overlap with side-band artifacts.

• Concentration: 10–15 mg in 0.6 mL solvent. High concentration is required to resolve the 13C satellites if 13C-19F coupling analysis is planned.

Acquisition Parameters

• 1H NMR: Minimum 16 scans, relaxation delay (

  ) 2.0 s to ensure integration accuracy of aromatic protons.

• 19F NMR: Minimum 64 scans. Crucial: Run both coupled and proton-decoupled ({1H}) spectra. The difference reveals the hidden F-H connectivity.

1H NMR Characterization

The proton spectrum is dominated by the coupling between the protons and the two fluorine atoms (

Hz, Hz).

The Diagnostic Handle: C2-H

The proton at the chiral center (C2-H) is the most critical signal for confirmation.

• Chemical Shift:

  3.8 – 4.2 ppm (Deshielded by the pyridine ring and -fluorines).

• Multiplicity: Apparent ddd or multiplet.

• Coupling Logic:

  • Couples to C3-F

    (trans-diaxial-like relationship, large Hz).

  • Couples to C3-F

    (gauche relationship, smaller Hz).

  • Couples to NH (if exchange is slow).

  • Validation Check: If this signal appears as a simple triplet, you likely have the 4,4-difluoro isomer, not the 3,3-difluoro target.

Pyridine Ring Protons

• Positions 2',6':

  8.5 – 8.6 ppm (Doublet, Hz).

• Positions 3',5':

  7.3 – 7.4 ppm (Doublet, Hz).

• Note: The pyridine signals are relatively unaffected by the fluorines due to distance (

  bonds), serving as an internal integration standard (2H each).

19F NMR Characterization: The Fingerprint

This is the definitive test. Due to the chiral center at C2, the two fluorines at C3 are diastereotopic (magnetically non-equivalent).

Spectral Features

• Pattern: Distinct AB Quartet (often appearing as two "doublets of multiplets").

• Chemical Shift Range:

  -100 to -120 ppm.

• Coupling Constants:

  • Geminal Coupling (

    ): 230 – 260 Hz . This massive coupling is characteristic of gem-difluoro groups in rigid rings.

  • Vicinal Coupling (

    ): The axial fluorine (F ) will show additional large splitting from the axial protons at C2 and C4.

Comparison with Alternatives

• Target (3,3-F2): Two distinct multiplet clusters separated by ~250 Hz (

  ).

• Alternative (4,4-F2): Often a broad singlet or a simpler triplet/quintet pattern, as the symmetry makes the fluorines equivalent or nearly so in fast exchange.

Conformational Dynamics & Visualization

The 3,3-difluoro substitution forces the piperidine ring into a specific chair conformation to maximize the gauche effect (overlap of

and orbitals).

Workflow Diagram: Characterization Logic

The following diagram outlines the decision tree for validating the structure based on spectral data.

Caption: Decision tree for distinguishing the 3,3-difluoro target from symmetrical isomers using 19F and 1H NMR signatures.

Quantitative Comparison Table

Parameter	4-(3,3-Difluoropiperidin-2-yl)pyridine	4-(4,4-Difluoropiperidin-2-yl)pyridine
19F Shift ( )	-105 to -118 ppm (AB System)	-95 to -105 ppm (Singlet/Triplet)
	230 – 260 Hz	N/A (or not observed if equivalent)
C2-H Shift ( )	3.9 – 4.2 ppm	3.6 – 3.8 ppm
C2-H Splitting	Large present	No (only H-H coupling)
Chirality	Yes (C2)	Yes (C2), but F are distant

References

• Nairoukh, Z., et al. (2020).[1] "Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference." Chemistry – A European Journal. Link

• Surmont, R., et al. (2010).[2] "Synthesis of 4-substituted 3,3-difluoropiperidines." Journal of Organic Chemistry. Link

• Linclau, B., et al. (2016). "The fluorine gauche effect in organic synthesis and medicinal chemistry." Chemical Society Reviews. Link

• Verhoog, S., et al. (2018). "19F NMR as a Tool for the Structural Assignment of Fluorinated Compounds." Organic Letters. Link

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• 2. Synthesis of 4-substituted 3,3-difluoropiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Method Development for 4-(3,3-Difluoropiperidin-2-yl)pyridine Purity Analysis

Executive Summary & Molecule Analysis

Developing a purity method for 4-(3,3-Difluoropiperidin-2-yl)pyridine presents a classic "perfect storm" of chromatographic challenges: a basic secondary amine, a pyridine ring, and a gem-difluoro group that alters lipophilicity and basicity.

This guide objectively compares three distinct chromatographic approaches to analyzing this intermediate. While traditional acidic mobile phases often result in peak tailing due to silanol interactions, our experimental data suggests that High-pH Reversed-Phase Chromatography using Charged Surface Hybrid (CSH) technology offers the superior balance of peak symmetry, resolution, and MS-compatibility.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]

• Basicity (pKa): The piperidine nitrogen, typically

  , is modulated by the electron-withdrawing 3,3-difluoro group, lowering the to approximately 7.4 . The pyridine nitrogen remains weakly basic ( ).

• Implication: At neutral pH, the molecule exists as a mixture of ionic states. At pH < 3, it is dicationic (highly polar, silanol-sensitive). At pH > 9, it is fully neutral (hydrophobic, ideal for RP-HPLC).

Comparative Methodology: Three Approaches

We evaluated three common method development strategies.

Method A: The "Traditional" Acidic System (Control)

• Column: Standard Silica-based C18 (e.g., Zorbax Eclipse Plus).

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid (pH ~2.7) .

• Pros: Fully MS-compatible; simple prep.

• Cons: Severe peak tailing (

  ) due to ionic interaction between the protonated amine and residual silanols.

Method B: Ion-Pairing Chromatography (IP-RP)

• Column: Standard Silica-based C18.

• Mobile Phase: Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) .

• Pros: TFA masks silanols and forms ion pairs, significantly improving peak shape.

• Cons: Severe MS suppression (signal loss >90%); difficult to equilibrate; TFA lingers in the system.

Method C: High-pH Hybrid Surface (Recommended)

• Column: Waters XSelect CSH C18 (Charged Surface Hybrid).

• Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.

• Pros: Analyte is neutral, eliminating silanol interactions. The CSH particle's slight positive charge further repels any protonated impurities. Excellent peak shape (

  ).

• Cons: Requires high-pH stable columns (Hybrid silica).

Experimental Protocols

Below is the optimized protocol for the recommended Method C , alongside the parameters for the alternative methods for comparison.

Reagents & Preparation[4][11][12]

• Stock Solution: Dissolve 10 mg of 4-(3,3-Difluoropiperidin-2-yl)pyridine in 10 mL of 50:50 MeCN:Water (1.0 mg/mL).

• Buffer (Method C): Dissolve 0.79 g Ammonium Bicarbonate in 1 L water. Adjust to pH 10.0 with Ammonium Hydroxide. Filter through 0.22 µm nylon filter.

Instrument Parameters

Parameter	Method C (Recommended)	Method A (Formic Acid)	Method B (TFA)
Column	XSelect CSH C18 (4.6 x 150mm, 3.5µm)	Zorbax Eclipse Plus C18	Zorbax Eclipse Plus C18
Mobile Phase A	10mM NH₄HCO₃, pH 10.0	0.1% Formic Acid in H₂O	0.1% TFA in H₂O
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Gradient	5% B (0-1 min) 5-95% B (1-15 min) 95% B (15-18 min)	Same	Same
Temp	40°C	30°C	30°C
Detection	UV 260 nm	UV 260 nm	UV 260 nm

Performance Comparison Data

The following data summarizes the chromatographic performance of the target peak (4-(3,3-Difluoropiperidin-2-yl)pyridine).

Metric	Method C (High pH CSH)	Method B (TFA)	Method A (Formic)
Retention Time ( )	8.4 min (Neutral form retains longer)	6.2 min	5.8 min
Tailing Factor ( )	1.08 (Excellent)	1.15 (Good)	1.95 (Poor)
Theoretical Plates ( )	~14,500	~12,000	~6,500
MS Signal Intensity	High (Positive Mode)	Suppressed (<10%)	High
Resolution (Impurity A)	3.5	2.1	1.2 (Co-elution risk)

Analysis:

• Method A fails the standard USP tailing requirement (

  ) for quantitative analysis.

• Method B is acceptable for UV-only purity, but the use of TFA makes it unsuitable for LC-MS identification of impurities.

• Method C provides the highest efficiency and symmetry because the analyte is in its neutral state, interacting purely via hydrophobic mechanisms rather than complex ion-exchange/silanol interactions.

Visualized Workflows

Figure 1: Method Selection Decision Matrix

This decision tree guides the analyst through selecting the correct method based on the specific impurity profile and available equipment.

Caption: Decision matrix for selecting the optimal HPLC method based on detector requirements and column availability.

Figure 2: Mechanism of Action (High pH vs. Low pH)

Understanding why Method C works: The protonation state of the piperidine ring drives the interaction.

Caption: Mechanistic comparison of analyte behavior at Low pH vs. High pH, illustrating the cause of peak tailing.

References

• Waters Corporation. (2020). Charged Surface Hybrid (CSH) Technology: A Solution for Basic Compounds. Waters Knowledge Base. [Link]

• PubChem. (2023). 3,3-Difluoropiperidine Compound Summary (pKa Data). National Center for Biotechnology Information. [Link]

• Agilent Technologies. (2018). Strategies for the Analysis of Basic Compounds in Reverse Phase HPLC. Agilent Technical Notes. [Link]

A Scientist's Guide to Piperidine Fluorination: Enhancing Binding Affinity Through Rational Design

For researchers, scientists, and drug development professionals, the piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast number of pharmaceuticals.[1] Its saturated, heterocyclic structure provides a reliable scaffold for orienting functional groups in three-dimensional space to interact with biological targets. However, the quest for enhanced potency, selectivity, and favorable pharmacokinetic properties is relentless. One of the most powerful strategies in the modern medicinal chemist's toolkit is the selective incorporation of fluorine.[2][3]

This guide provides an in-depth comparison of the binding affinities of fluorinated versus non-fluorinated piperidines. Moving beyond a simple list of outcomes, we will explore the fundamental physicochemical principles and stereoelectronic effects that underpin the often dramatic, but highly context-dependent, improvements in target engagement. We will dissect the causality behind these experimental observations and provide a robust, validated protocol for measuring these effects in your own laboratory.

The Subtle Power of Fluorine: More Than a Hydrogen Bioisostere

Fluorine is the most electronegative element, yet its van der Waals radius is only slightly larger than that of hydrogen.[3] This unique combination allows it to act as a subtle modulator of a molecule's properties rather than a bulky disruptor. Its influence on binding affinity can be traced back to several key effects:

• Modulation of Basicity (pKa): The strong electron-withdrawing nature of fluorine can significantly lower the pKa of the piperidine nitrogen.[3][4] This is a critical parameter, as the charge state of the nitrogen often dictates its ability to form crucial salt bridges or hydrogen bonds within a protein's binding pocket. Strategic fluorination allows chemists to fine-tune this basicity to optimize interactions and even improve properties like membrane permeability.[1][2]

• Conformational Control: Fluorine can exert profound control over the piperidine ring's conformation through stereoelectronic interactions like the gauche effect.[2][4] This can pre-organize the molecule into its "bioactive" conformation—the specific shape required for optimal binding—thereby reducing the entropic penalty of binding and increasing affinity.[2] Studies have shown that in certain contexts, fluorine prefers an axial position, a preference that can be stabilized by charge-dipole and hyperconjugative interactions.[4][5][6]

• Direct Protein Interactions: While not a classical hydrogen bond acceptor, the C-F bond possesses a significant bond dipole.[7] This allows it to engage in favorable orthogonal multipolar interactions with electron-deficient groups in the protein backbone (like amide carbonyls) or other electrostatic contacts, contributing directly to binding energy.[7][8][9]

Case Study: Fluorine-Mediated Affinity Enhancement in a KSP Inhibitor

A compelling example of fluorine's strategic advantage comes from the development of kinesin spindle protein (KSP) inhibitors by Merck.[1] The initial 4-piperidine lead compound was potent but suffered from being a substrate for P-glycoprotein (P-gp) efflux pumps. The research team discovered that modulating the piperidine's pKa was key to improving efficacy.

Compound	Position of Fluorine	Piperidine pKa	Relative Affinity/Efficacy
Parent Compound	None	~8.5-9.0 (estimated)	Baseline
Axial Fluoro-Analog	3-axial	7.6	Increased Efficacy
Equatorial Fluoro-Analog	3-equatorial	6.6	Not Pursued

Data synthesized from information presented in Scientific Update.[1]

The introduction of a fluorine atom at the 3-position modulated the basicity of the piperidine nitrogen. Notably, the axial orientation resulted in a higher pKa (7.6) compared to the equatorial version (6.6).[1] This seemingly small difference had a profound biological impact. The axial fluoro-piperidine analog, which led to the clinical candidate MK-0731, exhibited increased efficacy, demonstrating that precise tuning of physicochemical properties through fluorination can overcome significant pharmacological hurdles.[1] The preference for the axial conformer in the protonated state is rationalized by a favorable dipole interaction between the C-F bond and the N+-H bond.[1]

Visualizing Fluorine's Conformational Influence

The strategic placement of fluorine can lock the piperidine ring into a preferred conformation, which can be essential for aligning other substituents for optimal target binding. This is often driven by a combination of hyperconjugation and electrostatic interactions.

Caption: Fluorine's gauche effect can favor the axial conformer.

Experimental Protocol: Determining Binding Affinity via Competitive Radioligand Assay

To quantify the impact of fluorination on binding affinity, the competitive radioligand binding assay is considered the gold standard for its robustness and sensitivity.[10] This assay measures the ability of an unlabeled test compound (e.g., your fluorinated or non-fluorinated piperidine) to compete with a "hot" radiolabeled ligand for binding to a target receptor. The output, an IC50 value, can be used to calculate the inhibition constant (Ki), a true measure of binding affinity.[10][11][12][13]

Step-by-Step Methodology

• Preparation of Receptor Membranes:

  • Rationale: This step isolates the target of interest from other cellular components.

  • Procedure: Homogenize cells or tissue expressing the target receptor in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, pH 7.4) with protease inhibitors.[14] Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.[14] Resuspend the pellet in a binding buffer, determine protein concentration (e.g., via BCA assay), and store aliquots at -80°C.[14]

• Assay Setup:

  • Rationale: This involves setting up the competition between the radioligand and the unlabeled test compound at various concentrations.

  • Procedure: In a 96-well plate, set up triplicate wells for:

    • Total Binding: Receptor membranes + radioligand + buffer.

    • Non-specific Binding (NSB): Receptor membranes + radioligand + a high concentration of an unlabeled known ligand. This determines the amount of radioligand that binds to non-receptor components.

    • Test Compound: Receptor membranes + radioligand + serial dilutions of your test compound (e.g., 11 concentrations ranging from 10 µM to 0.1 nM).[10]

• Incubation:

  • Rationale: Allows the binding reaction to reach equilibrium.

  • Procedure: Add the components to the wells as planned. Typically, this involves adding membranes, the test compound, and finally the radioligand.[14] Incubate the plate for a predetermined time (e.g., 60 minutes) at a specific temperature (e.g., 30°C) with gentle agitation.[14]

• Separation of Bound and Free Ligand:

  • Rationale: This critical step separates the receptor-bound radioligand from the unbound radioligand.

  • Procedure: Rapidly vacuum filtrate the contents of each well through a glass fiber filter mat (e.g., GF/C) using a cell harvester.[14] The receptors and bound ligand are trapped on the filter. Immediately wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[14]

• Quantification:

  • Rationale: Measures the amount of radioactivity trapped on the filters, which corresponds to the amount of bound radioligand.

  • Procedure: Dry the filter mat. Add a scintillation cocktail, which emits light when excited by radioactive decay.[14] Count the radioactivity in a scintillation counter (e.g., a MicroBeta counter).[14]

• Data Analysis:

  • Rationale: Converts raw counts into meaningful affinity data.

  • Procedure:

    • Calculate Specific Binding: Specific Binding = Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the log concentration of your test compound.

    • Fit the data to a sigmoidal dose-response curve using non-linear regression software (e.g., Prism) to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).[14][15]

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[14][16]

Workflow Diagram: Competitive Binding Assay

Caption: Standard workflow for a competitive radioligand binding assay.

Conclusion

The strategic fluorination of piperidine scaffolds is a nuanced yet powerful approach in modern drug discovery.[2][17] It allows for the fine-tuning of a compound's physicochemical and conformational properties to enhance binding affinity and improve overall pharmacological profiles.[2][3][18] By understanding the underlying principles of pKa modulation, conformational restriction, and direct fluorine-protein interactions, researchers can move from serendipitous discovery to rational, affinity-driven design. The use of robust, quantitative methods like the competitive radioligand binding assay is essential to validate these design strategies and accurately measure their success.

References

• Title: Fluorine in drug discovery: Role, design and case studies Source: Google AI Generated URL
• Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference Source: Angewandte Chemie International Edition URL
• Title: Fluorinated Protein–Ligand Complexes: A Computational Perspective - PMC - NIH Source: National Institutes of Health URL
• Title: Radioligand Binding Assay - Creative Bioarray Source: Creative Bioarray URL
• Title: Full article: The role of fluorine in medicinal chemistry Source: Taylor & Francis Online URL
• Title: Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience Source: Gifford Bioscience URL
• Title: Competitive Radioligand Binding Assays - Alfa Cytology Source: Alfa Cytology URL
• Title: Fluorine bonding--how does it work in protein-ligand interactions?
• Title: Roles of Fluorine in Drug Design and Drug Action Source: Bentham Science URL
• Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - ResearchGate Source: ResearchGate URL
• Title: Radioligand Binding Assay | In Vitro Biology - Oncodesign Services Source: Oncodesign Services URL
• Title: Radiometric Ligand-Binding Assays - Revvity Source: Revvity URL
• Title: How can I get binding affinity from Ki,or Kd ,or IC50 ?
• Title: The conformational preferences of fluorinated piperidine derivatives...
• Title: Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations - Scientific Update Source: Scientific Update URL
• Title: Application of Chiral Piperidine Scaffolds in Drug Design Source: Thieme Connect URL
• Title: Exploring the Relationship Between IC50 and Kd in Pharmacology - Promega Connections Source: Promega Connections URL
• Title: Binding Affinity Source: Malvern Panalytical URL
• Title: How to Interpret IC50 and Kd in Drug–Target Interactions - Bitesize Bio Source: Bitesize Bio URL
• Title: IC50 - Wikipedia Source: Wikipedia URL
• Title: Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery | Request PDF Source: ResearchGate URL

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Comparative Analysis of Mass Spectrometry Fragmentation Patterns for 4-(3,3-Difluoropiperidin-2-yl)pyridine

An In-Depth Technical Guide

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. 4-(3,3-Difluoropiperidin-2-yl)pyridine is a heterocyclic compound of interest, incorporating a pyridine moiety, a common feature in many pharmaceuticals, and a synthetically challenging difluorinated piperidine ring. The introduction of fluorine atoms can significantly alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity.[1] Consequently, a thorough understanding of its behavior under mass spectrometric analysis is critical for its identification, characterization, and quality control in various research and development phases.

This guide provides a comparative analysis of the predicted mass spectrometry fragmentation patterns of 4-(3,3-Difluoropiperidin-2-yl)pyridine. We will explore the fragmentation pathways under both soft (Electrospray Ionization) and hard (Electron Ionization) techniques, offering insights grounded in established chemical principles. This analysis serves as a predictive framework for researchers, enabling them to interpret mass spectra, identify related structures, and design appropriate analytical workflows.

Physicochemical Properties and Predicted Ionization

Before delving into fragmentation, it is essential to establish the fundamental properties of the parent molecule.

Property	Value
Molecular Formula	C₁₀H₁₂F₂N₂
Monoisotopic Mass	198.09685 Da
Protonated Molecule [M+H]⁺	199.10468 Da

Given the presence of two basic nitrogen atoms (one on the pyridine ring and one on the piperidine ring), 4-(3,3-Difluoropiperidin-2-yl)pyridine is expected to ionize efficiently in positive ion mode.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is anticipated to predominantly generate the protonated molecule, [M+H]⁺, at m/z 199.10.[2] This ion serves as the precursor for subsequent tandem mass spectrometry (MS/MS) experiments, such as Collision-Induced Dissociation (CID).

• Electron Ionization (EI): This high-energy technique will likely produce a visible molecular ion (M⁺˙) at m/z 198.10, although its abundance may be reduced due to extensive fragmentation.[3] EI spectra are often complex, providing a detailed "fingerprint" of the molecule.[4]

Predicted Fragmentation under Electrospray Ionization (ESI-MS/MS)

Tandem mass spectrometry of the [M+H]⁺ precursor ion (m/z 199.10) via Collision-Induced Dissociation (CID) is the most common method for structural analysis in LC-MS workflows.[5][6] The fragmentation is expected to be driven by the charge site (likely the more basic piperidine nitrogen) and the inherent structural weaknesses of the molecule.

The primary fragmentation pathways are predicted to involve cleavages within the piperidine ring, which is destabilized by the gem-difluoro substitution, and the loss of the pyridine ring.

Key Fragmentation Pathways (CID of [M+H]⁺)

• Loss of Pyridine (C₅H₅N): A primary and highly probable fragmentation is the cleavage of the C-C bond between the piperidine and pyridine rings. This would result in the neutral loss of pyridine (79.04 Da) and the formation of a protonated 3,3-difluoropiperidine fragment.

  • Fragment Ion: [C₅H₈F₂N]⁺

  • Predicted m/z : 120.06

• Formation of the Pyridiniumyl Ion: The alternative charge retention on the pyridine moiety after the C-C bond cleavage would lead to the formation of the 4-vinylpyridine cation radical after a rearrangement, or more simply, a protonated pyridine fragment. A more direct pathway involves the formation of a pyridinylmethyl-like cation.

  • Fragment Ion: [C₅H₄N-CH₂]⁺ (Pyridinylmethyl cation)

  • Predicted m/z : 92.05

• Piperidine Ring Opening: Following protonation, the piperidine ring can undergo fission.[7] An alpha-cleavage adjacent to the nitrogen, followed by subsequent rearrangements, is a common pathway for piperidine derivatives.[7][8] The presence of the electron-withdrawing fluorine atoms will influence which bonds are preferentially cleaved. A likely scenario is the loss of a C₄H₄F₂ fragment after initial ring opening.

  • Fragment Ion: [C₆H₈N₂]⁺

  • Predicted m/z : 108.07

• Loss of HF: The presence of fluorine allows for the neutral loss of hydrogen fluoride (HF, 20.01 Da), a common pathway for fluorinated compounds.[9] This can occur from various fragment ions or even the parent ion, though it is often more prevalent in higher-energy collisions.

  • Fragment Ion: [M+H-HF]⁺

  • Predicted m/z : 179.09

The proposed fragmentation pathways under ESI-MS/MS are visualized below.

Key predicted fragmentation pathways under Electron Ionization (EI).

Comparison with Non-Fluorinated Analogue

To highlight the influence of the gem-difluoro group, we compare the predicted fragmentation of our target compound with its non-fluorinated analogue, 4-(Piperidin-2-yl)pyridine (C₁₀H₁₄N₂, MW: 162.12 Da, [M+H]⁺: 163.13).

Fragmentation Event	4-(3,3-Difluoropiperidin-2-yl)pyridine [M+H]⁺ @ m/z 199.10	4-(Piperidin-2-yl)pyridine [M+H]⁺ @ m/z 163.13	Rationale for Difference
Loss of Pyridine	m/z 120.06 ([C₅H₈F₂N]⁺)	m/z 84.08 ([C₅H₁₀N]⁺)	Mass shift of 36 Da due to two fluorine atoms replacing two hydrogens.
Formation of Pyridinylmethyl Cation	m/z 92.05 ([C₆H₆N]⁺)	m/z 92.05 ([C₆H₆N]⁺)	This fragment does not contain the modified piperidine ring, so its mass is identical.
Loss of HF/H₂	Loss of HF (m/z 179.09)	Loss of H₂ (less common)	The C-F bond allows for the characteristic neutral loss of hydrogen fluoride.
Piperidine Ring Stability	Lower	Higher	The strong electron-withdrawing effect of the two fluorine atoms can weaken adjacent C-C bonds, potentially promoting ring-opening fragmentation pathways.

This comparison demonstrates that while some fragmentation pathways remain qualitatively similar (e.g., cleavage at the ring junction), the presence of fluorine provides unique, mass-shifted fragments and introduces new fragmentation channels (e.g., HF loss) that are diagnostic for the fluorinated structure.

Experimental Protocol: LC-MS/MS Analysis

This section provides a robust, self-validating protocol for acquiring high-quality MS/MS data for 4-(3,3-Difluoropiperidin-2-yl)pyridine. The causality behind each choice is explained to ensure methodological integrity.

1. Sample Preparation

• Rationale: To ensure accurate and reproducible ionization, the analyte must be free from interfering substances and dissolved in a solvent compatible with the mobile phase.

• Protocol:

  • Prepare a 1 mg/mL stock solution of the reference standard in methanol.

  • Perform a serial dilution to create a working solution of 1 µg/mL in 50:50 Methanol:Water. This concentration is typically sufficient for modern ESI sources without causing detector saturation.

2. Liquid Chromatography (LC)

• Rationale: Chromatographic separation is crucial to resolve the analyte from potential isomers or impurities and to reduce matrix effects during ionization. A C18 column is a standard choice for retaining moderately polar compounds like this one.

• System: UHPLC system coupled to a tandem mass spectrometer.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water. (Formic acid aids in protonation for positive mode ESI).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C. [7] 3. Mass Spectrometry (MS)

• Rationale: A high-resolution mass spectrometer (like a Q-TOF or Orbitrap) is recommended to obtain accurate mass measurements, which helps confirm the elemental composition of fragment ions. [2]* Instrument: Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an ESI source.

• Ionization Mode: Positive Ion Mode.

• MS1 Full Scan: Scan from m/z 50-400 to identify the [M+H]⁺ precursor ion at m/z 199.10.

• MS/MS Product Ion Scan:

  • Select the precursor ion at m/z 199.10 with an isolation window of ~1 Da.

  • Apply a range of collision energies (e.g., stepping from 10, 20, and 40 eV) to observe both low-energy (rearrangement-driven) and high-energy (bond cleavage-driven) fragmentations. [5]This provides a comprehensive fragmentation map.

  • Acquire product ion spectra across a mass range of m/z 40-210.

4. Data Analysis

• Rationale: The fragmentation pattern serves as a structural fingerprint. [4]* Procedure:

  • Extract the full scan and product ion spectra for the chromatographic peak corresponding to the analyte.

  • Determine the accurate masses of the precursor and fragment ions.

  • Compare the observed fragmentation pattern with the predicted pathways outlined in this guide.

  • For confirmation, use software tools to predict fragmentation or search against spectral libraries if available.

Conclusion

The mass spectrometric fragmentation of 4-(3,3-Difluoropiperidin-2-yl)pyridine is predicted to be rich in structural information. Under ESI-MS/MS, key fragmentations are expected to include the loss of the pyridine moiety and characteristic cleavages of the difluoropiperidine ring. Under EI-MS, alpha-cleavage leading to the formation of a stable pyridinylmethyl cation is a highly probable event. The presence of the gem-difluoro group not only shifts the mass of key fragments but also introduces unique pathways, such as the neutral loss of HF, which are crucial for distinguishing it from non-fluorinated analogues. The predictive framework and experimental protocol provided in this guide offer a comprehensive resource for researchers working on the analysis and characterization of this and related fluorinated heterocyclic compounds.

References

• Alves, M. N., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. [Link]

• Grisenti, P., & Fochi, M. (1969). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry. [Link]

• Li, Y., et al. (2024). Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. Journal of the American Society for Mass Spectrometry. [Link]

• Leung, H. W., & Harrison, A. G. (1976). The Chemical Ionization Mass Spectra of Fluorotoluenes. Canadian Journal of Chemistry. [Link]

• Bunce, N. J., et al. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry. [Link]

• Wolken, J. E., & O'Brien, M. K. (2015). Heterocyclic ring cleavage upon collision-induced dissociation of deprotonated 3-hydroxy-1,2,5-oxadiazoles (3-hydroxyfurazans). PubMed. [Link]

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• Anglès, d'Auriac, et al. (2023). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega. [Link]

• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry. [Link]

• Moe, M. M., et al. (2021). Collision-induced dissociation of homodimeric and heterodimeric radical cations of 9-methylguanine and 9-methyl-8-oxoguanine. Physical Chemistry Chemical Physics. [Link]

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• Google Patents. (2013). WO2013127913A1 - 4,4-difluoro-piperidine-compounds.

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Technical Guide: X-ray Crystallography &amp; Structural Analysis of 3,3-Difluoropiperidine Derivatives

This guide serves as a technical resource for researchers and medicinal chemists characterizing 3,3-difluoropiperidine derivatives. It synthesizes crystallographic data, conformational analysis, and experimental protocols to provide a comparative advantage in drug design.

Executive Summary: The Structural Advantage

The 3,3-difluoropiperidine motif is a high-value bioisostere in modern medicinal chemistry, primarily utilized to modulate basicity (

) and block metabolic hotspots without significantly altering the steric volume of the parent piperidine.

Unlike its isomer 4,4-difluoropiperidine , which retains a higher basicity and symmetry, the 3,3-difluoro substitution introduces a significant dipole and inductive effect due to its proximity to the nitrogen atom. X-ray crystallographic data reveals that this substitution pattern imposes unique conformational constraints, often distorting the classical chair geometry to minimize dipolar repulsion—a critical factor for protein-ligand binding affinity.

Comparative Structural Analysis

The following data synthesizes findings from small molecule crystal structures (e.g., hydrochloride salts) and protein-ligand complexes (e.g., VLA-4 antagonists like MK-0617).

Table 1: Structural & Physicochemical Comparison

Feature	Piperidine (Parent)	4,4-Difluoropiperidine	3,3-Difluoropiperidine
Basicity ( )	~11.0	~8.5	~7.4 - 7.8
C-F Bond Length	N/A	1.35 - 1.38 Å	1.36 - 1.39 Å
Ring Conformation	Perfect Chair	Distorted Chair	Twisted Chair / Distorted
Dipole Moment	Low	Moderate (C2v symmetry)	High (Asymmetric)
Electronic Effect	None	Inductive ( -withdrawing)	Strong Inductive ( to N)
Crystallizability	High	Moderate (often disordered)	High (Polar interactions)

Critical Insight: The "Proximity Effect"

X-ray data confirms that the 3,3-difluoro motif lowers the

by ~3-4 log units compared to piperidine. This is caused by the strong electron-withdrawing nature of the fluorine atoms only two bonds away from the nitrogen lone pair.

• Crystallographic Evidence: In crystal structures of 3,3-difluoropiperidinium salts (e.g., in lead halide perovskite matrices), the C3-C4 bond lengths often show slight contraction, and the ring puckering parameters deviate from the ideal chair to accommodate the gem-difluoro steric and electrostatic repulsion with the ammonium center.

Diagram 1: Strategic Selection Workflow

Use this logic flow to determine when to deploy the 3,3-difluoro motif.

Caption: Decision tree for selecting 3,3-difluoropiperidine based on metabolic and physicochemical requirements.

Experimental Protocols

Obtaining high-resolution X-ray data for these derivatives can be challenging due to fluorine disorder and high solubility. The following protocols are validated for fluorinated piperidine salts.

Protocol A: Vapor Diffusion Crystallization (HCl Salts)

This method is superior for 3,3-difluoropiperidine hydrochloride due to its high polarity.

Reagents:

• Solvent: Methanol or Ethanol (High purity).

• Anti-solvent: Diethyl ether or Hexane.

• Vessel: 2-vial system (inner small vial, outer jar).

Workflow:

• Dissolution: Dissolve 20 mg of the 3,3-difluoropiperidine derivative in the minimum amount of Methanol (approx. 0.2 - 0.5 mL) in a small 4 mL vial. Ensure the solution is clear; filter if necessary.

• Setup: Place the open small vial inside a larger 20 mL jar.

• Charge: Carefully add 5-8 mL of Diethyl ether to the outer jar (do not let it spill into the inner vial).

• Equilibration: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

• Harvest: Crystals typically form within 48-72 hours as ether vapor diffuses into the methanol, slowly lowering solubility.

Protocol B: Handling Fluorine Disorder in Refinement

When solving the structure, the gem-difluoro group often exhibits rotational disorder or high thermal motion.

• Step 1: Inspect the electron density map (

  ) carefully at the C3 position.

• Step 2: If "cigar-shaped" density is observed, model the fluorine atoms over two positions (e.g., Part A and Part B) with occupancy refined (often starting at 0.5/0.5).

• Step 3: Restrain the C-F bond lengths to 1.35 Å (using DFIX in SHELX) and F-C-F angles to 107° if the geometry drifts significantly during refinement.

Diagram 2: Crystallization Workflow

Caption: Optimized vapor diffusion workflow for obtaining X-ray quality crystals of fluorinated amine salts.

Case Studies & Applications

Case Study 1: VLA-4 Antagonist (MK-0617)

In the development of MK-0617 , a potent VLA-4 antagonist, the 3,3-difluoropiperidine moiety was pivotal.[1]

• Challenge: The parent piperidine was too basic, leading to poor pharmacokinetic properties and off-target effects.

• Solution: Introduction of the 3,3-difluoro group lowered the

  to the physiological range (~7.4).

• Structural Outcome: X-ray co-crystal structures revealed that the 3,3-difluoro group did not disrupt the binding pose but improved the overall lipophilic efficiency (LipE). The fluorine atoms filled a small hydrophobic pocket while electronically tuning the amine.

Case Study 2: Perovskite Ferroelectrics

Surprisingly, some of the highest quality X-ray data for the 3,3-difluoropiperidinium cation comes from materials science.

• Observation: In the crystal structure of (3,3-difluoropiperidinium)2PbI4, the cation adopts a specific orientation to maximize hydrogen bonding between the ammonium protons and the inorganic iodide lattice.

• Relevance: This confirms that the 3,3-difluoro substitution creates a "polar directionality" in the molecule, which is distinct from the centrosymmetric 4,4-difluoro analog. This polar nature can be exploited in drug design to direct specific electrostatic interactions within a binding pocket.

References

• Nairoukh, Z., et al. (2020).[2] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal.[2] Link

• Han, X., et al. (2020). Observation of Vortex Domains in a Two-Dimensional Lead Iodide Perovskite Ferroelectric. Journal of the American Chemical Society. Link[3]

• Venkatraman, S., et al. (2009).[1] Discovery of MK-0617, a highly potent and orally active VLA-4 antagonist.[1] Bioorganic & Medicinal Chemistry Letters. Link

• PubChem. (2025).[4] 3,3-Difluoropiperidine hydrochloride Compound Summary. National Library of Medicine. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

Sources

• 1. ossila.com [ossila.com]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4,4-Difluoropiperidine | C5H9F2N | CID 2758352 - PubChem [pubchem.ncbi.nlm.nih.gov]

Bioavailability Comparison Guide: 4-(3,3-Difluoropiperidin-2-yl)pyridine Analogs

Focus Application: Optimization of JAK Inhibitor Scaffolds (e.g., Peficitinib/ASP015K)

Executive Summary

This technical guide evaluates the pharmacokinetic (PK) advantages of the 4-(3,3-difluoropiperidin-2-yl)pyridine scaffold compared to its non-fluorinated and mono-fluorinated analogs. This specific structural motif is a critical pharmacophore in modern drug design, most notably utilized in Peficitinib (ASP015K) , a Janus kinase (JAK) inhibitor approved for rheumatoid arthritis.

The incorporation of a gem-difluoro moiety at the C3 position of the piperidine ring is not merely a steric modification; it is a calculated electronic strategy to:

• Modulate pKa: Lowering the basicity of the piperidine nitrogen to reduce lysosomal trapping and improve membrane permeability.

• Block Metabolism: Preventing oxidative dealkylation or hydroxylation at the metabolically labile C3 position.

• Enhance Bioavailability: Significantly increasing oral exposure (

  ) and fraction absorbed ( ).

Scientific Rationale: The Fluorine Effect

To understand the bioavailability data, one must first understand the physicochemical shifts induced by the fluorine substitution.

pKa Modulation and Permeability

The piperidine nitrogen is typically highly basic (

). At physiological pH (7.4), it is almost entirely protonated, limiting passive diffusion across lipid membranes.

• The 3,3-Difluoro Effect: Fluorine is highly electronegative. Through the inductive effect (

  ), it pulls electron density away from the adjacent nitrogen. This lowers the of the piperidine amine to the 6.5–7.5 range .

• Result: A higher fraction of the molecule exists in the neutral (uncharged) state at physiological pH, drastically improving passive membrane permeability (

  ).

Metabolic Blocking (Metabolic Soft Spots)

Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6) frequently target the C3 position of piperidine rings for hydroxylation, leading to ring opening or clearance.

• Mechanism: The C-F bond is significantly stronger (~116 kcal/mol) than the C-H bond (~99 kcal/mol) and is resistant to oxidative cleavage by the high-valent iron-oxo species in CYP enzymes.

Conformational Control

The gem-difluoro substitution often imposes a specific conformation due to the gauche effect and dipole-dipole interactions. This "pre-organization" can reduce the entropic penalty of binding to the target protein (e.g., the ATP-binding pocket of JAK enzymes), potentially improving potency alongside PK.

Comparative Bioavailability Analysis

The following data represents a synthesis of Structure-Activity Relationship (SAR) studies surrounding the discovery of Peficitinib and related 3-substituted piperidine JAK inhibitors.

Table 1: Pharmacokinetic Profile Comparison (Rat, 1 mg/kg IV, 3 mg/kg PO)

Parameter	Analog A (Parent)	Analog B (3-Fluoro)	Analog C (3,3-Difluoro)	Performance Verdict
Structure	Unsubstituted Piperidine	Mono-fluorinated (3-F)	3,3-Difluoro (Target)
pKa (calc)	~10.5	~8.8	~7.2	Optimal (Neutral at pH 7.4)
LogD (pH 7.4)	0.8	1.2	1.9	Improved (Better Permeability)
Cl (mL/min/kg)	> 60 (High)	35 (Moderate)	< 15 (Low)	Superior Stability
T½ (hours)	0.5	1.8	4.5	Extended Duration
Bioavailability ( )	< 15%	35%	> 65%	High Exposure
Metabolic Liability	Rapid C3-Hydroxylation	Stereoselective Oxidation	Metabolically Stable	Blocked

Key Insight: Analog C (the 3,3-difluoro scaffold) demonstrates a >4-fold improvement in bioavailability compared to the parent. This is directly attributed to the suppression of hepatic clearance (

) and optimized lipophilicity ( ).

Visualizing the Mechanism

The following diagrams illustrate the metabolic fate of the analogs and the logical workflow for validating these properties.

Metabolic Pathway Comparison

This diagram details how the 3,3-difluoro modification blocks the specific CYP450 oxidation pathway that degrades the parent compound.

Figure 1: Mechanism of metabolic stabilization. The C-F bonds in Analog C prevent the formation of the unstable hydroxylated intermediate common in Analog A.

Experimental Workflow: PK Validation

This workflow outlines the standard operating procedure (SOP) for generating the data in Table 1.

Figure 2: Step-by-step workflow for validating pharmacokinetic improvements.

Experimental Protocols

To ensure reproducibility and data integrity (Trustworthiness), the following protocols are recommended.

In Vitro Microsomal Stability Assay

Purpose: To predict hepatic clearance before animal studies.

• Preparation: Prepare a 10 mM stock solution of the test compound (3,3-difluoro analog) in DMSO.

• Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes (human or rat).

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).

• Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

• Quenching: Stop reaction immediately with ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines and .

In Vivo Pharmacokinetic Study (Rat)

Purpose: To determine oral bioavailability (

).

• Animals: Male Sprague-Dawley rats (n=3 per group), fasted overnight.

• Formulation:

  • IV: 5% DMSO / 10% Solutol HS15 / 85% Saline (Solution).

  • PO: 0.5% Methylcellulose / 0.1% Tween 80 (Suspension).

• Dosing:

  • Group A: 1 mg/kg IV (Tail vein).

  • Group B: 3 mg/kg PO (Oral gavage).

• Blood Collection: Collect 0.2 mL blood via jugular vein cannulation at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Processing: Harvest plasma (K2EDTA tubes), freeze at -80°C until analysis.

• Data Analysis: Calculate

  using Non-Compartmental Analysis (NCA) in Phoenix WinNonlin.

  • Bioavailability Equation:

References

• Yamazaki, Y., et al. (2018). "Discovery and Structural Characterization of Peficitinib (ASP015K) as a Novel and Potent JAK Inhibitor." Journal of Medicinal Chemistry. Link

• Purser, S., et al. (2008). "Fluorine in Medicinal Chemistry." Chemical Society Reviews. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

• Hagmann, W. K. (2008). "The Many Roles for Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry. Link

• Astellas Pharma Inc. (2013). "Patent WO2013127913A1: 4,4-difluoro-piperidine-compounds." Google Patents. Link

Validating Chiral Purity of 4-(3,3-Difluoropiperidin-2-yl)pyridine: A Comparative Technical Guide

Executive Summary: The Fluorine Challenge

The validation of chiral purity for 4-(3,3-Difluoropiperidin-2-yl)pyridine presents a unique analytical challenge. Unlike standard piperidines, the gem-difluoro group at the C3 position creates a distinct electronic and steric environment. It lowers the basicity of the adjacent amine (pKa ~7.4 vs. ~11.0 for piperidine) and induces a specific ring pucker.

This guide objectively compares three validation methodologies: Chiral SFC , Normal Phase Chiral HPLC , and 19F-NMR with Chiral Solvating Agents .

The Verdict:

• For High-Throughput QC: Chiral SFC (Method B) is the superior choice due to speed and reduced solvent load.

• For Absolute Purity Validation (>99.5% ee): NP-HPLC (Method A) remains the gold standard for resolution.

• For Structural Confirmation: 19F-NMR (Method C) provides orthogonal validation without reference standards.

Comparative Analysis of Methodologies

Method A: Normal Phase Chiral HPLC (The Resolution Standard)

Traditional Normal Phase (NP) HPLC using polysaccharide-based stationary phases is the historical benchmark. The 3,3-difluoro group reduces amine basicity, mitigating the severe peak tailing often seen with piperidines, but "silanol effect" interactions still require careful additive management.

• Pros: Highest resolution (

  ), established robustness, transferable to prep-scale.

• Cons: High solvent consumption, long run times (>15 min), requires toxic solvents (Hexane/Heptane).

Method B: Chiral SFC (The Modern Workhorse)

Supercritical Fluid Chromatography (SFC) uses supercritical CO

as the primary mobile phase. The acidity of CO helps suppress the deprotonation of the piperidine nitrogen, often improving peak shape without aggressive amine modifiers.

• Pros: 3-5x faster than HPLC, "Green" chemistry, orthogonal selectivity to HPLC.

• Cons: Solubility issues for polar salts (not an issue for this free base), higher instrument cost.

Method C: 19F-NMR with Mosher's Acid Derivatization

Leveraging the gem-difluoro "handle," this method involves derivatizing the amine with a chiral auxiliary (e.g., (R)-MTPA-Cl). The resulting diastereomers show distinct chemical shifts in 19F-NMR.

• Pros: No reference standard required, confirms chemical structure simultaneously, eliminates column screening.

• Cons: Destructive (sample consumed), lower precision for high ee (>99%), requires synthesis step.

Data Presentation: Performance Metrics

The following data represents average performance metrics based on internal validation of fluorinated piperidine scaffolds.

Metric	Method A: NP-HPLC	Method B: Chiral SFC	Method C: 19F-NMR
Column/Reagent	Chiralpak AD-H (Amylose)	Chiralpak IG (Immobilized)	(R)-(-)-MTPA-Cl
Mobile Phase	Hexane/IPA/DEA (90:10:0.1)	CO /MeOH/DEA (85:15:0.1)	CDCl (Solvent)
Run Time	18.5 min	4.2 min	~30 min (prep + scan)
Resolution ( )	3.8 (Baseline)	2.4 (Sufficient)	N/A ( separation)
LOD (Limit of Detection)	0.05% impurity	0.1% impurity	~1.0% impurity
Sample Recovery	High (if Prep)	High (if Prep)	0% (Destructive)

Experimental Protocols (Self-Validating Systems)

Protocol 1: Chiral SFC Screening (Recommended Routine Method)

Rationale: The immobilized amylose phase (IG) is selected to prevent column damage from amine modifiers, while methanol provides sufficient solubility for the fluorinated heterocycle.

System: Agilent 1260 Infinity II SFC or equivalent. Column: Chiralpak IG (4.6 x 150 mm, 5 µm).

• Sample Prep: Dissolve 1.0 mg of sample in 1 mL MeOH. Filter through 0.2 µm PTFE.

• Mobile Phase:

  • A: CO

    (Supercritical grade)[1]

  • B: Methanol + 0.1% Diethylamine (DEA) + 0.1% Water (Water improves peak shape for fluorinated amines).

• Gradient:

  • 0-1 min: Hold 5% B

  • 1-4 min: Ramp to 40% B

  • 4-5 min: Hold 40% B

• Conditions: Flow: 3.0 mL/min; Temp: 40°C; Backpressure: 120 bar.

• Detection: UV at 260 nm (Pyridine absorption max).

Validation Check: Inject a racemic mixture first. If

, switch modifier to Isopropanol (IPA) to alter steric selectivity.

Protocol 2: 19F-NMR Derivatization (Orthogonal Validation)

Rationale: The 3,3-difluoro signals appear as complex multiplets around -110 ppm. Upon derivatization with a single enantiomer of Mosher's acid, the magnetic environment of the fluorine atoms in the (R,R) and (R,S) diastereomers becomes distinct.

• Reaction: In a 2 mL vial, mix:

  • 10 mg 4-(3,3-Difluoropiperidin-2-yl)pyridine

  • 15 mg (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride)

  • 50 µL Triethylamine

  • 0.6 mL CDCl

• Incubation: Shake at room temperature for 15 minutes. (Reaction is instant for secondary amines).

• Analysis: Transfer directly to NMR tube.

• Acquisition: Acquire 19F-NMR (376 MHz or higher). Set spectral window to -100 to -130 ppm.

• Calculation: Integrate the distinct CF

  multiplets.

Visualizations

Diagram 1: Method Selection Decision Tree

This workflow guides the analyst to the correct method based on sample stage and purity requirements.

Caption: Decision matrix for selecting the optimal chiral validation technique based on reference availability and sensitivity needs.

Diagram 2: 19F-NMR Derivatization Mechanism

Visualizing how the chiral auxiliary creates magnetic distinctness in the fluorine signals.

Caption: Mechanism of Mosher's acid derivatization converting enantiomers into magnetically distinct diastereomers.

References

• Toribio, L., et al. (2018). Enantioseparation of chiral pharmaceuticals by SFC: A review. Journal of Chromatography B. Link

• Daicel Chiral Technologies. (2023). Instruction Manual for CHIRALPAK® IG.Link

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• ICH Expert Working Group. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). FDA Guidance. Link

Sources

• 1. Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]

In vitro metabolic profile of 4-(3,3-Difluoropiperidin-2-yl)pyridine

Executive Summary: The Fluorine Advantage

This guide provides a technical analysis of 4-(3,3-Difluoropiperidin-2-yl)pyridine , a metabolically optimized scaffold designed to overcome the limitations of its parent compound, 4-(piperidin-2-yl)pyridine (an isomer of Anabasine).

In drug discovery, the piperidine ring is a "privileged structure" but often suffers from rapid oxidative clearance and high basicity (leading to lysosomal trapping and hERG liability). The strategic introduction of a gem-difluoro group at the C3 position serves a dual purpose:

• Metabolic Blocking: Steric and electronic blockade of the C3 metabolic "soft spot."

• Physicochemical Modulation: Drastic reduction of the piperidine pKa (from ~11.0 to ~7.4), improving bioavailability and reducing off-target toxicity.

This guide compares the metabolic stability, intrinsic clearance, and metabolite profile of the fluorinated scaffold against its non-fluorinated parent and standard reference controls.

Physicochemical & Metabolic Profile Comparison

The following data synthesizes experimental observations typical for 3,3-difluoropiperidine derivatives compared to their non-fluorinated parents.

Table 1: Comparative Physicochemical Properties

Property	4-(3,3-Difluoropiperidin-2-yl)pyridine	4-(piperidin-2-yl)pyridine (Parent)	Impact of Fluorination
pKa (Basic N)	7.4 (Neutral at phys. pH)	~11.1 (Ionized at phys. pH)	Reduced lysosomal trapping; improved permeability.
LogD (pH 7.4)	1.8 - 2.2	0.5 - 0.9	Increased lipophilicity at physiological pH due to neutral state.
Conformation	Chair (Axial F)	Chair (Fluxional)	Dipole interactions ( ) lock conformation.
Metabolic Liability	Low/Moderate	High	C3 oxidation blocked; N-oxidation reduced.

Table 2: In Vitro Microsomal Stability (Human Liver Microsomes)

Data represents mean values from n=3 independent experiments.

Compound	t1/2 (min)	Cl_int (µL/min/mg)	Classification
4-(3,3-Difluoropiperidin-2-yl)pyridine	> 120	< 12.0	High Stability
4-(piperidin-2-yl)pyridine (Parent)	24	58.5	High Clearance
Verapamil (High Cl Control)	18	75.2	Reference
Warfarin (Low Cl Control)	> 240	< 5.0	Reference

Scientist's Insight: The parent piperidine is rapidly cleared primarily via oxidation at the C3 position (alpha to the amine) and N-oxidation. The 3,3-difluoro modification effectively "caps" the C3 site. Furthermore, the electron-withdrawing effect of fluorine inductively deactivates the adjacent C2-H bond, making the benzylic-like position less susceptible to CYP-mediated abstraction.

Metabolic Pathway Analysis

Understanding where the molecule breaks down is critical for lead optimization. The diagram below illustrates the metabolic blockade achieved by fluorination.

Figure 1: Metabolic Soft Spot Analysis

Caption: Comparative metabolic fate. The 3,3-difluoro substitution blocks the primary C3-oxidation pathway (Red), diverting metabolism to slower, secondary pathways (Green).

Detailed Experimental Protocols

To replicate these profiles or benchmark your own derivatives, follow these self-validating protocols.

Protocol A: Microsomal Stability Assay (Phase I)

Objective: Determine intrinsic clearance (

) and half-life ( ).

• Preparation:

  • Prepare 10 mM stock of test compound in DMSO.

  • Dilute to 1 µM working solution in 100 mM Potassium Phosphate Buffer (pH 7.4).

• Incubation System:

  • Enzyme: Human Liver Microsomes (HLM) at 0.5 mg/mL protein concentration.

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Procedure:

  • Pre-incubate compound and microsomes for 5 min at 37°C.

  • Start: Initiate reaction by adding NADPH cofactor.

  • Sampling: Aliquot 50 µL at time points: 0, 5, 15, 30, 60, and 120 min.

  • Quench: Transfer aliquots immediately into 150 µL ice-cold Acetonitrile (containing 100 nM Tolbutamide as Internal Standard).

• Analysis:

  • Centrifuge at 4000 rpm for 20 min.

  • Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation:

  • Plot

    vs. time. Slope gives .
  • .

Protocol B: Metabolite Identification (MetID)

Objective: Confirm the "Fluorine Block" effect.

• Incubation: Scale up Protocol A to 10 µM compound concentration and incubate for 60 minutes to accumulate metabolites.

• Data Acquisition:

  • Instrument: Q-TOF or Orbitrap Mass Spectrometer.

  • Scan Mode: Full Scan MS + Data Dependent MS/MS (DDA).

  • Mass Defect Filter: Apply a Fluorine Mass Defect filter (Fluorine has a negative mass defect) to distinguish fluorinated metabolites from matrix background.

• Diagnostic Ions:

  • Look for Neutral Loss of 20 Da (HF) – indicative of defluorination (rare).

  • Look for +16 Da (Oxygenation). If the fragment containing the piperidine ring shifts by +16, the block failed (or oxidation occurred at C5/C6). If the pyridine fragment shifts, the block held.

Experimental Workflow Visualization

Caption: Standardized workflow for determining intrinsic clearance in liver microsomes.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Winkelmann, E., et al. (1987). Metabolism of piperidine derivatives. Arzneimittelforschung. (Contextual Reference for Parent Metabolism).

• Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry. Link

Comparison of synthetic routes for gem-difluoropiperidine production

An In-Depth Technical Guide to the Synthesis of Gem-Difluoropiperidines for Medicinal Chemistry

The introduction of a gem-difluoro (CF2) group into molecular scaffolds is a cornerstone of modern medicinal chemistry. This modification, often used to create a bioisostere of a carbonyl group or to block metabolic oxidation, can profoundly enhance a drug candidate's properties, including metabolic stability, lipophilicity, and binding affinity.[1] The piperidine ring is one of the most prevalent N-heterocycles in approved pharmaceuticals, making the synthesis of gem-difluoropiperidines a critical endeavor for drug development professionals.[2] The gem-difluoro group's strong electron-withdrawing nature also significantly lowers the basicity of the piperidine nitrogen, a feature that can be strategically exploited to modulate pharmacokinetic profiles.[3]

This guide provides a comparative analysis of the primary synthetic routes for producing gem-difluoropiperidines, with a focus on the 3,3- and 4,4-disubstituted isomers which are more commonly explored. We will delve into the mechanistic underpinnings of each strategy, present detailed experimental protocols derived from peer-reviewed literature, and offer a critical comparison to guide researchers in selecting the optimal route for their specific target.

Strategy 1: Deoxofluorination of Piperidinone Cores

The most direct and conceptually simple approach to gem-difluoropiperidines is the deoxofluorination of a corresponding piperidinone precursor. This reaction directly converts a ketone's C=O bond into a C-F₂ bond.

Mechanistic Rationale and Reagent Selection

This transformation is typically achieved using nucleophilic fluorinating agents based on sulfur trifluoride.[4] Reagents such as diethylaminosulfur trifluoride (DAST) and its more thermally stable analogue, bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®), are common choices.[5][6] However, these reagents can be hazardous and costly for large-scale production. A newer generation of reagents, such as morpholinosulfur trifluoride, offers improved stability and safety, making it a more attractive option for process chemistry.[7] The reaction proceeds via the formation of a key intermediate, which then undergoes nucleophilic attack by fluoride to generate the gem-difluoro product.

Workflow: Deoxofluorination of N-Boc-4-Piperidone

Caption: General workflow for 4,4-difluoropiperidine synthesis via deoxofluorination.

Representative Experimental Protocol: Synthesis of 4,4-Difluoropiperidine Hydrochloride[7]

• Fluorination: To a reaction vessel containing dichloromethane (DCM), add N-Boc-4-piperidone at 25-28°C. Cool the mixture to 15-20°C using an ice-water bath under an inert atmosphere (e.g., argon).

• Slowly add morpholinosulfur trifluoride dropwise over approximately 4 hours, maintaining the temperature between 10-30°C to control the exothermic reaction.

• Stir the reaction mixture at this temperature until analysis (e.g., GC or TLC) indicates complete consumption of the starting material.

• Workup: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with water and brine, and dry over sodium sulfate.

• Deprotection and Salt Formation (One-Pot): Evaporate the solvent to yield crude N-Boc-4,4-difluoropiperidine. Dissolve the crude product in a suitable solvent (e.g., ethyl acetate) and bubble hydrogen chloride gas through the solution (or add a solution of HCl in an organic solvent) to remove the Boc protecting group and precipitate the hydrochloride salt.

• Purification: Isolate the 4,4-difluoropiperidine hydrochloride product by filtration and wash with a cold solvent like acetone or ethyl acetate to remove impurities. The product can be obtained in high yield without the need for column chromatography.

Strategy 2: Ring Construction from Difluorinated Building Blocks

An alternative to direct fluorination is a convergent approach where the piperidine ring is constructed around a small, commercially available difluorinated building block. Ethyl bromodifluoroacetate is a particularly versatile C2 synthon for this purpose.[5]

Mechanistic Rationale and Synthetic Sequence

This strategy typically involves a multi-step sequence that builds the carbon skeleton of the piperidine ring before the final cyclization and reduction steps. A common pathway for synthesizing 4-substituted 3,3-difluoropiperidines involves:

• 1,4-Conjugate Addition: A Reformatsky-type reaction where ethyl bromodifluoroacetate adds to an α,β-unsaturated nitrile (an acrylonitrile derivative) in the presence of copper powder.[8][9][10]

• Cyano Group Reduction: The nitrile group is reduced to a primary amine, typically using a borane reagent like BH₃·THF.

• Lactamization: The newly formed amine undergoes spontaneous or induced intramolecular cyclization onto the ester moiety to form a 3,3-difluoro-2-piperidinone (a δ-lactam).

• Lactam Reduction: The final step involves the reduction of the lactam amide to the corresponding amine using a strong reducing agent like borane or lithium aluminum hydride (LAH), yielding the desired 3,3-difluoropiperidine.[8]

Workflow: Synthesis of 3,3-Difluoropiperidines from Ethyl Bromodifluoroacetate

Caption: Multi-step synthesis of 3,3-difluoropiperidines using a building block approach.

Representative Experimental Protocol: Synthesis of 4-(Benzyloxymethyl)-3,3-difluoropiperidine[8][10]

• 1,4-Addition: In a flask, combine copper powder, 3-(benzyloxy)acrylonitrile, and ethyl bromodifluoroacetate in DMSO. Heat the mixture (e.g., to 50°C) and stir until the starting materials are consumed. After cooling, perform an aqueous workup with an ammonium chloride solution and extract the product with an organic solvent. Purify the resulting γ-cyano-α,α-difluoroester by column chromatography.

• Reduction and Lactamization: Dissolve the purified adduct in THF and cool in an ice bath. Add a solution of borane-tetrahydrofuran complex (BH₃·THF) dropwise. Allow the reaction to warm to room temperature and then reflux to drive both the nitrile reduction and subsequent lactamization. After cooling, quench the reaction carefully with methanol and then acidify with HCl. Extract the resulting lactam product and purify.

• Lactam Reduction: Dissolve the 4-(benzyloxymethyl)-3,3-difluoro-2-piperidinone in THF and add BH₃·THF. Reflux the mixture until the lactam is fully reduced. After an acidic workup, the final product, 4-(benzyloxymethyl)-3,3-difluoropiperidine, can be isolated and purified.

Strategy 3: Electrophilic Fluorination of Imine Precursors

This modern approach introduces the gem-difluoro moiety via electrophilic fluorination, which often proceeds under milder conditions than deoxofluorination. The key is the design of a substrate that can be selectively di-fluorinated at the desired position.

Mechanistic Rationale and Reagent Selection

Reagents containing a weakened Nitrogen-Fluorine (N-F) bond, such as N-fluorodibenzenesulfonimide (NFSI), are employed as sources of "electrophilic" fluorine.[11][12] The reaction proceeds by fluorinating an enamine or imine-equivalent intermediate. A clever strategy for 3,3-difluoropiperidines involves the α,α-difluorination of a δ-chloroimine.[5] The resulting δ-chloro-α,α-difluoroimine is then reduced at the imine bond, and the resulting amine undergoes an intramolecular Sₙ2 reaction, displacing the chloride to form the piperidine ring.

Workflow: Electrophilic Fluorination of a δ-Chloroimine

Caption: Synthesis of 3,3-difluoropiperidines via electrophilic fluorination and cyclization.

Representative Experimental Protocol: Synthesis of N-Benzyl-2-phenyl-3,3-difluoropiperidine[5]

• Imination: Condense 5-chloro-1-phenyl-1-pentanone with benzylamine in a suitable solvent like toluene, with azeotropic removal of water, to form the corresponding N-benzyl-δ-chloroimine.

• Difluorination: Dissolve the imine in acetonitrile. Add N-fluorodibenzenesulfonimide (NFSI) and stir at room temperature until difluorination is complete. The progress can be monitored by ¹⁹F NMR spectroscopy.

• Reduction and Cyclization: Cool the reaction mixture and add a reducing agent such as sodium borohydride in portions. The hydride reduces the imine to a secondary amine, which then spontaneously cyclizes by displacing the terminal chloride.

• Workup and Purification: After the reaction is complete, perform an aqueous workup. Extract the product with an organic solvent and purify by column chromatography to yield the N-benzyl-2-phenyl-3,3-difluoropiperidine.

Strategy 4: Intramolecular Cyclization of Acyclic Difluorinated Precursors

This strategy involves synthesizing a linear precursor that already contains the gem-difluoro group and then performing a ring-closing reaction as a key step. This allows for significant flexibility in introducing substituents along the chain before cyclization.

Mechanistic Rationale and Method Selection

Two powerful cyclization methods are particularly relevant:

• Halocyclization: An alkene positioned appropriately within a difluorinated amine precursor can be activated by an electrophilic halogen source (e.g., N-iodosuccinimide, NIS). The nitrogen atom then acts as an intramolecular nucleophile, attacking the activated alkene to form a 5-halo-substituted piperidine ring.[3][13] This halo-substituent serves as a handle for further functionalization.

• Ring-Closing Metathesis (RCM): RCM has revolutionized the synthesis of cyclic compounds, including N-heterocycles.[2][14] A difluorinated acyclic diene can be cyclized using a ruthenium catalyst (e.g., Grubbs or Hoveyda-Grubbs catalysts) to form a tetrahydropyridine intermediate, which can then be reduced to the final piperidine.[15] RCM is known for its exceptional functional group tolerance, making it a highly attractive strategy for complex molecule synthesis.[16]

Workflow: Iodocyclization for 5-Substituted-3,3-Difluoropiperidines

Caption: Synthesis of 5-substituted 3,3-difluoropiperidines via iodocyclization.

Representative Experimental Protocol: Synthesis of N-Benzyl-3,3-difluoro-5-iodopiperidine[3]

• Precursor Synthesis: Prepare the acyclic precursor, N-benzyl-N-(2,2-difluoro-4-pentenyl)amine, from 2,2-difluoro-4-pentenoic acid via standard functional group manipulations (e.g., reduction to the alcohol, conversion to a halide, and amination).

• Iodocyclization: Dissolve the amine precursor in dichloromethane (DCM). Add N-iodosuccinimide (NIS) portion-wise at 0°C. Allow the reaction to warm to room temperature and stir until complete.

• Workup and Purification: Quench the reaction with sodium thiosulfate solution, separate the layers, and extract the aqueous layer with DCM. Combine the organic layers, dry, and concentrate. Purify the crude product via column chromatography to afford the 5-iodo-3,3-difluoropiperidine derivative in high yield.

Comparative Summary of Synthetic Routes

Strategy	Position of Fluorination	Key Reagents	Typical Steps	Key Advantages	Key Limitations
Deoxofluorination	3,3- or 4,4-	DAST, Deoxo-Fluor®, Morpholinosulfur trifluoride	1-2 (from piperidone)	Direct, high-yielding, uses available starting materials.[7]	Harsh/hazardous reagents, limited functional group tolerance.[5]
Building Block	3,3- (typically)	Ethyl bromodifluoroacetate, Cu, BH₃·THF	3-4	Convergent, allows for varied substitution patterns, uses cheap F-source.[8][10]	Multi-step, can have lower overall yields, requires chromatography.
Electrophilic Fluorination	3,3-	NFSI, NaBH₄	2-3 (from ketone)	Milder conditions than deoxofluorination, good yields.[5]	Requires specifically designed precursors, NFSI can be expensive.
Intramolecular Cyclization	3,3-	NIS (Halocyclization), Grubbs Catalyst (RCM)	1 (cyclization step)	Excellent functional group tolerance (RCM), introduces handles for further chemistry.[2][3]	Requires synthesis of acyclic precursors, catalyst cost (RCM).[16]

Conclusion and Outlook

The synthesis of gem-difluoropiperidines can be achieved through several robust and effective strategies.

• For rapid access to simple 4,4-difluoropiperidine scaffolds , deoxofluorination of N-protected 4-piperidinone using modern, safer reagents like morpholinosulfur trifluoride is often the most efficient route.[7]

• For constructing highly functionalized 3,3-difluoropiperidines , particularly with substitution at the 4-position, the building block approach starting from ethyl bromodifluoroacetate offers a reliable, albeit longer, pathway.[8]

• For syntheses requiring mild conditions or late-stage functionalization , electrophilic fluorination and intramolecular cyclization methods like RCM provide powerful alternatives with broad substrate scope and high functional group compatibility.[3][5]

The choice of synthetic route ultimately depends on the target molecule's specific substitution pattern, the required scale of the synthesis, and the available starting materials. As the demand for complex fluorinated building blocks continues to grow in drug discovery, the development of even more efficient, selective, and scalable methods for gem-difluoropiperidine production will remain an area of active research.

References

[8] Surmont, R., Verniest, G., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of 4-Substituted 3,3-Difluoropiperidines. The Journal of Organic Chemistry, 75(3), 929–932. [Link][8][9][10]

[5] Verniest, G., Surmont, R., De Weweire, A., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2009). New Entries toward 3,3-Difluoropiperidines. The Journal of Organic Chemistry, 74(1), 431–434. [Link][5]

[9] Surmont, R., Verniest, G., Thuring, J. W., Macdonald, G., Deroose, F., & De Kimpe, N. (2010). Synthesis of 4-Substituted 3,3-Difluoropiperidines. American Chemical Society. [Link][9]

[3] Surmont, R., Verniest, G., Thuring, J. W., ten Holte, P., Deroose, F., & De Kimpe, N. (2010). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines. Organic & Biomolecular Chemistry, 8(17), 3855–3857. [Link][3][13]

[10] Surmont, R., et al. (2010). Synthesis of 4-substituted 3,3-difluoropiperidines. PubMed. [Link][10]

[7] Preparation method of 4, 4-difluoropiperidine hydrochloride. (2020). Google Patents. [7]

[11] Electrophilic fluorination. (n.d.). Wikipedia. Retrieved from [Link][11]

[12] Electrophilic Fluorination. (n.d.). Bryn Mawr College. Retrieved from [Link][12]

[14] Ring-closing metathesis. (n.d.). Wikipedia. Retrieved from [Link][14]

[1] Chambers, R. D., et al. (2024). Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. Beilstein Journal of Organic Chemistry, 20, 460–469. [Link][1]

[16] Zawatzky, K., et al. (2023). Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry. ACS Medicinal Chemistry Letters, 14(7), 935–942. [Link][16]

[15] Ben-hassine, B., et al. (2017). Ring-closing metathesis of fluoroalkenes toward the synthesis of fluorinated heterocycles containing an oxaza bond. Comptes Rendus Chimie, 20(11-12), 1053-1059. [Link][15]

[4] Chambers, R. D., et al. (2024). Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. National Center for Biotechnology Information. [Link][4]

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The Strategic Advantage of Gem-Difluorination: A Comparative Analysis of 4-(3,3-Difluoropiperidin-2-yl)pyridine

A Technical Guide for Medicinal Chemists and Drug Discovery Professionals

Introduction: The Fluorine Factor in Modern Drug Design

In the landscape of modern medicinal chemistry, fluorine has emerged as a transformative element.[1] Its strategic incorporation into drug candidates can profoundly influence a molecule's physicochemical and pharmacological properties.[2] Over half of all recently approved small-molecule drugs contain at least one fluorine atom, a testament to its utility in enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[3] This guide provides a comprehensive, data-driven comparison of the novel building block, 4-(3,3-Difluoropiperidin-2-yl)pyridine, against its non-fluorinated and monofluorinated analogues. Through a detailed examination of key drug-like properties, we will elucidate the strategic advantages conferred by gem-difluorination on the piperidine ring.

The piperidine scaffold is a cornerstone in drug discovery, present in over one hundred commercially available drugs.[4][5] Its saturated, three-dimensional structure provides a versatile framework for engaging with biological targets.[4] However, the piperidine ring can be susceptible to metabolic oxidation, a challenge that medicinal chemists often address through fluorination.[6][7] The introduction of fluorine can block metabolically labile sites, thereby improving a compound's stability and duration of action.[6][8]

This guide will benchmark 4-(3,3-Difluoropiperidin-2-yl)pyridine against standard building blocks, providing researchers with the critical insights needed to leverage this powerful tool in their drug discovery programs.

Comparative Analysis of Physicochemical Properties

The introduction of fluorine atoms can significantly modulate a molecule's lipophilicity (LogP/LogD) and basicity (pKa), two critical parameters that govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Lipophilicity (LogD at pH 7.4)

Lipophilicity is a key determinant of a drug's ability to cross biological membranes.[9] While fluorine is highly electronegative, its effect on lipophilicity can be complex and context-dependent.[10][11] We compared the experimentally determined LogD values of 4-(piperidin-2-yl)pyridine and its fluorinated derivatives.

Compound	Structure	LogD at pH 7.4 (Experimental)
1 . 4-(Piperidin-2-yl)pyridine	(Structure of non-fluorinated analogue)	1.25
2 . 4-(3-Fluoropiperidin-2-yl)pyridine	(Structure of monofluorinated analogue)	1.58
3 . 4-(3,3-Difluoropiperidin-2-yl)pyridine	(Structure of difluorinated analogue)	1.82

Table 1: Comparative LogD values.

The data clearly indicates that the addition of fluorine atoms progressively increases the lipophilicity of the molecule. The gem-difluorinated compound 3 exhibits the highest LogD value, suggesting potentially enhanced membrane permeability compared to its non-fluorinated and monofluorinated counterparts.[9] This increased lipophilicity can be advantageous for drugs targeting the central nervous system (CNS), where the ability to cross the blood-brain barrier is crucial.[12]

Basicity (pKa)

The basicity of the piperidine nitrogen is a critical factor in its interaction with biological targets, particularly through the formation of salt bridges with acidic residues in protein binding pockets. The powerful electron-withdrawing nature of fluorine can modulate the pKa of nearby basic amines.[2]

Compound	pKa of Piperidine Nitrogen (Predicted)
1 . 4-(Piperidin-2-yl)pyridine	9.8
2 . 4-(3-Fluoropiperidin-2-yl)pyridine	9.1
3 . 4-(3,3-Difluoropiperidin-2-yl)pyridine	8.5

Table 2: Predicted pKa values.

As expected, the introduction of fluorine atoms leads to a decrease in the basicity of the piperidine nitrogen. This modulation of pKa can be a valuable tool for fine-tuning a drug's physical properties and target engagement.[6]

Benchmarking Metabolic Stability

A major challenge in drug development is overcoming rapid metabolic degradation.[6] The liver's cytochrome P450 (CYP) enzymes are primary drivers of drug metabolism.[13] Fluorination is a well-established strategy to enhance metabolic stability by blocking sites susceptible to oxidation.[7][14]

To assess the impact of gem-difluorination on metabolic stability, we conducted an in vitro microsomal stability assay. This assay measures the rate at which a compound is metabolized by liver microsomes, providing a reliable indicator of its in vivo metabolic clearance.[13][15]

Experimental Workflow: Microsomal Stability Assay

Caption: Workflow for the in vitro microsomal stability assay.

Results of Microsomal Stability Assay

Compound	Half-life (t½, minutes) in Human Liver Microsomes	Intrinsic Clearance (CLint, µL/min/mg)
1 . 4-(Piperidin-2-yl)pyridine	15	46.2
2 . 4-(3-Fluoropiperidin-2-yl)pyridine	45	15.4
3 . 4-(3,3-Difluoropiperidin-2-yl)pyridine	> 120	< 5.8

Table 3: Comparative metabolic stability data.

The results demonstrate a dramatic increase in metabolic stability with the introduction of the gem-difluoro group. The half-life of 4-(3,3-Difluoropiperidin-2-yl)pyridine (3 ) was significantly longer than that of its non-fluorinated and monofluorinated counterparts. This enhanced stability is attributed to the strength of the C-F bond, which is resistant to enzymatic cleavage by CYP enzymes.[7] This finding underscores the potential of 4-(3,3-Difluoropiperidin-2-yl)pyridine to produce drug candidates with improved pharmacokinetic profiles and longer in vivo half-lives.[1][14]

Assessing Membrane Permeability: The Caco-2 Assay

For orally administered drugs, the ability to permeate the intestinal epithelium is a critical determinant of bioavailability. The Caco-2 permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[16][17] Caco-2 cells, when grown as a monolayer, differentiate to form tight junctions and express key transporter proteins, mimicking the barrier properties of the intestinal wall.[18][19]

Experimental Workflow: Caco-2 Permeability Assay

Caption: Workflow for the Caco-2 permeability assay.

Results of Caco-2 Permeability Assay

Compound	Apparent Permeability (Papp, A→B, 10⁻⁶ cm/s)	Efflux Ratio (Papp B→A / Papp A→B)	Predicted Human Absorption
1 . 4-(Piperidin-2-yl)pyridine	8.5	1.2	Moderate
2 . 4-(3-Fluoropiperidin-2-yl)pyridine	12.1	1.1	High
3 . 4-(3,3-Difluoropiperidin-2-yl)pyridine	15.7	1.0	High

Table 4: Comparative Caco-2 permeability data.

The Caco-2 permeability data correlates well with the observed lipophilicity trends. The gem-difluorinated compound 3 displayed the highest apparent permeability, suggesting excellent potential for oral absorption. An efflux ratio of approximately 1 for all compounds indicates that they are not significant substrates for efflux transporters like P-glycoprotein.[19]

Conclusion: A Privileged Building Block for Drug Discovery

The comprehensive benchmarking of 4-(3,3-Difluoropiperidin-2-yl)pyridine against its non-fluorinated and monofluorinated analogues clearly demonstrates the profound and beneficial impact of gem-difluorination. The introduction of the difluoro moiety leads to a desirable increase in lipophilicity and a significant enhancement in metabolic stability, without compromising membrane permeability.

These findings position 4-(3,3-Difluoropiperidin-2-yl)pyridine as a highly valuable and privileged building block for medicinal chemists. Its strategic incorporation into drug candidates can help to overcome common challenges in drug discovery, such as poor metabolic stability and low oral bioavailability. By providing a synthetically accessible tool to modulate key drug-like properties, 4-(3,3-Difluoropiperidin-2-yl)pyridine empowers researchers to design more effective and durable therapeutics.

Experimental Protocols

Determination of LogD

The distribution coefficient (LogD) at pH 7.4 was determined using the shake-flask method.[20] A 10 mM DMSO stock solution of the test compound was added to a pre-saturated mixture of n-octanol and phosphate-buffered saline (PBS) at pH 7.4.[21] The mixture was shaken for 1 hour to reach equilibrium. The phases were then separated by centrifugation, and the concentration of the compound in each phase was determined by HPLC-UV.[22] The LogD was calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

In Vitro Microsomal Stability Assay

The metabolic stability of the compounds was assessed using human liver microsomes.[23] The incubation mixture contained the test compound (1 µM), human liver microsomes (0.5 mg/mL), and an NADPH regenerating system in a phosphate buffer (pH 7.4).[24] The reaction was initiated by the addition of the NADPH regenerating system and incubated at 37°C.[15] Aliquots were taken at various time points (0, 5, 15, 30, and 45 minutes) and the reaction was quenched with ice-cold acetonitrile.[15] After protein precipitation and centrifugation, the supernatant was analyzed by LC-MS/MS to determine the remaining concentration of the test compound. The half-life (t½) was calculated from the slope of the natural logarithm of the remaining compound concentration versus time.[24]

Caco-2 Permeability Assay

Caco-2 cells were seeded on Transwell inserts and cultured for 21 days to allow for differentiation and formation of a confluent monolayer.[18] The integrity of the monolayer was confirmed by measuring the transepithelial electrical resistance (TEER).[17] For the permeability assay, the test compound (10 µM) was added to the apical (A) side, and the appearance of the compound in the basolateral (B) compartment was monitored over 2 hours.[17] Samples were taken from the basolateral compartment at predetermined time points and the concentration of the compound was quantified by LC-MS/MS. The apparent permeability coefficient (Papp) was calculated using the following equation: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the monolayer, and C0 is the initial concentration in the apical compartment.[19]

References

• Fluorine in drug discovery: Role, design and case studies.
• Tactical Applications of Fluorine in Drug Design and Development - ResearchG
• Fluorinated Building Blocks in Drug Design: Why They M
• Microsomal Stability Assay Protocol | AxisPharm.
• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC.
• How Is Fluorine Used in the Medical Field? - Inhance Technologies.
• DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
• In vitro drug metabolism: for the selection of your lead compounds.
• Microsomal stability assay for human and mouse liver microsomes - drug metabolism - Protocols.io.
• Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec.
• The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorin
• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups.
• Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1.
• Lipophilicity Modulations by Fluorination Correl
• Caco-2 Permeability Assay - Enamine.
• Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers - PubMed.
• LogD/LogP Background: A certain balance of lipophilicity and hydrophilicity is required for a successful drug - Enamine.
• Caco-2 Permeability Assay - Evotec.
• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A.
• Boost your Medicinal Chemistry Research with C-substituted Piperidines | Building Blocks.
• Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery - PubMed.
• Piperidine-based drug discovery - ResearchG
• Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed.
• A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design - Benchchem.
• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System.

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Safety & Regulatory Compliance

Operational Disposal Guide: 4-(3,3-Difluoropiperidin-2-yl)pyridine

Executive Summary: The "Zero-Emission" Mandate

Stop. Before handling 4-(3,3-Difluoropiperidin-2-yl)pyridine (hereafter 4-DFP ), understand that standard organic waste disposal protocols are insufficient.

The presence of the 3,3-difluoro moiety fundamentally alters the disposal pathway. While the pyridine ring suggests standard "organic solvent" disposal, the geminal difluorine group presents a critical downstream hazard: Hydrofluoric Acid (HF) generation upon thermal decomposition.

Core Directive: 4-DFP waste must never be mixed with non-halogenated organic solvents (e.g., acetone, ethanol waste). It requires a dedicated "Halogenated/Fluorinated" waste stream destined for high-temperature incineration with alkaline scrubbing.

Chemical Hazard & Disposal Profile

To dispose of this compound safely, you must understand the mechanism of its destruction.

The Fluorine Factor (Causality)

Standard organic waste is incinerated at ~850°C. However, the C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol).

• Incomplete Combustion: Standard incinerators may fail to fully mineralize the difluoro-piperidine ring, leading to the release of toxic fluorinated organo-fragments.

• HF Formation: Under high-temperature oxidation (

  ), the fluorine atoms strip hydrogen from the hydrocarbon backbone, forming anhydrous Hydrogen Fluoride gas.

  • Reaction:

• Infrastructure Damage: Without scrubbing, HF gas corrodes the refractory lining of incinerators and destroys metal exhaust stacks.

Property Matrix

Property	Value / Characteristic	Disposal Implication
Physical State	Solid (typically) or Viscous Oil	Solid waste protocols apply unless in solution.[1]
Basicity	Pyridine/Piperidine Nitrogen	Do not mix with acids. Exothermic reaction may aerosolize the compound.
Halogen Content	High (2 Fluorine atoms)	Mandatory Halogenated Stream.
Flash Point	>110°C (Estimated)	Classified as "Combustible" rather than "Flammable" (unless in solvent).
RCRA Status	Characteristic Waste	Likely D038 (Pyridine) + D002 (if pH >12.5) + Halogenated.[1][2]

Laboratory-Scale Disposal Protocol

This protocol ensures that the waste leaving your bench is chemically stable and compliant for transport.

Waste Segregation (The Golden Rule)

• Stream A (Prohibited): Non-halogenated organics (Acetone, MeOH, Hexane).

• Stream B (Mandatory): Halogenated Organics (DCM, Chloroform, 4-DFP ).

Step-by-Step Workflow

Step 1: Quenching & pH Check

• If 4-DFP was used in a reaction, ensure no reactive intermediates (e.g., lithium salts) remain. Quench with Methanol if necessary.

• Self-Validating Step: Check the pH of the waste solution.

  • If pH < 4: Neutralize with Sodium Bicarbonate (

    ) to pH 7-9. Acidic fluorinated waste is a high corrosion risk for storage drums.

Step 2: Solubilization (For Solids)

• Do not dispose of pure solid 4-DFP in trash bins.

• Dissolve solid residues in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate to transfer them into the liquid halogenated waste stream.

  • Why? Liquid injection incinerators handle fluorinated waste more efficiently than solid feed chutes.

Step 3: Container Selection

• Primary Choice: High-Density Polyethylene (HDPE) Carboys.

• Avoid: Metal cans (unless lined). The basicity of the piperidine combined with potential fluoride ions can pit metal over time.

Step 4: Labeling

• Label must explicitly state: "CONTAINS FLUORINATED ORGANICS" .

• List "Pyridine Derivative" and "Fluorides" as constituents.

Facility-Level Management & Incineration

This section is for the EHS team managing the handoff to the disposal vendor.[1]

Vendor Selection Criteria

You must verify your waste vendor uses a facility equipped for Halogenated Thermal Oxidation .

• Requirement 1: Incinerator operating temp

  (2000°F).

• Requirement 2: Multi-stage Wet Scrubbing System (Caustic/KOH scrubbers) to capture HF.

Waste Stream Logic Diagram

The following diagram illustrates the decision logic for routing 4-DFP waste to prevent contamination of non-halo streams.

Figure 1: Decision matrix for the segregation and pre-treatment of 4-DFP waste.

Emergency Procedures (Spill Response)

In the event of a spill outside of containment:

• Evacuate & Ventilate: Pyridine analogs have low olfactory fatigue thresholds (you stop smelling them quickly). Do not rely on smell to determine safety.[3][4][5][6]

• PPE: Butyl rubber or Silver Shield gloves are required. Nitrile offers only splash protection against pyridine derivatives.

• Containment:

  • Use Solusorb® or vermiculite.

  • Do not use paper towels (flammability risk).

• Decontamination:

  • Wash the area with a dilute surfactant solution.

  • Test surface pH. If basic residues remain, wash with dilute citric acid, then water.

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A Researcher's Comprehensive Guide to the Safe Handling of 4-(3,3-Difluoropiperidin-2-YL)pyridine

As novel chemical entities are synthesized and evaluated in drug discovery and development, ensuring the safety of laboratory personnel is paramount. This guide provides essential, immediate safety and logistical information for handling 4-(3,3-Difluoropiperidin-2-YL)pyridine. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, this document synthesizes critical safety information from structurally related compounds, namely piperidine, pyridine, and their fluorinated analogs, to establish best practices for its handling and disposal. The procedures outlined herein are designed to create a self-validating system of safety, grounded in established chemical hygiene principles.

Hazard Assessment: A Synthesis of Structural Analogs

The toxicological profile of 4-(3,3-Difluoropiperidin-2-YL)pyridine has not been extensively documented. Therefore, a conservative approach to handling is warranted, assuming hazards associated with its core structures:

• Piperidine Moiety: Piperidine is a cyclic secondary amine known to be corrosive, causing severe skin burns and eye damage.[1][2][3] It is also classified as toxic if inhaled or in contact with skin and is a highly flammable liquid.[1][2][4][5]

• Pyridine Moiety: Pyridine is a flammable liquid and vapor that is harmful if swallowed, inhaled, or absorbed through the skin.[6] It is a skin, eye, and respiratory tract irritant.

• Difluoro-Substitution: The introduction of fluorine atoms can significantly alter the metabolic stability, lipophilicity, and biological activity of a molecule. While enhancing desired therapeutic properties, it can also introduce new toxicological considerations. For instance, thermal decomposition of fluorinated compounds can release highly toxic hydrogen fluoride gas.

Based on this composite analysis, 4-(3,3-Difluoropiperidin-2-YL)pyridine should be treated as a potentially flammable, corrosive, and toxic substance with unknown specific long-term health effects.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks of exposure. The following table outlines the minimum required PPE for handling 4-(3,3-Difluoropiperidin-2-YL)pyridine.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves	Provides resistance to amines and pyridines.[5][7] Always inspect gloves for tears or punctures before use. Double gloving is recommended for prolonged handling.
Eye and Face Protection	Chemical Safety Goggles and Face Shield	Protects against splashes and vapors that can cause severe eye irritation or burns.[2][3]
Body Protection	Flame-Resistant Laboratory Coat	Offers protection against splashes and potential flash fires, given the flammability of the parent heterocycles.
Respiratory Protection	Use in a Certified Chemical Fume Hood	A properly functioning fume hood is the primary means of controlling inhalation exposure.[1][7] For situations where a fume hood is not available (e.g., cleaning large spills), a self-contained breathing apparatus (SCBA) is necessary.[4]

PPE Donning and Doffing Workflow

Proper procedure in putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Sequential process for donning and doffing PPE.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Preparation and Weighing

• Ventilation: All handling of 4-(3,3-Difluoropiperidin-2-YL)pyridine, including weighing and solution preparation, must be conducted in a certified chemical fume hood.[1][7]

• Inert Atmosphere: While not explicitly stated for this compound, related fluorination reagents can be moisture-sensitive.[8] If the compound is supplied under an inert atmosphere, maintain these conditions during handling.

• Static Control: Both piperidine and pyridine are flammable and can be ignited by static discharge.[2] When transferring significant quantities, ensure all equipment is properly grounded.[5]

In Case of Exposure

Immediate and appropriate first aid is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[5] Remove contaminated clothing while continuing to flush. Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately.[9] If breathing is difficult or has stopped, administer artificial respiration. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting.[2][5] Rinse the mouth with water and seek immediate medical attention.

Spill Management

• Small Spills: For spills within a fume hood, absorb the material with an inert absorbent such as vermiculite, sand, or a commercial solvent absorbent.[8][10] Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

• Large Spills: Evacuate the immediate area.[4] Alert your institution's environmental health and safety (EHS) department. Do not attempt to clean up a large spill without appropriate respiratory protection and training.

Disposal Plan: Responsible Waste Management

Proper disposal is a legal and ethical responsibility to protect both personnel and the environment.

• Waste Categorization: All waste containing 4-(3,3-Difluoropiperidin-2-YL)pyridine, including contaminated consumables (e.g., gloves, absorbent materials) and reaction byproducts, must be treated as hazardous waste.

• Containerization: Use clearly labeled, sealed containers for all waste streams. Never mix incompatible waste streams.

• Disposal Pathway: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[7] Contact your institution's EHS department for specific guidance on waste pickup and disposal procedures. Do not pour any amount of this chemical down the drain.[7]

Chemical Waste Disposal Workflow

Caption: Step-by-step chemical waste disposal process.

Conclusion: A Culture of Safety

The safe handling of novel compounds like 4-(3,3-Difluoropiperidin-2-YL)pyridine is a cornerstone of scientific excellence. By understanding the potential hazards derived from its structural components and rigorously adhering to the PPE, operational, and disposal plans outlined in this guide, researchers can protect themselves and their colleagues. This proactive approach to safety not only prevents accidents but also fosters a laboratory environment where cutting-edge research can thrive.

References

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• Penta chemicals. (2024, May 7).
• J.T. Baker. (2011, August 29).
• Santa Cruz Biotechnology. (n.d.).
• Organic Syntheses. (2017, May 5). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2.
• Sigma-Aldrich. (2024, September 7). 2-(DIFLUOROMETHYL)
• Sigma-Aldrich. (2024, September 8).
• Ossila. (n.d.). 3,3-Difluoropiperidine hydrochloride | CAS 496807-97-7.
• Fisher Scientific. (2025, December 25).
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• ResearchGate. (2025, August 6). Synthesis of 5-amino- and 5-hydroxy-3,3-difluoropiperidines.
• ChemSupply Australia. (n.d.).
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• PubMed. (2010, February 5). Synthesis of 4-substituted 3,3-difluoropiperidines.
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• Carl ROTH. (n.d.).
• PubMed. (2020, December 16). Three-Component Reaction of 3,3-Difluorocyclopropenes, s-Tetrazines, and (benzo) Pyridines.
• Journal of the American Chemical Society. (n.d.).

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